BTR-Cl

Core Science & Biosynthesis

BTR-Cl: A Comprehensive Technical Guide for Advanced Photovoltaic Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, properties, and experimental applications of BTR-Cl, a highly crystalline small molecule donor prominent in the field of organic photovoltaics.

Chemical Structure and Identification

BTR-Cl, with the CAS Number 2410661-17-3, is a complex organic molecule designed for efficient light absorption and charge transport.[1] Its full chemical name is 5,5'-[[4,8-bis[5-(2-ethylhexyl)-4-chloro-2-thienyl]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[(3',3''-dihexyl[2,2':5',2''-terthiophene]-5'',5-diyl)methylidyne]]bis[3-hexyl-2-thioxo-4-thiazolidinone].

The core of the BTR-Cl molecule is a benzodithiophene (BDT) unit, which is conjugated with two terthiophene units and terminated with two rhodanine (B49660) peripheral end groups.[1] This planar structure contributes to its nematic liquid crystal behavior and strong intermolecular interactions, leading to a high degree of crystallinity.[1]

Physicochemical and Electronic Properties

BTR-Cl exhibits specific electronic and physical properties that make it an effective small molecule donor in organic solar cells. These properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₀₂H₁₂₆Cl₂N₂O₂S₁₄	[1]
Molecular Weight	1931.97 g/mol	[1]
CAS Number	2410661-17-3	[1]
Appearance	Dark purple powder/crystals	[1]
Melting Point (DSC)	226 °C, 195 °C (Tg)	[1]
Solubility	Chloroform (B151607), Chlorobenzene	[1]
HOMO Energy Level	-5.46 eV	[1]
LUMO Energy Level	-3.70 eV	[1]
Absorption Maxima (λmax) in film	580 nm, 624 nm	[1]

Experimental Protocols

Synthesis of BTR-Cl

The synthesis of BTR-Cl is a multi-step process involving the preparation of key intermediates. A crucial precursor is 4,8-Bis[5-(2-ethylhexyl)thiophen-2-yl]-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene. The general synthetic strategy involves palladium-catalyzed coupling reactions, such as Stille coupling, to connect the various aromatic units, followed by a Knoevenagel condensation to attach the rhodanine end groups.

While a detailed, step-by-step synthesis protocol for BTR-Cl is proprietary and not fully disclosed in public literature, the synthesis of similar benzodithiophene-based molecules typically involves the following key transformations:

• Formation of the Benzodithiophene Core: This is often achieved through palladium-catalyzed cross-coupling reactions to construct the central fused ring system.

• Attachment of Thiophene Side Chains: Thiophene units, functionalized with alkyl chains for solubility, are introduced via coupling reactions.

• Stannylation: Trimethylstannyl groups are added to the core to prepare it for subsequent coupling reactions.

• Formylation: Introduction of aldehyde groups is necessary for the final condensation step.

• Knoevenagel Condensation: The formylated intermediate is reacted with N-alkylated rhodanine derivatives to yield the final BTR-Cl product.

A generalized workflow for the synthesis is depicted in the diagram below.

Caption: Generalized synthetic workflow for BTR-Cl.

Fabrication of All-Small-Molecule Organic Solar Cells (AS-OSCs)

BTR-Cl is commonly used as the electron donor in the active layer of organic solar cells, often blended with a non-fullerene acceptor such as Y6. The fabrication of these devices follows a standardized procedure for solution-processed photovoltaics.

Device Architecture: A typical device structure is ITO/PEDOT:PSS/BTR-Cl:Y6/Phen-NaDPO/Ag.

Detailed Fabrication Steps:

• Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol. The cleaned substrates are then treated with UV-ozone for a specified duration to improve the work function and ensure good film adhesion.

• Hole Transport Layer (HTL) Deposition: A solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO substrate, followed by annealing on a hotplate.

• Active Layer Deposition: A blend solution of BTR-Cl and Y6 (e.g., in a 1.6:1 weight ratio) in a suitable solvent like chloroform is spin-coated on top of the HTL in an inert atmosphere (e.g., a nitrogen-filled glovebox). The concentration of the solution is a critical parameter for achieving optimal film morphology and device performance.

• Electron Transport Layer (ETL) Deposition: An electron transport layer, such as Phen-NaDPO, is then deposited onto the active layer.

• Cathode Deposition: Finally, a metal cathode, typically silver (Ag), is deposited by thermal evaporation under high vacuum.

The following diagram illustrates the workflow for the fabrication of a BTR-Cl-based organic solar cell.

Caption: Fabrication workflow for a BTR-Cl based organic solar cell.

Signaling Pathways and Energy Level Diagrams

In the context of organic solar cells, the relative energy levels of the donor and acceptor materials are crucial for efficient charge separation and transport. The HOMO and LUMO energy levels of BTR-Cl are well-matched with common non-fullerene acceptors like Y6, facilitating the dissociation of excitons at the donor-acceptor interface.

The diagram below illustrates the energy level alignment in a typical BTR-Cl:Y6 based solar cell.

References

• 1. ossila.com [ossila.com]

In-Depth Technical Guide to the Synthesis and Purification of BTR-Cl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification protocols for BTR-Cl, a key small molecule donor in the field of organic photovoltaics (OPV). This document outlines the multi-step synthesis, including the preparation of key intermediates, and details the purification methods necessary to achieve the high purity required for efficient electronic devices.

Core Compound Information

BTR-Cl is a highly crystalline, small molecule donor material with the full chemical name 5,5'-[[4,8-bis[5-(2-ethylhexyl)-4-chloro-2-thienyl]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[(3',3''-dihexyl[2,2':5',2''-terthiophene]-5'',5-diyl)methylidyne]]bis[3-hexyl-2-thioxo-4-thiazolidinone].[1] Its structure features a benzodithiophene (BDT) core, which is a common building block for high-performance organic semiconductors.[2]

Property	Value
CAS Number	2410661-17-3[1]
Molecular Formula	C₁₀₂H₁₂₆Cl₂N₂O₂S₁₄
Appearance	Dark Solid
Application	Small Molecule Donor in Organic Solar Cells

Synthesis of BTR-Cl: A Multi-Step Approach

The synthesis of BTR-Cl is a multi-step process that involves the preparation of key precursor molecules followed by their assembly through palladium-catalyzed cross-coupling reactions and a final condensation reaction. The overall synthetic workflow is depicted below.

Caption: General workflow for the synthesis and purification of BTR-Cl.

Experimental Protocols

1. Synthesis of the Stannylated Benzodithiophene (BDT) Core Precursor

The synthesis of the BDT core typically starts with 4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene.[3] This intermediate is then stannylated to introduce the reactive sites for the subsequent Stille coupling reaction.

• Reaction: Lithiation followed by quenching with trimethyltin (B158744) chloride.

• Reagents:

  • 4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene

  • n-Butyllithium (n-BuLi)

  • Trimethyltin chloride (Me₃SnCl)

• Solvent: Anhydrous tetrahydrofuran (B95107) (THF).

• Procedure:

  • Dissolve the BDT derivative in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to a low temperature (typically -78 °C).

  • Slowly add n-BuLi and stir for a specified time to allow for complete lithiation.

  • Quench the reaction by adding a solution of trimethyltin chloride in THF.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Work-up the reaction by adding water and extracting the product with an organic solvent.

  • The crude product, 1,1′-[4,8-Bis[5-(2-ethylhexyl)-2-thienyl]benzo[1,2-b:4,5-b′]dithiophene-2,6-diyl]bis[1,1,1-trimethylstannane], is then purified.[4][5]

2. Synthesis of the Terthiophene-Rhodanine Aldehyde Side-Chain

This precursor is synthesized through a series of reactions to build the terthiophene unit and attach the rhodanine (B49660) end-group, followed by formylation to introduce the aldehyde functionality.

• Key Reactions: Suzuki or Stille couplings to form the terthiophene backbone, followed by a Knoevenagel condensation with a rhodanine derivative, and a final Vilsmeier-Haack formylation.

3. Stille Coupling of the BDT Core and Terthiophene Side-Chains

The central BDT core is coupled with the terthiophene side-chains via a palladium-catalyzed Stille cross-coupling reaction.

• Catalyst: A palladium catalyst such as Pd(PPh₃)₄.

• Reagents:

  • Stannylated BDT core precursor.

  • A halogenated terthiophene derivative.

• Solvent: Anhydrous and degassed solvent like toluene (B28343) or DMF.

• Procedure:

  • In a flame-dried flask under an inert atmosphere, combine the stannylated BDT core, the halogenated terthiophene, and the palladium catalyst.

  • Add the anhydrous, degassed solvent.

  • Heat the reaction mixture to a temperature typically ranging from 80 to 110 °C.

  • Monitor the reaction progress using techniques like thin-layer chromatography (TLC).

  • Upon completion, cool the reaction and proceed with work-up and purification.

4. Knoevenagel Condensation to Yield BTR-Cl

The final step in the synthesis of the BTR-Cl backbone is a Knoevenagel condensation. This reaction forms the double bond linking the terthiophene unit to the rhodanine end-group.

• Reagents:

  • The aldehyde-functionalized BDT-terthiophene intermediate.

  • A suitable rhodanine derivative (e.g., 3-hexyl-2-thioxo-4-thiazolidinone).

• Base Catalyst: A weak base such as piperidine (B6355638) or ammonium (B1175870) acetate.

• Solvent: A high-boiling point solvent like chloroform (B151607) or chlorobenzene.

• Procedure:

  • Dissolve the aldehyde intermediate and the rhodanine derivative in the chosen solvent.

  • Add the base catalyst.

  • Heat the mixture to reflux and monitor the reaction until completion.

  • After cooling, the crude BTR-Cl product is isolated by precipitation or solvent evaporation.

Purification Protocol for BTR-Cl

High purity is crucial for the performance of organic electronic materials. The purification of BTR-Cl typically involves a two-step process to remove impurities from the synthesis.

1. Column Chromatography

• Stationary Phase: Silica (B1680970) gel is commonly used.

• Eluent: A solvent system is chosen to effectively separate the desired product from byproducts and unreacted starting materials. A common eluent system is a mixture of hexane (B92381) and dichloromethane, with a gradient of increasing polarity.

• Procedure:

  • The crude BTR-Cl is dissolved in a minimal amount of a suitable solvent and adsorbed onto a small amount of silica gel.

  • The silica gel with the adsorbed product is then loaded onto the top of a prepared silica gel column.

  • The eluent is passed through the column, and fractions are collected.

  • The fractions are analyzed by TLC to identify those containing the pure product.

  • The pure fractions are combined, and the solvent is removed under reduced pressure.

2. Recrystallization

To achieve the highest purity, the material obtained from column chromatography is often subjected to one or more recrystallizations.

• Solvent Selection: An ideal solvent for recrystallization will dissolve the compound at high temperatures but not at low temperatures.

• Procedure:

  • The partially purified BTR-Cl is dissolved in a minimal amount of a suitable hot solvent.

  • The solution is allowed to cool slowly and undisturbed to promote the formation of well-defined crystals.

  • The purified crystals are then collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Data Presentation

Step	Typical Yield Range
Stannylation of BDT Core	70-90%
Stille Coupling	50-80%
Knoevenagel Condensation	60-85%
Overall Yield (Calculated)	21-55%

Visualization of the Synthetic Pathway

The following diagram illustrates the key chemical transformations in the synthesis of BTR-Cl.

Caption: Key coupling reactions in the synthesis of BTR-Cl.

This technical guide provides a framework for the synthesis and purification of BTR-Cl based on established organic chemistry principles and information available for similar compounds. Researchers should consult the primary literature for the most detailed and up-to-date experimental procedures.

References

• 1. ossila.com [ossila.com]
• 2. Progress and Future Potential of All-Small-Molecule Organic Solar Cells Based on the Benzodithiophene Donor Material - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4,8-Bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene | C34H42S4 | CID 101543021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,1 - 4,8-Bis 5-(2-ethylhexyl)-2-thienyl benzo 1,2-b:4,5-b dithiophene-2,6-diyl bis 1,1,1-trimethylstannane 1352642-37-5 [sigmaaldrich.com]
• 5. 4,8-Bis[5-(2-ethylhexyl)thiophen-2-yl]-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene | C40H58S4Sn2 | CID 90187248 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling the Electronic Landscape: A Technical Guide to the Molecular Orbital Energy Levels of BTR-Cl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the frontier molecular orbital (FMO) energy levels of BTR-Cl, a prominent small molecule donor in the field of organic photovoltaics. Understanding the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies is paramount for designing efficient organic electronic devices and can offer insights for molecular design in various applications, including drug development. This document synthesizes key quantitative data, details common experimental and computational protocols for determining these energy levels, and illustrates the workflow for their characterization.

Core Concepts in Molecular Orbital Theory

Molecular orbital (MO) theory describes the wave-like behavior of electrons in molecules, assigning them to specific orbitals that extend over the entire molecule.[1] The most critical of these for understanding a molecule's electronic behavior are the frontier molecular orbitals: the HOMO and the LUMO. The energy difference between these two orbitals, the HOMO-LUMO gap, is a crucial parameter that dictates the electronic and optical properties of a material.[2][3] In organic electronics, the HOMO level is analogous to the valence band in inorganic semiconductors, while the LUMO level is comparable to the conduction band.[2][3]

Quantitative Analysis of BTR-Cl Molecular Orbital Energy Levels

BTR-Cl, a derivative of the BTR molecule, possesses a chemical structure featuring a benzodithiophene (BDT) core conjugated with terthiophene and rhodanine (B49660) end groups.[4] This highly crystalline, small molecule donor exhibits low-lying molecular energy levels, which are advantageous for its application in organic solar cells.[4] The introduction of chlorine atoms serves to modulate the HOMO and LUMO energy levels.[5]

The following table summarizes the reported frontier molecular orbital energy levels for BTR-Cl from various studies. These values are critical for predicting the open-circuit voltage (Voc) and for ensuring efficient charge transfer when paired with an appropriate acceptor material.[6]

Parameter	Reported Value (eV)	Reference
HOMO	-5.42	[6]
LUMO	-3.56	Calculated from HOMO and Optical Bandgap
Optical Bandgap (Eg)	1.86	[6]

Note: The LUMO value is often calculated from the experimentally determined HOMO and the optical bandgap (Eg) obtained from UV-Vis absorption spectroscopy, using the equation: E_LUMO = E_HOMO + Eg.

Methodologies for Determining Molecular Orbital Energy Levels

The determination of HOMO and LUMO energy levels is achieved through a combination of experimental techniques and computational modeling.

Experimental Protocols

1. Cyclic Voltammetry (CV):

Cyclic voltammetry is a primary electrochemical technique used to determine the HOMO and LUMO energy levels of a molecule.[7]

• Principle: The technique measures the oxidation and reduction potentials of a compound. The onset of the first oxidation peak is correlated to the HOMO energy level, while the onset of the first reduction peak is related to the LUMO energy level.[7]

• Methodology:

  • A solution of BTR-Cl is prepared in a suitable solvent containing a supporting electrolyte.

  • A three-electrode system is employed: a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

  • The potential of the working electrode is swept linearly with time, and the resulting current is measured.

  • The HOMO and LUMO energy levels are then calculated from the measured oxidation and reduction potentials relative to the ferrocene/ferrocenium (Fc/Fc+) redox couple, which is used as an internal standard. The following empirical formulas are often used:

    • E_HOMO = -[E_ox (onset) - E_1/2(Fc/Fc+)] - 4.8 eV

    • E_LUMO = -[E_red (onset) - E_1/2(Fc/Fc+)] - 4.8 eV

2. UV-Visible (UV-Vis) Absorption Spectroscopy:

UV-Vis spectroscopy is used to determine the optical bandgap (Eg) of a material.[7]

• Principle: This technique measures the absorption of light by a sample as a function of wavelength. The onset of the absorption spectrum in the long-wavelength region corresponds to the energy required to promote an electron from the HOMO to the LUMO.[7]

• Methodology:

  • A thin film of BTR-Cl is prepared, typically by spin-coating a solution of the material onto a transparent substrate (e.g., quartz).

  • The absorption spectrum of the film is recorded using a UV-Vis spectrophotometer.

  • The optical bandgap (Eg) is determined from the onset of the absorption edge using the Tauc plot method. The relationship E = hc/λ is used to convert the onset wavelength (λ_onset) to energy.

Computational Protocols

Density Functional Theory (DFT):

DFT is a powerful quantum mechanical modeling method used to investigate the electronic structure of molecules.[8][9][10][11][12]

• Principle: DFT calculations are used to predict the HOMO and LUMO energy levels, as well as the overall molecular orbital distribution.[2][8] These calculations provide theoretical insights that complement experimental findings.

• Methodology:

  • The 3D structure of the BTR-Cl molecule is built and optimized to find its lowest energy conformation.

  • DFT calculations are performed using a specific functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)).[8]

  • The output of the calculation provides the energies of all molecular orbitals, from which the HOMO and LUMO levels and the HOMO-LUMO gap can be determined.

Workflow for Characterization of BTR-Cl Frontier Molecular Orbitals

The following diagram illustrates the integrated experimental and computational workflow for determining the molecular orbital energy levels of BTR-Cl.

Workflow for BTR-Cl Frontier Molecular Orbital Characterization.

Conclusion

The precise determination of the molecular orbital energy levels of BTR-Cl is fundamental to its successful application in organic electronics. This guide has outlined the key quantitative data and detailed the experimental and computational methodologies employed for this purpose. The synergy between cyclic voltammetry, UV-Vis spectroscopy, and density functional theory provides a robust framework for characterizing the electronic properties of BTR-Cl and for the rational design of next-generation organic electronic materials.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. ossila.com [ossila.com]
• 4. ossila.com [ossila.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Toward the Rational Design of Organic Solar Photovoltaics: Application of Molecular Structure Methods to Donor Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. DFT study of electron donor–acceptor (EDA) complexes: mechanism exploration and theoretical prediction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Combined DFT-D3 Computational and Experimental Studies on g-C3N4: New Insight into Structure, Optical, and Vibrational Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Core Charge Transport Mechanism of BTR-Cl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

BTR-Cl, a highly crystalline small molecule donor, has emerged as a significant material in the field of organic electronics, particularly in the development of high-performance organic solar cells (OSCs).[1] Its molecular structure, featuring a benzodithiophene (BDT) core conjugated with terthiophene and rhodanine (B49660) end groups, imparts strong intermolecular interactions and a propensity for an edge-on molecular orientation.[1] These characteristics are fundamental to its excellent charge transport properties. This technical guide provides an in-depth exploration of the charge transport mechanism in BTR-Cl, summarizing key quantitative data, detailing experimental protocols for its characterization, and visualizing the underlying processes.

Fundamental Material Properties of BTR-Cl

A comprehensive understanding of the charge transport in BTR-Cl necessitates a review of its fundamental electronic and structural properties. These parameters dictate the material's ability to absorb light, form excitons, and transport charge carriers.

Property	Value	Method/Conditions	Reference
Highest Occupied Molecular Orbital (HOMO)	-5.58 eV	Cyclic Voltammetry (CV)	[2]
Lowest Unoccupied Molecular Orbital (LUMO)	-3.61 eV	Cyclic Voltammetry (CV)	[2]
Electrochemical Bandgap	1.97 eV	Calculated from HOMO/LUMO	[2]
Molecular Orientation	Predominantly edge-on	GIWAXS	[1]

Charge Transport in BTR-Cl Based Devices

In the context of an organic solar cell, the charge transport in a BTR-Cl donor material is a multi-step process that begins with light absorption and culminates in charge collection at the electrodes. BTR-Cl is typically blended with an electron acceptor material, such as Y6, to form a bulk heterojunction (BHJ) active layer.

The generally accepted mechanism for charge generation and transport in a BTR-Cl:acceptor bulk heterojunction is as follows:

• Exciton (B1674681) Generation: Photons from incident light are absorbed by the BTR-Cl donor material, promoting an electron from the HOMO to the LUMO, creating a tightly bound electron-hole pair known as an exciton.

• Exciton Diffusion: The electrically neutral exciton diffuses through the BTR-Cl domain until it reaches the interface with the electron acceptor material.

• Exciton Dissociation: At the donor-acceptor interface, the energy offset between the LUMO levels of BTR-Cl and the acceptor provides the driving force for the exciton to dissociate. The electron is transferred to the acceptor's LUMO, while the hole remains on the BTR-Cl's HOMO.[3][4]

• Charge Transport: The separated charges then travel through their respective domains. Holes are transported through the interconnected BTR-Cl phase, and electrons are transported through the acceptor phase.[3][4] The high crystallinity and favorable molecular packing of BTR-Cl facilitate efficient hole transport.

• Charge Collection: Finally, the holes are collected at the anode (typically coated with a hole transport layer), and the electrons are collected at the cathode (typically coated with an electron transport layer), generating a photocurrent.[3][4]

Figure 1: Charge Transport Pathway in a BTR-Cl:Acceptor Bulk Heterojunction Solar Cell

Quantitative Analysis of Charge Transport

Device Composition	Hole Mobility (µh) (cm²/Vs)	Electron Mobility (µe) (cm²/Vs)	Measurement Technique	Reference
PM6:Y6 (pristine Y6)	1.8 x 10⁻⁴	6.5 x 10⁻⁴	SCLC	[5]

Note: The data for pristine Y6, a common acceptor for BTR-Cl, is included to provide context on the charge transport properties of the blend components.

Experimental Protocols

The characterization of the charge transport mechanism in BTR-Cl relies on a suite of experimental techniques. Below are detailed methodologies for key experiments.

Synthesis of BTR-Cl

While a specific, detailed protocol for BTR-Cl is proprietary to the developers, the synthesis of related benzodithiophene-based small molecules generally follows a multi-step organic synthesis route involving Stille or Suzuki cross-coupling reactions to build the conjugated backbone. The synthesis of the precursor, benzodithiophene terthiophene rhodanine (BTR), has been reported.[6] The "-Cl" designation indicates the substitution of a chlorine atom onto the BTR molecular structure, a common strategy to tune the material's electronic properties.

Device Fabrication for Mobility Measurement (Space-Charge Limited Current - SCLC)

The SCLC method is a common technique to determine the charge carrier mobility in organic semiconductors.[7][8][9] It involves fabricating single-carrier devices (hole-only or electron-only) and analyzing their current-voltage (J-V) characteristics.

Hole-Only Device Fabrication Protocol:

• Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned by ultrasonication in a series of solvents: deionized water with detergent, deionized water, acetone, and isopropanol, for 15 minutes each. The substrates are then dried with a nitrogen gun and treated with UV-ozone for 20 minutes to improve the work function of the ITO.

• Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrates and annealed at 150°C for 15 minutes in a nitrogen-filled glovebox.

• Active Layer Deposition: A solution of BTR-Cl in a suitable organic solvent (e.g., chloroform (B151607) or chlorobenzene) is spin-coated on top of the HTL. The film is then annealed at an optimized temperature to promote favorable morphology.

• Top Electrode Deposition: A high work function metal, such as gold (Au) or molybdenum oxide/aluminum (MoO₃/Al), is thermally evaporated on top of the active layer through a shadow mask to define the device area. This completes the hole-only device with a structure of ITO/PEDOT:PSS/BTR-Cl/Au.

Electron-Only Device Fabrication Protocol:

• The device structure is typically ITO/Al/BTR-Cl/Al.[10]

• The fabrication follows a similar procedure, but with the deposition of a low work function metal like aluminum (Al) as both the bottom and top electrodes to facilitate electron injection and collection.

Figure 2: Workflow for SCLC Device Fabrication and Measurement

Mobility Extraction: The hole mobility (µh) is extracted from the J-V characteristics in the SCLC region using the Mott-Gurney law:

J = (9/8) * ε₀ * εᵣ * µ * (V²/L³)

where J is the current density, ε₀ is the permittivity of free space, εᵣ is the relative permittivity of the material, V is the applied voltage, and L is the thickness of the active layer. A plot of J versus V² should be linear in the SCLC regime, and the mobility can be calculated from the slope of this plot.

Morphology Characterization (Grazing-Incidence Wide-Angle X-ray Scattering - GIWAXS)

GIWAXS is a powerful technique to probe the molecular packing and orientation in thin films.[11][12][13]

Experimental Protocol:

• Sample Preparation: A thin film of BTR-Cl is prepared on a suitable substrate (e.g., silicon wafer) using the same deposition method as for device fabrication.

• GIWAXS Measurement: The sample is mounted on a goniometer at a synchrotron beamline. An X-ray beam is directed at the film at a very shallow (grazing) angle of incidence (typically < 1°).[14]

• Data Collection: A 2D detector is used to collect the scattered X-rays. The resulting 2D diffraction pattern provides information about the crystal structure and molecular orientation.

• Data Analysis: The positions and intensities of the diffraction peaks are analyzed to determine the lattice parameters, π-π stacking distance, and the orientation of the BTR-Cl molecules with respect to the substrate. For BTR-Cl, an edge-on orientation is typically observed, which is favorable for in-plane charge transport in field-effect transistors.

Energy Level Alignment and Charge Separation

The efficiency of charge separation at the donor-acceptor interface is governed by the relative alignment of their energy levels. The energy offset between the LUMO of the donor (BTR-Cl) and the LUMO of the acceptor, as well as the offset between their HOMO levels, dictates the thermodynamics of charge transfer.

Figure 3: Energy Level Diagram for BTR-Cl and a Generic Acceptor (e.g., Y6)

Conclusion

The charge transport mechanism in BTR-Cl is intrinsically linked to its highly crystalline nature and favorable molecular packing. As a donor material in organic solar cells, it facilitates efficient light absorption, exciton generation, and subsequent hole transport. The performance of BTR-Cl based devices is highly dependent on the morphology of the bulk heterojunction and the energy level alignment with the chosen acceptor material. The experimental protocols detailed herein provide a framework for the comprehensive characterization of BTR-Cl and other emerging organic semiconductor materials, enabling further advancements in the field of organic electronics.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficient Charge Transport Enables High Efficiency in Dilute Donor Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Film morphology evolution during solvent vapor annealing of highly efficient small molecule donor/acceptor blends - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Space Charge Limited Current (SCLC) for Mobility in Organic & Perovskite Semiconductors — Fluxim [fluxim.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Grazing-incidence X-ray diffraction tomography for characterizing organic thin films - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 13. lirias.kuleuven.be [lirias.kuleuven.be]
• 14. Grazing-incidence small-angle X-ray scattering (GISAXS) | Anton Paar Wiki [wiki.anton-paar.com]

BTR-Cl: A Technical Guide to its Nematic Liquid Crystal Behavior

For Researchers, Scientists, and Drug Development Professionals

Introduction

BTR-Cl, a chlorinated derivative of the benzodithiophene terthiophene rhodanine (B49660) (BTR) family of molecules, has garnered significant attention as a highly crystalline, small molecule donor material in the field of organic photovoltaics.[1] Beyond its electronic properties, BTR-Cl exhibits fascinating self-assembly characteristics, most notably a nematic liquid crystal phase. This technical guide provides a comprehensive overview of the current understanding of the nematic behavior of BTR-Cl, consolidating available data and presenting generalized experimental protocols for its characterization. This document is intended to serve as a valuable resource for researchers interested in the material science and potential applications of BTR-Cl and similar organic semiconducting liquid crystals.

Core Properties and Nematic Behavior

BTR-Cl is characterized by a planar molecular structure consisting of a central benzodithiophene (BDT) unit flanked by two terthiophene arms, with rhodanine groups at the termini. This molecular architecture promotes strong intermolecular interactions, leading to a highly crystalline nature and the formation of a nematic liquid crystal phase under specific temperature conditions.[1] The nematic phase is a state of matter where the molecules have long-range orientational order but no long-range positional order, essentially behaving as a liquid with some crystal-like properties.

Quantitative Data Summary

The thermal behavior and phase transitions of BTR-Cl have been investigated using Differential Scanning Calorimetry (DSC). The following table summarizes the available quantitative data on these transitions. It is important to note that there are some discrepancies in the reported values in the literature, which are presented here for completeness.

Thermal Property	Reported Value 1	Reported Value 2 (from DSC thermogram)
Melting Point (Tm)	226 °C	~260 °C (Heating Cycle)
Glass Transition (Tg)	195 °C	Not clearly observed
Crystallization Temp. (Tc)	-	~225 °C (Cooling Cycle)
Nematic to Isotropic (TNI)	Not explicitly stated	Likely the higher temperature transition

Note: The DSC thermogram provides a more detailed view of the phase transitions upon heating and cooling. The discrepancy in melting point values may arise from different experimental conditions or interpretations of the DSC data.

Experimental Protocols

Detailed experimental protocols for the specific characterization of BTR-Cl's nematic phase are not extensively published. However, based on standard practices for small-molecule organic semiconductor liquid crystals, the following methodologies can be applied.

Synthesis of BTR-Cl

• Synthesis of the Benzodithiophene (BDT) Core: This typically involves the construction of the fused thiophene (B33073) ring system, often starting from thiophene or benzene (B151609) derivatives through a series of coupling and cyclization reactions.

• Functionalization of the BDT Core: Introduction of reactive sites, such as bromine or tin-based functionalities, to allow for subsequent cross-coupling reactions.

• Synthesis of the Terthiophene Arms: Preparation of the terthiophene units with appropriate end-capping groups for attachment to the BDT core.

• Stille or Suzuki Cross-Coupling: The core and arm units are coupled together using palladium-catalyzed cross-coupling reactions.

• Introduction of Rhodanine End Groups: The final step involves the attachment of the rhodanine moieties to the termini of the terthiophene arms, often through a Knoevenagel condensation or a similar reaction.

• Chlorination: The introduction of the chlorine atom would likely occur on one of the thiophene rings of the terthiophene arms, potentially during the synthesis of the arm itself or as a post-functionalization step.

• Purification: Extensive purification using techniques such as column chromatography and recrystallization is crucial to obtain a high-purity material suitable for liquid crystal studies.

Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

DSC is a fundamental technique for determining the temperatures and enthalpies of phase transitions.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: A small amount of BTR-Cl powder (typically 1-5 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

• Temperature Program:

  • Heating Scan: The sample is heated at a controlled rate (e.g., 10 °C/min) from room temperature to a temperature well above the expected isotropic clearing point (e.g., 300 °C). This scan reveals endothermic transitions such as melting and the nematic-to-isotropic transition.

  • Cooling Scan: The sample is then cooled at the same controlled rate back to room temperature. This scan shows exothermic transitions like crystallization and the isotropic-to-nematic transition.

  • Second Heating Scan: A second heating scan is often performed to observe the thermal behavior of the material after a controlled thermal history, which can help in identifying glass transitions and confirming the reversibility of other transitions.

• Data Analysis: The transition temperatures are determined from the onset or peak of the endothermic and exothermic events in the DSC thermogram. The enthalpy of each transition (ΔH) can be calculated by integrating the area under the corresponding peak.

Polarized Optical Microscopy (POM) for Phase Identification and Texture Analysis

POM is a crucial technique for visually identifying liquid crystal phases and observing their characteristic textures.

Apparatus: A polarizing microscope equipped with a hot stage for precise temperature control.

Procedure:

• Sample Preparation: A small amount of BTR-Cl is placed on a clean glass microscope slide. A coverslip is placed on top, and the slide is heated on the hot stage to melt the sample and allow it to spread into a thin film. The sample is then cooled to the desired temperature for observation.

• Observation under Crossed Polarizers: The sample is observed between two crossed polarizers. Isotropic liquids will appear dark (extinguished), while birefringent liquid crystal phases will transmit light and appear bright and often colored.

• Temperature-Dependent Observation: The sample is slowly heated and cooled on the hot stage while being observed through the microscope.

  • Heating: Upon heating from the crystalline phase, the appearance of a fluid, birefringent phase indicates the transition to a liquid crystal phase. The characteristic textures (e.g., Schlieren or threaded textures for nematics) are observed. Further heating will lead to the nematic-to-isotropic transition, at which point the sample becomes dark.

  • Cooling: Upon cooling from the isotropic liquid, the formation of birefringent droplets that coalesce into a larger textured domain confirms the isotropic-to-nematic transition.

• Texture Analysis: The observed textures are compared with known textures of different liquid crystal phases to confirm the nematic nature of the phase. For example, the presence of mobile, thread-like defects (disclinations) is a hallmark of the nematic phase.

Visualizations

Molecular Structure and Anisotropy

Caption: Relationship between BTR-Cl's molecular structure and its nematic behavior.

Experimental Workflow for Characterization

Caption: Experimental workflow for characterizing the liquid crystal properties of BTR-Cl.

References

• 1. chem.libretexts.org [chem.libretexts.org]

In-depth Technical Guide on the Solubility of BTR-Cl in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of BTR-Cl, a prominent small molecule donor in the field of organic photovoltaics (OPV). The information is tailored for researchers, scientists, and professionals involved in drug development who may be exploring the broader applications of novel organic compounds.

Core Compound Information

BTR-Cl is the abbreviated name for 5,5'-[[4,8-bis[5-(2-ethylhexyl)-4-chloro-2-thienyl]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[(3',3''-dihexyl[2,2':5',2''-terthiophene]-5'',5-diyl)methylidyne]]bis[3-hexyl-2-thioxo-4-thiazolidinone]. Its unique molecular structure contributes to its function as a highly crystalline small molecule donor with strong self-assembly properties, making it a subject of interest in materials science and potentially beyond.

Quantitative Solubility Data

Precise quantitative solubility data for BTR-Cl is not extensively documented in publicly available literature. However, its solubility in common organic solvents can be inferred from its use in the fabrication of organic solar cells and by comparing it with structurally similar compounds. The following table summarizes the available qualitative and inferred solubility information for BTR-Cl, alongside quantitative data for the related compound BTR for comparative purposes.

Solvent	BTR-Cl (CAS: 2410661-17-3) Solubility	BTR (CAS: 2041283-06-9) Solubility
Chloroform (B151607)	Soluble. Used as a processing solvent for device fabrication.[1][2] Active layer solutions with a total concentration of 18 mg/mL (BTR-Cl:Y6 blend) have been prepared.[3]	211 mg/mL[1]
Chlorobenzene	Soluble. Listed as a processing solvent.[2]	Soluble. Listed as a processing solvent.
Dichloromethane (DCM)	Good solubility is expected, as it is a common solvent for similar organic materials.	Not explicitly stated, but likely soluble.

Experimental Protocols

General Protocol for Determining Solubility of Organic Semiconductor Materials

This protocol outlines a general method for determining the solubility of organic materials like BTR-Cl in various organic solvents.

Objective: To determine the saturation concentration of BTR-Cl in a given organic solvent at a specific temperature.

Materials:

• BTR-Cl powder

• Selected organic solvents (e.g., chloroform, chlorobenzene, dichloromethane)

• Small volume vials with caps

• Magnetic stirrer and stir bars

• Analytical balance

• Temperature-controlled environment (e.g., water bath or incubator)

• Spectrophotometer or gravimetric analysis equipment

Procedure:

• Preparation of Solvent: Dispense a precise volume (e.g., 1 mL) of the chosen organic solvent into a vial containing a small magnetic stir bar.

• Initial Solute Addition: Weigh a small, known amount of BTR-Cl (e.g., 1 mg) and add it to the solvent.

• Dissolution: Cap the vial and place it on the magnetic stirrer within the temperature-controlled environment. Stir the solution until the solute is fully dissolved.

• Incremental Addition: Continue adding small, pre-weighed increments of BTR-Cl to the solution, allowing sufficient time for dissolution after each addition.

• Reaching Saturation: The point of saturation is reached when a small amount of undissolved solid remains in the solution even after prolonged stirring.

• Quantification:

  • Gravimetric Method: Carefully filter the saturated solution to remove any undissolved solid. Evaporate the solvent from a known volume of the filtrate and weigh the remaining solid. The solubility can then be calculated in mg/mL.

  • Spectroscopic Method: If BTR-Cl has a distinct absorption peak, a calibration curve of absorbance versus known concentrations can be created. The saturated solution is then filtered and diluted to fall within the calibration range, and its concentration is determined using the spectrophotometer.

Experimental Workflow for Fabricating BTR-Cl-based Organic Solar Cells

This protocol describes the fabrication of a typical organic solar cell using BTR-Cl as the donor material. The solubility of BTR-Cl in the processing solvent is a critical factor in this process.

Objective: To fabricate a functional organic solar cell device incorporating a BTR-Cl active layer.

Materials:

• Indium tin oxide (ITO)-coated glass substrates

• Cleaning solvents (detergent, deionized water, acetone, isopropanol)

• PEDOT:PSS solution

• BTR-Cl and an appropriate acceptor material (e.g., Y6)

• Processing solvent (e.g., chloroform)

• Electron transport layer material (e.g., PDINN)

• Metal for cathode (e.g., Ag)

• Spin coater

• Thermal evaporator

Procedure:

• Substrate Cleaning: The ITO-coated glass substrates are sequentially cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol.

• Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is spin-coated onto the cleaned ITO substrate and then annealed.

• Active Layer Preparation: A blend solution of BTR-Cl and the acceptor material (e.g., in a 1.6:1 weight ratio) is prepared in chloroform to a specific total concentration (e.g., 18 mg/mL).[3]

• Active Layer Deposition: The BTR-Cl blend solution is spin-coated on top of the HTL in an inert atmosphere (e.g., a glovebox). The film is then typically annealed.

• Electron Transport Layer (ETL) Deposition: An electron transport layer, such as PDINN, is spin-coated on top of the active layer.

• Cathode Deposition: A metal cathode, such as silver (Ag), is deposited via thermal evaporation through a shadow mask to define the device area.

Mandatory Visualizations

Charge Transfer Pathway in a BTR-Cl Based Organic Solar Cell

Caption: Charge transfer process in a BTR-Cl based organic solar cell.

Experimental Workflow for Organic Solar Cell Fabrication

Caption: Workflow for fabricating BTR-Cl based organic solar cells.

References

• 1. ossila.com [ossila.com]
• 2. BTR-Cl | 2410661-17-3 [chemicalbook.com]
• 3. ossila.com [ossila.com]

An In-depth Technical Guide to the Absorption Spectrum and Optical Properties of BTR-Cl

For Researchers, Scientists, and Drug Development Professionals

Abstract

BTR-Cl, a highly crystalline small molecule donor, has garnered significant attention within the field of organic photovoltaics (OPVs). Its chemical structure, featuring a benzodithiophene (BDT) core conjugated with two terthiophenes and end-capped with rhodanine (B49660) groups, imparts desirable electronic and optical properties for efficient light harvesting and charge separation. This technical guide provides a comprehensive overview of the absorption spectrum and key optical characteristics of BTR-Cl, presenting quantitative data, detailed experimental methodologies, and visual representations of the underlying photophysical processes. This document is intended to serve as a valuable resource for researchers and professionals engaged in the development of next-generation organic electronic devices.

Chemical Structure and General Properties

BTR-Cl is a derivative of the BTR series of small molecule donors, distinguished by the substitution of a chlorine atom. This modification influences the molecule's crystallinity, energy levels, and ultimately its performance in OPV devices.

• Full Chemical Name: 5,5'-[[4,8-bis[5-(2-ethylhexyl)-4-chloro-2-thienyl]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[(3',3''-dihexyl[2,2':5',2''-terthiophene]-5'',5-diyl)methylidyne]]bis[3-hexyl-2-thioxo-4-thiazolidinone]

• CAS Number: 2410661-17-3[1]

• Appearance: Dark purple powder/crystals[1]

• Key Features: High crystallinity, strong intermolecular interaction, and a tendency for edge-on orientation in thin films.[1] It also exhibits nematic liquid crystal behavior.[1]

Absorption Spectrum and Optical Properties

The absorption profile of BTR-Cl is a critical determinant of its efficiency as a light-harvesting material in organic solar cells. It exhibits strong absorption in the visible region of the electromagnetic spectrum.

UV-Vis Absorption Data

The absorption characteristics of BTR-Cl have been characterized in both solution and thin film states. The transition from a solvated state to a solid-state packing arrangement typically results in a red-shift of the absorption maxima, indicative of intermolecular interactions.

Parameter	Value	Solvent/State	Source
Absorption Maxima (λmax)	~580 nm, ~624 nm	Thin Film	[1]
Absorption Range	450-700 nm	Thin Film	[2]

Note: While absorption spectra in chloroform (B151607) and chlorobenzene (B131634) solutions are reported in the literature, specific absorption maxima for the pure compound in these solvents are not consistently provided. The provided data is for the solid state.

Molar Absorptivity

A specific molar absorptivity (ε) for BTR-Cl has not been explicitly reported in the reviewed literature. However, a detailed experimental protocol for its determination is provided in Section 3.2.

Photoluminescence Properties

Experimental Protocols

This section details the methodologies for the synthesis and optical characterization of BTR-Cl.

Synthesis of BTR-Cl

While a precise, step-by-step synthesis protocol for BTR-Cl is not detailed in the available literature, a general synthetic approach for similar benzodithiophene-based donor molecules involves several key reactions. The synthesis of BTR-Cl is a multi-step process that typically involves Stille or Suzuki cross-coupling reactions to construct the conjugated backbone, followed by a Knoevenagel condensation to attach the rhodanine end groups.

Below is a generalized workflow for the synthesis of BTR-Cl and related molecules.

Generalized synthetic route for BTR-Cl.

UV-Vis Absorption Spectroscopy and Molar Absorptivity Determination

The following protocol outlines the procedure for measuring the UV-Vis absorption spectrum and calculating the molar absorptivity of BTR-Cl in solution.

Workflow for molar absorptivity determination.

Detailed Protocol:

• Solution Preparation: A stock solution of BTR-Cl is prepared by accurately weighing a small amount of the compound and dissolving it in a precise volume of a suitable solvent (e.g., chloroform or chlorobenzene) to achieve a known concentration. A series of dilutions are then prepared from the stock solution.

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used for the measurements.

• Baseline Correction: A baseline is recorded using a cuvette filled with the pure solvent.

• Measurement: The absorbance of each diluted solution is measured over a specific wavelength range (e.g., 300-800 nm). The absorbance should ideally be kept below 1.0 to ensure linearity.

• Data Analysis: According to the Beer-Lambert law (A = εcl), a plot of absorbance at the maximum absorption wavelength (λmax) versus concentration will yield a straight line. The molar absorptivity (ε) can be calculated from the slope of this line, given that the path length (l) of the cuvette is known (typically 1 cm).

Fluorescence Quantum Yield Measurement (Relative Method)

The fluorescence quantum yield (ΦF) is determined by comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield.

Workflow for relative quantum yield measurement.

Detailed Protocol:

• Sample and Standard Preparation: A series of dilute solutions of both the BTR-Cl sample and a well-characterized fluorescence standard (e.g., Rhodamine 6G in ethanol) are prepared. The absorbance of all solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Instrumentation: A spectrofluorometer is used for the measurements.

• Measurement: The UV-Vis absorption spectra and fluorescence emission spectra of all solutions are recorded. The excitation wavelength should be the same for both the sample and the standard.

• Data Analysis: The integrated fluorescence intensity is plotted against the absorbance at the excitation wavelength for both the sample and the standard. The quantum yield of the sample (Φsample) is calculated using the following equation:

  Φsample = Φstd * (Gradsample / Gradstd) * (η2sample / η2std)

  Where Φ is the quantum yield, Grad is the gradient of the plot of integrated fluorescence intensity versus absorbance, and η is the refractive index of the solvent.

Energy Levels and Charge Transfer in OPV Devices

In the context of organic solar cells, the relative energy levels of the donor (BTR-Cl) and acceptor materials are crucial for efficient charge separation. BTR-Cl is commonly paired with non-fullerene acceptors like Y6.

HOMO/LUMO Energy Levels

The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) levels determine the open-circuit voltage (VOC) and the driving force for charge transfer.

Material	HOMO (eV)	LUMO (eV)	Source
BTR-Cl	-5.65	-3.65	[3]
Y6	-5.65	-4.10	[3]

Energy Level Diagram and Charge Transfer Mechanism

The energy level alignment between BTR-Cl and a suitable acceptor like Y6 facilitates the dissociation of excitons (photo-generated electron-hole pairs) at the donor-acceptor interface. Upon photoexcitation of the donor (BTR-Cl), the excited electron is transferred to the LUMO of the acceptor, while the hole remains on the HOMO of the donor. This charge-separated state is the foundation of the photovoltaic effect.

Energy level alignment and charge transfer process.

Conclusion

BTR-Cl stands out as a promising small molecule donor for high-performance organic solar cells, largely due to its favorable optical and electronic properties. Its strong absorption in the visible spectrum and well-aligned energy levels with state-of-the-art non-fullerene acceptors enable efficient light harvesting and charge separation. While specific quantitative data for molar absorptivity and fluorescence quantum yield are not widely reported, the standardized experimental protocols provided in this guide offer a clear pathway for their determination. Further research focusing on the detailed photophysical characterization of BTR-Cl will undoubtedly contribute to the rational design of even more efficient organic photovoltaic materials and devices.

References

• 1. A highly crystalline donor enables over 17% efficiency for small-molecule organic solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. ossila.com [ossila.com]

BTR-Cl: An In-Depth Technical Guide to Thermal Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal stability of BTR-Cl, a small molecule donor prominent in organic photovoltaic research. This document synthesizes available quantitative data, details relevant experimental methodologies, and presents logical workflows through diagrams to facilitate a deeper understanding for researchers and professionals in drug development and materials science.

Thermal Stability of BTR-Cl

BTR-Cl has demonstrated enhanced thermal properties compared to its non-chlorinated counterpart, BTR, indicating a higher degree of molecular order and stability.[1] The thermal behavior of BTR-Cl has been primarily characterized using Differential Scanning Calorimetry (DSC).

Quantitative Thermal Analysis Data

The following table summarizes the key thermal transition temperatures identified for BTR-Cl.

Parameter	Value	Reference
Melting Point (T_m)	226 °C	[2]
Glass Transition (T_g)	195 °C	[2]

These values indicate that BTR-Cl maintains its structural integrity up to high temperatures, a crucial characteristic for applications in organic electronics where thermal stability during processing and operation is paramount. The enhanced phase transition temperatures of BTR-Cl, when compared to BTR, suggest stronger intermolecular interactions and increased crystallinity.[1]

Experimental Protocols

A fundamental understanding of the experimental conditions is crucial for the accurate interpretation and replication of thermal stability data.

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[3][4][5]

Objective: To determine the melting point (T_m) and glass transition temperature (T_g) of BTR-Cl.

Methodology:

• Sample Preparation: A small, accurately weighed sample of BTR-Cl (typically 1-5 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup: The analysis is conducted using a differential scanning calorimeter.

• Experimental Conditions:

  • Atmosphere: The experiment is performed under an inert nitrogen atmosphere to prevent oxidative degradation.

  • Temperature Program:

    • The sample is heated at a constant ramp rate (e.g., 20 °C/min).[1]

    • The sample is then cooled at a controlled rate.

    • A second heating cycle is often performed to ensure the removal of any thermal history.

  • Data Acquisition: The heat flow to the sample is measured and recorded as a function of temperature.

• Data Analysis: The resulting thermogram (a plot of heat flow versus temperature) is analyzed to identify endothermic and exothermic peaks. The peak of an endothermic event corresponds to the melting point, while a step-change in the baseline indicates the glass transition temperature.

DSC Experimental Workflow

Degradation Pathways of BTR-Cl

As of the latest available data, specific degradation pathways for BTR-Cl have not been reported in the scientific literature. Forced degradation studies, which are essential for identifying potential degradation products and understanding the intrinsic stability of a molecule, have not been published for BTR-Cl.[6][7][8]

To investigate the degradation pathways of BTR-Cl, a stability-indicating High-Performance Liquid Chromatography (HPLC) method would need to be developed and validated.[9][10][11][12] This would be followed by forced degradation studies under various stress conditions.

General Protocol for Forced Degradation Studies and Stability-Indicating HPLC Method Development

The following outlines a general, well-established protocol for conducting such an investigation.

Objective: To identify the degradation products of BTR-Cl and establish its degradation pathways under various stress conditions.

Part 1: Stability-Indicating HPLC Method Development

• Column and Mobile Phase Selection: A reversed-phase HPLC column (e.g., C18) is typically chosen. A suitable mobile phase (a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol) is selected and optimized to achieve good separation of the parent BTR-Cl peak from any potential degradation products.

• Detector Selection: A photodiode array (PDA) or UV detector is commonly used for detection, set at a wavelength where BTR-Cl and its potential degradation products have significant absorbance.

• Method Optimization: Gradient elution is often employed to ensure the separation of compounds with a wide range of polarities. The gradient, flow rate, and column temperature are optimized to achieve the best possible resolution and peak shape.

Part 2: Forced Degradation Studies

• Stress Conditions: BTR-Cl is subjected to a variety of stress conditions as recommended by the International Council for Harmonisation (ICH) guidelines. These typically include:

  • Acidic Hydrolysis: Treatment with a strong acid (e.g., HCl) at elevated temperatures.

  • Basic Hydrolysis: Treatment with a strong base (e.g., NaOH) at elevated temperatures.

  • Oxidative Degradation: Treatment with an oxidizing agent (e.g., H₂O₂) at room or elevated temperatures.

  • Thermal Degradation: Exposure to dry heat at a high temperature.

  • Photolytic Degradation: Exposure to UV and visible light.

• Sample Analysis: The stressed samples are then analyzed using the developed stability-indicating HPLC method.

• Peak Purity and Mass Balance: The purity of the BTR-Cl peak in the stressed samples is assessed to ensure that no degradation products are co-eluting. Mass balance is calculated to account for all the material after degradation.

Part 3: Identification of Degradation Products

• LC-MS/MS Analysis: To identify the chemical structures of the degradation products, the stressed samples are analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This technique provides the molecular weight and fragmentation pattern of each degradation product, which is crucial for structure elucidation.

• NMR Spectroscopy: For unambiguous structure confirmation, major degradation products can be isolated using preparative HPLC and their structures determined by Nuclear Magnetic Resonance (NMR) spectroscopy.

General Workflow for Degradation Studies

Conclusion

The available data robustly characterizes the thermal stability of BTR-Cl, highlighting its high melting and glass transition temperatures, which are advantageous for its application in organic electronics. However, a significant knowledge gap exists concerning its degradation pathways. The execution of comprehensive forced degradation studies, coupled with the development of a stability-indicating analytical method, is essential to elucidate the degradation mechanisms and identify the resulting products. Such studies are critical for ensuring the long-term stability and reliability of devices incorporating BTR-Cl and for guiding the development of more robust materials in the future.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 4. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. pharmtech.com [pharmtech.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. web.vscht.cz [web.vscht.cz]
• 11. openaccessjournals.com [openaccessjournals.com]
• 12. chromatographyonline.com [chromatographyonline.com]

BTR-Cl CAS number and material safety data sheet

An In-depth Technical Guide to BTR-Cl for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of BTR-Cl, a highly crystalline small molecule donor utilized in the field of organic electronics. This document details its chemical identity, safety information, material properties, and experimental applications, with a focus on its role in the development of organic solar cells.

Chemical Identifier and Properties

BTR-Cl is chemically known as (5Z,5'Z)-5,5'-(((4,8-bis(4-chloro-5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(3',3''-dihexyl-[2,2':5',2''-terthiophene]-5'',5-diyl))bis(methanylylidene))bis(3-hexyl-2-thioxothiazolidin-4-one).[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	2410661-17-3	[1][2][3][4]
Molecular Formula	C102H126Cl2N2O2S14	[2][4][5]
Molecular Weight	1931.88 g/mol	[1][4][5]
Appearance	Dark purple powder/crystals	[2]
Melting Point	226°C, 195°C (Tg)	[2][4]
Solubility	Chloroform (B151607), chlorobenzene	[2][4]
HOMO Level	-5.46 eV	[2]
LUMO Level	-3.70 eV	[2]
Absorption Maxima (Film)	580 nm, 624 nm	[2][4]

Material Safety Data Sheet (MSDS) Summary

The following is a summary of the key safety information for BTR-Cl. Researchers should always consult the full MSDS before handling this material.

General Precautions:

• Avoid inhalation, ingestion, and contact with skin and eyes.[6]

• Use only in a well-ventilated area.[6]

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[6]

• Wash hands thoroughly after handling.[6]

First Aid Measures:

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek medical attention if you feel unwell.[6]

• Skin Contact: Rinse skin with water. If irritation occurs, seek medical advice.[6]

• Eye Contact: Rinse cautiously with water for several minutes.[6]

Storage and Handling:

• Store in a well-ventilated place with the container tightly closed.[6]

• Recommended storage temperature is ambient.[6]

• The material is stable under normal conditions.[6]

Fire-Fighting Measures:

• Use extinguishing media appropriate for the surrounding fire.[6]

• Firefighters should wear self-contained breathing apparatus.[6]

Experimental Protocols

Synthesis of a BTR-Cl Analog (MBTR)

While the direct synthesis of BTR-Cl is proprietary, a representative synthesis for a similar molecule, MBTR, is outlined below, based on published literature.[7] This provides insight into the general synthetic strategies for this class of molecules.

Materials:

• Commercial BTD (main reactant)

• Compound 3 (π-bridge unit)

• Compound 5

• Compound 6

• Hexane

• Ethyl acetate (B1210297)

• Silica (B1680970) gel

Procedure:

• Monomer 7 is prepared via a Suzuki coupling reaction between compounds 5 and 6.[7]

• The resulting crude product is purified using silica gel column chromatography with a hexane:ethyl acetate (20:2) mobile phase to yield monomer 7 as a dark-brown solid.[7]

• The final MBTR small molecule is obtained with a 58% yield by reacting monomer 7 with compound 8.[7]

Fabrication of All-Small-Molecule Organic Solar Cells (ASM OSCs)

The following protocol describes the fabrication of a bulk heterojunction (BHJ) organic solar cell using BTR-Cl as the donor material.

Device Structure: Indium tin oxide (ITO) / PEDOT:PSS / BTR-Cl:Acceptor / Au[7]

Procedure:

• Substrate Cleaning: Transparent ITO glass substrates are cleaned in an ultrasonic bath with a cleaning solution (e.g., Hellmanex III in hot water), followed by sequential rinsing with deionized water, acetone, and ethanol. The substrates are then dried in a vacuum oven.[7]

• Surface Treatment: The cleaned ITO substrates are treated with UV-ozone for approximately 15 minutes to remove surface impurities and improve adhesion.[7]

• Hole Transport Layer Deposition: A layer of PEDOT:PSS is spin-coated onto the ITO substrate and annealed.

• Active Layer Deposition: A solution of BTR-Cl and a suitable acceptor molecule (e.g., Y6 or PC71BM) in a solvent like chloroform or chlorobenzene, with or without an additive like 1,8-diiodooctane (B1585395) (DIO), is spin-coated on top of the PEDOT:PSS layer to form the active blend.[7][8] The film is then typically annealed to optimize morphology.

• Electrode Deposition: A top electrode, such as gold (Au), is deposited via thermal evaporation under high vacuum.

Experimental Workflow and Signaling Pathway Diagrams

Experimental Workflow for ASM OSC Fabrication

The following diagram illustrates the key steps in the fabrication of an all-small-molecule organic solar cell using BTR-Cl.

Caption: Workflow for the fabrication of a BTR-Cl based organic solar cell.

Note: As BTR-Cl is a material for organic electronics, it is not directly involved in biological signaling pathways. Therefore, a diagram of a relevant experimental workflow is provided instead.

References

• 1. BTR-Cl CAS#: 2410661-17-3 [amp.chemicalbook.com]
• 2. ossila.com [ossila.com]
• 3. BTR-Cl - AbacipharmTech-Global Chemical supplier [abacipharma.com]
• 4. BTR-Cl | 2410661-17-3 [chemicalbook.com]
• 5. BTR-Cl | C102H126Cl2N2O2S14 | CID 171370684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. downloads.ossila.com [downloads.ossila.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to Benzodithiophene-Terthiophene-Rhodanine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a novel class of organic molecules: benzodithiophene-terthiophene-rhodanine derivatives. While direct literature on this specific combination is emerging, this document extrapolates from established research on their constituent components to detail their synthesis, potential applications, and key characterization methodologies. These molecules hold significant promise in the fields of organic electronics, particularly as non-fullerene acceptors in organic solar cells, and in medicinal chemistry as potential therapeutic agents.

Core Molecular Structure and Design Rationale

The core structure of a benzodithiophene-terthiophene-rhodanine derivative typically consists of a donor-π-bridge-acceptor (D-π-A) architecture.

• Donor (D): Benzodithiophene (BDT) : The BDT core is a rigid, planar, and electron-rich unit known for promoting strong intermolecular π-π stacking, which is beneficial for charge transport in organic electronic devices. Its structure allows for facile modification with alkyl chains to enhance solubility.

• π-Bridge (π): Terthiophene : The terthiophene unit acts as a conjugated spacer, extending the π-system of the molecule. This extension serves to red-shift the absorption spectrum, increasing light harvesting in the visible and near-infrared regions, a crucial aspect for organic photovoltaics. The length and connectivity of the oligothiophene bridge can be tuned to modulate the energy levels of the molecule.

• Acceptor (A): Rhodanine (B49660) : The rhodanine moiety, particularly when derivatized as a rhodanine-3-acetic acid and condensed with an aldehyde, acts as a strong electron-withdrawing group. This functionality is essential for creating the intramolecular charge transfer character of the D-π-A molecule and for its role as an electron acceptor in photovoltaic applications. In the context of drug development, the rhodanine core is a well-known privileged heterocycle, with derivatives exhibiting a wide range of biological activities, including as enzyme inhibitors.[1]

Synthesis Pathway

The synthesis of a benzodithiophene-terthiophene-rhodanine derivative can be conceptualized as a multi-step process involving the preparation of the key building blocks followed by their coupling. A general synthetic workflow is outlined below.

Caption: General synthetic workflow for Benzodithiophene-Terthiophene-Rhodanine derivatives.

Quantitative Data

While data for the specific target molecule is not available, the following tables summarize typical quantitative data for related benzodithiophene-based polymers and rhodanine-based non-fullerene acceptors, providing a reference for expected performance.

Table 1: Optoelectronic Properties of Benzodithiophene-Thiophene Copolymers with Rhodanine Side-Groups [2][3]

Polymer	HOMO (eV)	LUMO (eV)	Optical Bandgap (eV)
PHDBDT-T-R	-5.28	-3.45	1.83
PEHBDT-T-R	-5.30	-3.48	1.82
PHDBDT-T-TR	-5.35	-3.55	1.80
PEHBDT-T-TR	-5.38	-3.56	1.82

Table 2: Photovoltaic Performance of Benzodithiophene-Based Polymers in Organic Solar Cells [3][4]

Polymer Donor	Acceptor	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)
PEHBDT-T-R	PC70BM	4.04	0.86	8.51	55.2
PEHBDT-T-TR	PC70BM	4.25	0.85	9.53	52.5
P15	BTP-eC9	11.5	-	22.04	65.87

Table 3: Biological Activity of Selected Rhodanine Derivatives [5][6][7]

Compound	Target	IC50 (µM)	Cell Line (for cytotoxicity)
5e	PRL-3	0.9	-
10b	PTP1B	0.36	-
32	Cytotoxicity	0.21	HL-60

Experimental Protocols

Rhodanine-3-acetic acid is a key intermediate for the acceptor moiety.

• Reaction Setup : A mixture of glycine (B1666218) (1 mol), 22% sodium hydroxide (B78521) solution, and carbon disulfide (1 mol) is dissolved in 3 mL of water.

• Microwave Reaction (Step 1) : The mixture is placed in a microwave reactor and heated at 100°C for 5 minutes.

• Addition of Chloroacetate (B1199739) : After cooling to 40°C, sodium chloroacetate (1 mol) is added to the reaction mixture.

• Microwave Reaction (Step 2) : The mixture is reacted again in the microwave at 100°C for 5 minutes.

• Cyclization : The reaction solution is cooled to 40°C and concentrated. 3 mL of concentrated hydrochloric acid is added, and the reaction is heated to 110°C for 20-30 minutes to induce cyclization.

• Purification : The crude product is extracted with ethyl acetate (B1210297) and purified to yield rhodanine-3-acetic acid.[8]

The Stille cross-coupling reaction is a versatile method for forming C-C bonds between sp2-hybridized carbons.[9]

Caption: Stille coupling for the synthesis of the donor-π-bridge segment.

• Reactants : Distannylated benzodithiophene and a brominated terthiophene aldehyde are used as the coupling partners.

• Catalyst System : A palladium catalyst, such as Pd(PPh3)4 or Pd2(dba)3, is used in combination with a suitable ligand.

• Solvent and Conditions : The reaction is typically carried out in an inert solvent like toluene (B28343) or THF under an inert atmosphere (e.g., argon or nitrogen) and heated to reflux.

• Work-up and Purification : After the reaction is complete, the mixture is cooled, and the product is isolated through extraction and purified by column chromatography.

This reaction forms the final D-π-A molecule.[10]

• Reactants : The benzodithiophene-terthiophene aldehyde and rhodanine-3-acetic acid are dissolved in a suitable solvent such as chloroform (B151607) or DMSO.

• Catalyst : A base catalyst, such as piperidine (B6355638) or triethylamine (B128534) (TEA), is added to the mixture.[10]

• Reaction Conditions : The reaction mixture is heated to reflux for several hours until completion, which can be monitored by thin-layer chromatography.

• Isolation : The product is typically isolated by precipitation upon cooling or by removal of the solvent, followed by washing and purification, often by recrystallization or column chromatography.

UV-Vis spectroscopy is used to determine the light-absorbing properties of the molecule.[11][12]

• Sample Preparation : A dilute solution of the compound is prepared in a suitable solvent (e.g., chloroform, THF). For thin-film measurements, the material is cast onto a transparent substrate like quartz.

• Blank Measurement : A baseline spectrum of the pure solvent or substrate is recorded.[13]

• Sample Measurement : The absorption spectrum of the sample is recorded over a wavelength range, typically from 300 to 900 nm.

• Data Analysis : The wavelength of maximum absorption (λmax) is identified. The optical bandgap can be estimated from the onset of the absorption edge.[11]

CV is employed to determine the HOMO and LUMO energy levels of the material.[14]

• Electrochemical Cell Setup : A three-electrode system is used, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).[14]

• Electrolyte Solution : The compound is dissolved in an electrolyte solution (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate (B91526) in acetonitrile), which is deoxygenated by bubbling with an inert gas.

• Measurement : The potential is swept to measure the oxidation and reduction potentials of the compound. Ferrocene is often used as an internal standard for calibration.[15]

• Data Analysis : The HOMO and LUMO energy levels are calculated from the onset potentials of the first oxidation and reduction peaks, respectively, relative to the ferrocene/ferrocenium redox couple.

Caption: Determination of HOMO/LUMO levels from cyclic voltammetry data.

Potential Applications and Future Outlook

The unique D-π-A structure of benzodithiophene-terthiophene-rhodanine derivatives makes them highly promising for several advanced applications:

• Organic Photovoltaics (OPVs) : As non-fullerene acceptors, these molecules can offer broad absorption spectra, tunable energy levels, and good charge transport properties, potentially leading to high-efficiency organic solar cells.[16][17]

• Drug Discovery : The rhodanine moiety is a known pharmacophore, and its combination with the extended conjugated system of the BDT-terthiophene backbone could lead to novel therapeutic agents, for instance, as kinase inhibitors or antibacterial agents.[6][18] The extended π-system might also be explored for applications in photodynamic therapy.

• Organic Field-Effect Transistors (OFETs) : The potential for good π-π stacking and charge transport makes these materials candidates for the active layer in OFETs.

The future of this class of compounds lies in the systematic variation of the donor, bridge, and acceptor units to fine-tune their electronic and biological properties for specific applications. Further research is needed to fully explore their potential and to establish clear structure-property relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. Side-chain engineering of benzodithiophene–thiophene copolymers with conjugated side chains containing the electron-withdrawing ethylrhodanine group - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and biological evaluation of rhodanine derivatives as PRL-3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of tryptophan-derived rhodanine derivatives as PTP1B inhibitors and anti-bacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Rhodanine-3-acetic acid synthesis - chemicalbook [chemicalbook.com]
• 9. application.wiley-vch.de [application.wiley-vch.de]
• 10. Rhodanine-based Knoevenagel reaction and ring-opening polymerization for efficiently constructing multicyclic polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis) – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. engineering.purdue.edu [engineering.purdue.edu]
• 14. cdm16771.contentdm.oclc.org [cdm16771.contentdm.oclc.org]
• 15. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. Design, Synthesis and Biological Assessment of Rhodanine-Linked Benzenesulfonamide Derivatives as Selective and Potent Human Carbonic Anhydrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: BTR-Cl Based Organic Solar Cell Fabrication

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the fabrication of high-performance organic solar cells (OSCs) based on the small molecule donor BTR-Cl. This document is intended to guide researchers in the successful fabrication and characterization of BTR-Cl based devices.

Introduction

The small molecule donor BTR-Cl has emerged as a promising material for high-efficiency organic solar cells due to its favorable electronic properties and ability to form well-ordered bulk heterojunction (BHJ) morphologies with various non-fullerene acceptors (NFAs). This document outlines the fabrication protocols for BTR-Cl based OSCs, with a focus on devices incorporating the popular Y6 acceptor and its derivatives.

Performance of BTR-Cl Based Organic Solar Cells

The following table summarizes the key performance parameters of various BTR-Cl based organic solar cells reported in the literature. This data provides a benchmark for device performance and highlights the potential of BTR-Cl as a donor material.

Donor	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
BTR-Cl	Y6	-	-	-	13.6 - 14.7%	[1]
BTR-Cl	Y6 + 5% PC71BM	-	-	77.11	15.34	[2]
BTR-Cl	BTP-FCl-FCl	0.825	24.58	75.36	15.29	[3]
BTR-Cl	BTP-2F-2Cl	0.823	22.35	71.41	13.14	[3]

Experimental Protocols

This section provides a detailed step-by-step protocol for the fabrication of BTR-Cl based organic solar cells in a conventional device architecture.

Materials and Reagents

• Substrates: Indium tin oxide (ITO) coated glass

• Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)

• Active Layer Donor: BTR-Cl

• Active Layer Acceptor: Y6 (or other suitable non-fullerene acceptor)

• Solvent for Active Layer: Chloroform (or other suitable organic solvent)

• Electron Transport Layer (ETL): PFN-Br (or other suitable material)

• Cathode: Aluminum (Al) or Silver (Ag)

• Cleaning Solvents: Deionized water, acetone, isopropanol (B130326)

Device Fabrication Workflow

The following diagram illustrates the general workflow for the fabrication of BTR-Cl based organic solar cells.

Caption: Experimental workflow for BTR-Cl OSC fabrication.

Detailed Fabrication Steps

• Substrate Cleaning:

  • ITO-coated glass substrates are sequentially cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 15-20 minutes to improve the surface wettability and work function.

• Hole Transport Layer (HTL) Deposition:

  • A filtered aqueous solution of PEDOT:PSS is spin-coated onto the pre-cleaned ITO substrates. A typical spin-coating speed is 3000-4000 rpm for 30-60 seconds.

  • The substrates are then annealed at 130-150°C for 10-15 minutes in a nitrogen-filled glovebox or on a hotplate in ambient air.

• Active Layer Preparation and Deposition:

  • Prepare a blend solution of BTR-Cl and the acceptor (e.g., Y6) in a suitable solvent like chloroform. The donor:acceptor weight ratio is a critical parameter to optimize, typically starting from 1:1 to 1:1.5. The total concentration of the solution can influence the film thickness and morphology.

  • The solution is typically stirred overnight at a slightly elevated temperature (e.g., 40-50°C) to ensure complete dissolution.

  • The active layer solution is then spin-coated onto the PEDOT:PSS layer in a nitrogen-filled glovebox. The spin-coating speed (e.g., 1500-3000 rpm) and time should be optimized to achieve the desired film thickness (typically 80-120 nm).

  • After spin-coating, the active layer is subjected to thermal annealing to optimize the morphology. For BTR-Cl:Y6 systems, annealing at 120°C for a few minutes has been reported to be effective.[1]

• Electron Transport Layer (ETL) and Cathode Deposition:

  • An electron transport layer, such as PFN-Br dissolved in methanol, is deposited on top of the active layer by spin-coating.

  • Finally, a metal cathode (e.g., 100 nm of Al or Ag) is deposited by thermal evaporation under high vacuum (< 10-6 Torr). The deposition rate and final thickness should be carefully controlled.

Device Structure

The following diagram illustrates the typical conventional device architecture for a BTR-Cl based organic solar cell.

Caption: BTR-Cl based organic solar cell device structure.

Characterization

The performance of the fabricated devices should be characterized using standard techniques:

• Current Density-Voltage (J-V) Characteristics: Measured under simulated AM 1.5G solar irradiation (100 mW/cm²) to determine Voc, Jsc, FF, and PCE.

• External Quantum Efficiency (EQE): Measured to determine the photon-to-electron conversion efficiency at different wavelengths.

• Morphological Analysis: Techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM) can be used to investigate the surface roughness and phase separation of the active layer, which are crucial for device performance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for BTR-Cl:Y6 Blend Preparation in Organic Photovoltaics (OPVs)

Introduction

All-small-molecule organic solar cells (ASM-OSCs) have emerged as a frontier in photovoltaic research, offering distinct advantages such as well-defined molecular structures, excellent batch-to-batch reproducibility, and straightforward purification.[1] The blend of the small molecule donor BTR-Cl (benzodithiophene terthiophene rhodanine (B49660) with chlorine substitution) and the non-fullerene acceptor Y6 has demonstrated significant potential, achieving power conversion efficiencies (PCEs) exceeding 15%.[2][3] The performance of these devices is critically dependent on the morphology of the bulk heterojunction (BHJ) active layer, which is influenced by factors including solvent selection, donor-acceptor (D:A) ratio, solution concentration, and post-deposition treatments like thermal or solvent vapor annealing.[1][4]

This document provides detailed protocols for the preparation and optimization of BTR-Cl:Y6 blend films for high-performance OPVs, intended for researchers and scientists in the field.

Data Presentation: Photovoltaic Performance

The performance of BTR-Cl:Y6 based devices is highly sensitive to fabrication parameters. The following table summarizes key photovoltaic metrics achieved under various optimized conditions.

Donor:Acceptor System	D:A Ratio (w/w)	Additive(s)	Post-Treatment	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
BTR-Cl:Y6	Not Specified	None	Not Specified	0.86	23.24	67.21	13.43	[5]
BTR-Cl:Y6	Not Specified	None	Morphology Control	Not Specified	Not Specified	75.00	14.70	[1]
BTR-Cl:Y6	Not Specified	5% PC71BM	Optimized	Not Specified	Not Specified	77.11	15.34	[2]
BTR-Cl:BTP-FCl-FCl*	Not Specified	Not Specified	Optimized	Not Specified	Not Specified	Not Specified	15.30	[3]

*Note: BTP-FCl-FCl is an asymmetric Y6-like acceptor.

Experimental Protocols

This section outlines a standard protocol for the fabrication of an OPV device with a conventional architecture of ITO/PEDOT:PSS/BTR-Cl:Y6/ETL/Ag.

Materials and Solution Preparation

• Donor: BTR-Cl

• Acceptor: Y6

• Solvent: Chloroform (CF) is commonly used.[4] Environmentally friendly solvents like o-xylene (B151617) are also under investigation.[2]

• Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)

• Electron Transport Layer (ETL): Bathocuproine (BCP) or PNDI-F3N-Br are suitable choices.[6]

• Cathode: Silver (Ag) or Aluminum (Al)

Active Layer Solution:

• Prepare a stock solution of BTR-Cl and Y6 in chloroform. A typical total concentration is 14-17 mg/mL.[7][8]

• The donor-to-acceptor (D:A) weight ratio is a critical parameter for optimization, often starting at 1:1 or 1:1.2.

• Stir the blend solution on a hotplate at a low temperature (e.g., 40-50 °C) for several hours or overnight in a nitrogen-filled glovebox to ensure complete dissolution.

Device Fabrication Workflow

A standard fabrication process follows these steps, which are also visualized in the workflow diagram below.

• Substrate Cleaning:

  • Sequentially sonicate pre-patterned Indium Tin Oxide (ITO) coated glass substrates in detergent (e.g., Decon 90), deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-Ozone for 15-20 minutes immediately before use to improve the surface wettability and work function.

• Hole Transport Layer (HTL) Deposition:

  • Filter an aqueous dispersion of PEDOT:PSS through a 0.45 µm PVDF syringe filter.

  • Spin-coat the filtered PEDOT:PSS solution onto the clean ITO substrates at 3000-5000 rpm for 30-60 seconds.

  • Anneal the substrates on a hotplate at 130-150 °C for 15 minutes in air. Transfer to a nitrogen glovebox when cooled.

• Active Layer Deposition:

  • Filter the prepared BTR-Cl:Y6 blend solution through a 0.22 µm PTFE syringe filter.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer inside the glovebox. Spin speed and time will determine the film thickness (e.g., 1000-3000 rpm for 60s to achieve ~100 nm thickness).

• Active Layer Annealing (Post-Treatment):

  • Thermal Annealing (TA): Transfer the substrates to a hotplate inside the glovebox. Anneal at a specified temperature, typically between 110 °C and 120 °C, for 5-10 minutes.[1][8] This step is crucial for optimizing the blend morphology and crystallinity.

  • Solvent Vapor Annealing (SVA): Alternatively, place the substrates in a sealed chamber containing a small amount of a specific solvent (e.g., carbon disulfide, tetrahydrofuran) for a controlled period (e.g., 20-30 seconds).[4][9] This can also enhance domain purity and phase separation.

• Electron Transport Layer (ETL) and Cathode Deposition:

  • Transfer the substrates to a thermal evaporator chamber with a pressure below 10-6 Torr.

  • Deposit a thin layer (5-10 nm) of an ETL material, such as BCP.

  • Subsequently, deposit the metal cathode (e.g., 100 nm of Ag or Al) through a shadow mask to define the active area of the device (e.g., 0.045 cm²).[10]

Device Characterization

• Current Density-Voltage (J-V) Measurement:

  • Measure the J-V characteristics using a solar simulator under AM 1.5G illumination at 100 mW/cm². A source meter (e.g., Keithley 2400) is used to record the data.

  • Extract key photovoltaic parameters: PCE, Voc, Jsc, and FF.

• External Quantum Efficiency (EQE):

  • Measure the EQE spectrum to determine the device's photon-to-electron conversion efficiency at various wavelengths. The integral of the EQE spectrum should correspond to the Jsc value obtained from the J-V measurement.

Visualization of Experimental Workflow

The following diagram illustrates the step-by-step fabrication process for a BTR-Cl:Y6 based organic solar cell.

Caption: Workflow for fabricating BTR-Cl:Y6 organic solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Film morphology evolution during solvent vapor annealing of highly efficient small molecule donor/acceptor blends - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. Approaching 18% efficiency of ternary organic photovoltaics with wide bandgap polymer donor and well compatible Y6 : Y6-1O as acceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New Ternary Blend Strategy Based on a Vertically Self‐Assembled Passivation Layer Enabling Efficient and Photostable Inverted Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Spin Coating of BTR-Cl Thin Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the fabrication of BTR-Cl thin films using spin coating, a common technique for producing uniform thin films for a variety of research applications, including organic electronics. The parameters outlined below have been compiled from leading research to ensure high-quality film deposition.

Core Principles of BTR-Cl Thin Film Formation via Spin Coating

Spin coating is a process that utilizes centrifugal force to spread a solution of a material, in this case, BTR-Cl, across a substrate to form a thin, uniform film. The final thickness and morphology of the BTR-Cl film are critically dependent on several parameters, including the solution concentration, the solvent system, the spin speed and duration, and any post-deposition treatments like thermal or solvent vapor annealing.

The process can be broken down into four main stages:

• Deposition: A precise volume of the BTR-Cl solution is dispensed onto the substrate.

• Spin Up: The substrate is rapidly accelerated to the desired rotational speed.

• Spin Off: Excess solution is flung off the substrate due to centrifugal force. The thinning of the film is dominated by the balance between this centrifugal force and viscous forces.

• Evaporation: The solvent evaporates, leaving behind the solid BTR-Cl thin film.

A schematic of the spin coating workflow is presented below.

Application Notes for Doctor Blading of BTR-Cl Active Layers in Organic Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the deposition of BTR-Cl based active layers using the doctor blading technique, a scalable method crucial for the advancement of organic photovoltaics (OPVs) from laboratory research to industrial production.

Introduction to BTR-Cl and Doctor Blading

BTR-Cl is a small molecule donor material that has demonstrated high power conversion efficiencies (PCEs) in all-small-molecule organic solar cells (AS-OSCs), particularly when paired with non-fullerene acceptors like Y6.[1][2] Its well-defined molecular structure and batch-to-batch reproducibility make it an attractive candidate for commercial applications.[3] Doctor blading is a deposition technique that offers several advantages over the more common lab-scale spin-coating method, including minimal material waste, compatibility with large-area substrates, and potential for roll-to-roll manufacturing.[4][5] Mastering this technique is essential for translating the high efficiencies achieved in small-area devices to large-scale, commercially viable solar modules.

Key Considerations for Doctor Blading BTR-Cl Active Layers

Successful doctor blading of the BTR-Cl active layer requires careful optimization of several key parameters that influence the film morphology and, consequently, the device performance.

• Solution Formulation: The concentration of the BTR-Cl:acceptor blend and the choice of solvent are critical. The solvent system must have appropriate viscosity, surface tension, and boiling point to ensure uniform film formation during the blading process.[6] Non-halogenated solvents are increasingly preferred for environmental and safety reasons.

• Blade and Substrate Parameters: The gap between the blade and the substrate, the blade coating speed, and the substrate temperature directly control the wet film thickness and the drying kinetics.[6][7] These parameters need to be precisely controlled to achieve the desired active layer thickness and morphology. For instance, a blade-to-substrate gap of approximately 80 µm and a coating speed of 8-10 mm/s have been used for other organic solar cell systems.[5]

• Drying and Annealing: The slower drying process in doctor blading compared to spin coating can significantly affect the molecular packing and phase separation of the BTR-Cl:acceptor blend.[4] Post-deposition thermal annealing is often necessary to optimize the morphology for efficient charge separation and transport.

Experimental Workflow for Device Fabrication

The following diagram illustrates a typical workflow for the fabrication of an organic solar cell with a doctor-bladed BTR-Cl active layer.

Figure 1: Experimental workflow for fabricating organic solar cells with a doctor-bladed active layer.

Experimental Protocols

The following are generalized protocols for the fabrication of organic solar cells featuring a doctor-bladed BTR-Cl active layer. Note: These protocols are a starting point and require optimization for specific laboratory conditions and materials.

Protocol 1: Substrate and Hole Transport Layer Preparation

• Substrate Cleaning:

  • Sequentially clean pre-patterned Indium Tin Oxide (ITO) coated glass substrates in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes to improve the surface wettability.

• Hole Transport Layer (HTL) Deposition:

  • Deposit a layer of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) onto the cleaned ITO substrates. This can be done via spin-coating or doctor blading.

  • If using doctor blading for the HTL, a diluted PEDOT:PSS solution may be necessary to achieve the desired thickness (~30-40 nm).

  • Anneal the PEDOT:PSS-coated substrates at 150°C for 20 minutes in air.

Protocol 2: BTR-Cl:Acceptor Active Layer Deposition by Doctor Blading

• Solution Preparation:

  • Prepare a blend solution of BTR-Cl and a suitable acceptor (e.g., Y6) in a 1:1 weight ratio.

  • Dissolve the materials in a non-halogenated solvent such as o-xylene (B151617) to a total concentration of approximately 15 mg/mL.[5]

  • Stir the solution at an elevated temperature (e.g., 60°C) for at least 2 hours in a nitrogen-filled glovebox to ensure complete dissolution.

• Doctor Blading Process:

  • Transfer the prepared substrates into a nitrogen-filled glovebox.

  • Preheat the substrate to the desired coating temperature (e.g., 60°C).[5]

  • Set the doctor blade gap to approximately 80 µm.[5]

  • Dispense the BTR-Cl:acceptor solution onto the substrate in front of the blade.

  • Move the blade across the substrate at a constant speed (e.g., 10 mm/s) to deposit the active layer.[5]

  • Allow the film to dry. A vacuum drying step may be employed to remove residual solvent.

• Post-Deposition Annealing:

  • Anneal the active layer film at an optimized temperature (e.g., 120°C) for a specified time (e.g., 5 minutes) to improve the film morphology and crystallinity.[5]

Protocol 3: Device Completion and Characterization

• Electron Transport Layer (ETL) and Electrode Deposition:

  • Deposit an electron transport layer (e.g., PNDIT-F3N or a fullerene derivative) and the top metal electrode (e.g., 100 nm of Silver) sequentially via spin-coating and thermal evaporation, respectively.

• Device Characterization:

  • Measure the current density-voltage (J-V) characteristics of the completed devices under simulated AM 1.5G illumination (100 mW/cm²) to determine the photovoltaic performance parameters.

Data Presentation

The following tables summarize the photovoltaic performance of BTR-Cl based all-small-molecule organic solar cells and provide a reference for doctor-bladed devices using other high-performance materials.

Table 1: Photovoltaic Performance of BTR-Cl Based All-Small-Molecule Organic Solar Cells (Primarily Spin-Coated)

Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
Y6	0.83	23.66	74.7	14.7	[1]
Y6 (with PC71BM additive)	-	-	77.11	15.34	[1]
BTP-FCl-FCl	0.825	24.58	75.36	15.29	[2][6]

Table 2: Reference Performance of Doctor-Bladed Organic Solar Cells (Non-BTR-Cl)

Active Layer	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Coating Speed	Substrate Temp.	Reference
PHT4:IT-4Cl	-	-	-	~17% (max)	10 mm/s	60°C	[5]
PM6:Y6:PC71BM	-	-	-	~14% (1 cm²)	8 mm/s	40°C	[5]
PBDB-TF:IT-4F	-	-	-	12.88% (0.12 cm²)	-	-	[4]

Device Architecture and Energy Level Diagram

The following diagram illustrates the typical device architecture and the energy levels of the materials used in a BTR-Cl:Y6 based organic solar cell.

Figure 2: Device architecture and energy level diagram for a BTR-Cl:Y6 solar cell.

References

• 1. Progress and Future Potential of All-Small-Molecule Organic Solar Cells Based on the Benzodithiophene Donor Material [mdpi.com]
• 2. 15.3% Efficiency All‐Small‐Molecule Organic Solar Cells Achieved by a Locally Asymmetric F, Cl Disubstitution Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient and stable all-small-molecule solar cells enabled by incorporating a designed giant molecule acceptor - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 4. 12.88% efficiency in doctor-blade coated organic solar cells through optimizing the surface morphology of a ZnO cathode buffer layer - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. jos.ac.cn [jos.ac.cn]
• 6. researchgate.net [researchgate.net]
• 7. Blade-Coated Electron Transport Layers to Enable Scalable Perovskite Photovoltaics (Conference) | OSTI.GOV [osti.gov]

Application Notes &amp; Protocols for a Bio-Transistor for Chloride Detection (BTR-Cl) Device

A Fictionalized Device Concept for Research Applications

Note to the Reader: The term "BTR-Cl" is predominantly associated with a small molecule donor used in organic solar cell research[1][2]. However, to address the interests of researchers in drug development and signaling pathways, this document outlines a conceptual Bio-Transistor for Chloride (BTR-Cl) detection . This hypothetical device is based on established principles of Bio-Field-Effect Transistors (Bio-FETs) and Organic Electrochemical Transistors (OECTs), which are widely used in biosensing applications[3][4][5][6].

Introduction

Chloride (Cl⁻) ions are fundamental to a vast array of physiological processes, including neuronal communication, cell volume regulation, and transepithelial transport[7][8]. Dysregulation of chloride channels and transporters is implicated in numerous diseases, such as cystic fibrosis and certain types of cancer, making them critical targets for drug discovery[9]. The conceptual BTR-Cl device is an advanced biosensor designed for the real-time, label-free detection of chloride ion concentrations in biological samples. Its architecture is optimized for high sensitivity and selectivity, providing a powerful tool for screening novel drug candidates that modulate chloride channel activity.

BTR-Cl Device Architecture

The BTR-Cl device is a specialized form of a Bio-FET[3]. The fundamental structure consists of a transistor in which the gate electrode is replaced by an electrolyte and a chloride-sensitive recognition layer. Changes in the chloride ion concentration at this interface modulate the transistor's channel conductivity, providing a measurable electrical signal.

The device is built in a layered fashion, typically on a flexible substrate for applications such as wearable sensors[4][6]. The core components are:

• Substrate: A flexible material like polyethylene (B3416737) naphthalate (PEN) that provides mechanical support.

• Gate Electrode: A conductive material (e.g., Gold - Au) that is in contact with the electrolyte.

• Dielectric Layer: A high-k/low-k polymer layer that insulates the gate from the semiconductor channel.

• Source and Drain Electrodes: Typically made of gold, these electrodes define the ends of the semiconductor channel.

• Organic Semiconductor Layer: A solution-processable organic semiconductor material forms the conductive channel.

• Chloride Recognition Layer: A functionalized layer immobilized on the gate electrode that selectively binds chloride ions.

Below is a diagram illustrating the layered architecture of the conceptual BTR-Cl device.

Caption: Layered architecture of the conceptual BTR-Cl device.

Layer Optimization for Enhanced Performance

Optimizing each layer of the BTR-Cl device is crucial for achieving high sensitivity, selectivity, and stability. The following table summarizes key optimization strategies and their impact on device performance.

Layer	Material/Parameter	Optimization Goal	Impact on Performance
Substrate	Surface Treatment (e.g., O₂ Plasma)	Improve adhesion of subsequent layers.	Enhances device stability and longevity.
Gate Electrode	Material Choice (e.g., Au, Pt)	Ensure good conductivity and biocompatibility.	Stable baseline signal and minimal sample contamination.
Dielectric Layer	High-k/low-k Bilayer	Achieve high capacitance and low leakage current.	Increased transconductance efficiency and lower power consumption[10].
Semiconductor	Molecular Ordering	Enhance charge carrier mobility.	Higher signal-to-noise ratio and faster response time.
Recognition Layer	Receptor Density and Orientation	Maximize specific binding of chloride ions.	Improved sensitivity and selectivity.

Quantitative Performance Data

The performance of biosensors similar to the conceptual BTR-Cl device can be characterized by several key metrics. The following table presents typical performance data for state-of-the-art ion-sensitive Bio-FETs and OECTs.

Performance Metric	Typical Value	Reference
Limit of Detection (LoD)	10 pM - 1 µM	[10]
Sensitivity	> 50 mV/decade change in concentration	[10]
Response Time	< 1 second	[5]
Operational Voltage	< 1 V	[10]

Experimental Protocols

Protocol for BTR-Cl Device Fabrication

This protocol describes the fabrication of the BTR-Cl device using solution-based methods, suitable for rapid prototyping.

Materials:

• Polyethylene naphthalate (PEN) substrate

• Gold (Au) sputtering target

• Dielectric polymer solution

• Organic semiconductor solution

• Chloride-selective ionophore solution

• Photolithography masks

Procedure:

• Substrate Cleaning: Clean the PEN substrate by sonicating in acetone, isopropanol, and deionized water for 10 minutes each. Dry with nitrogen gas.

• Gate Electrode Deposition: Sputter a 50 nm layer of Au onto the PEN substrate through a shadow mask to define the gate electrode.

• Dielectric Layer Deposition: Spin-coat the dielectric polymer solution onto the substrate, covering the gate electrode. Anneal at the recommended temperature to cure the film.

• Source/Drain Electrode Patterning: Use photolithography and Au sputtering to pattern the source and drain electrodes on top of the dielectric layer.

• Semiconductor Deposition: Spin-coat the organic semiconductor solution over the source and drain electrodes. Anneal to promote molecular ordering.

• Recognition Layer Functionalization: Selectively deposit the chloride-selective ionophore solution onto the gate electrode area. Allow to self-assemble and then rinse to remove unbound molecules.

Protocol for Chloride Ion Detection

This protocol outlines the use of the fabricated BTR-Cl device for measuring chloride ion concentrations.

Materials:

• Fabricated BTR-Cl device

• Ag/AgCl reference electrode

• Semiconductor parameter analyzer

• Phosphate-buffered saline (PBS)

• Chloride standard solutions

• Biological sample of interest

Procedure:

• Device Setup: Connect the source, drain, and gate of the BTR-Cl device to the semiconductor parameter analyzer. Immerse the Ag/AgCl reference electrode into the sample solution.

• Baseline Measurement: Pipette a known volume of PBS onto the device's sensing area. Record the baseline transfer characteristics (Drain Current vs. Gate Voltage).

• Calibration Curve Generation: Sequentially apply chloride standard solutions of increasing concentrations. Record the shift in the threshold voltage for each concentration. Plot the threshold voltage shift against the log of the chloride concentration to generate a calibration curve.

• Sample Measurement: Apply the biological sample to the device. Record the resulting threshold voltage shift.

• Data Analysis: Use the calibration curve to determine the chloride ion concentration in the biological sample.

The experimental workflow is visualized in the diagram below.

Caption: Experimental workflow for chloride ion detection.

Relevance to Signaling Pathways and Drug Development

Intracellular chloride concentration ([Cl⁻]in) is a dynamic signaling molecule. The WNK (With No Lysine [K]) kinases are key intracellular [Cl⁻] sensors. A decrease in [Cl⁻]in activates WNK kinases, which in turn phosphorylate and activate SPAK/OSR1 kinases. These kinases then modulate the activity of cation-chloride cotransporters, such as activating NKCC1 and inhibiting KCCs[8]. This signaling cascade is crucial for processes like cell volume regulation and neuronal excitability.

In drug development, the BTR-Cl device can be used to screen for compounds that modulate chloride channel activity. For example, in cystic fibrosis research, potentiators and correctors of the CFTR chloride channel are sought[9]. A high-throughput screening setup using an array of BTR-Cl devices could rapidly assess the effects of thousands of compounds on chloride transport in cell-based assays.

The diagram below illustrates the WNK kinase signaling pathway, a key mechanism of chloride-mediated cell signaling.

Caption: The WNK kinase signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. Bio-FET - Wikipedia [en.wikipedia.org]
• 4. An antibacterial sensitive wearable biosensor enabled by engineered metal-boride-based organic electrochemical transistors and hydrogel microneedles - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Applications of Transistor-Based Biochemical Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cl− as a bona fide signaling ion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The signaling role for chloride in the bidirectional communication between neurons and astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Progress in the Discovery and Development of Small-Molecule Modulators of CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of BTR-Cl in All-Small-Molecule Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the small molecule donor BTR-Cl and its application in high-efficiency all-small-molecule organic solar cells (ASM-OSCs). This document includes key performance data, detailed experimental protocols for device fabrication and characterization, and visualizations of the underlying scientific principles.

Introduction to BTR-Cl

BTR-Cl is a highly crystalline, liquid crystalline small molecule donor that has garnered significant attention in the field of organic photovoltaics.[1][2][3] Its backbone features a benzodithiophene (BDT) unit conjugated with terthiophene and rhodanine (B49660) end groups.[4] The chlorine substitution on the BDT core results in a lower-lying highest occupied molecular orbital (HOMO) energy level and enhanced intermolecular interactions compared to its non-chlorinated counterpart, BTR.[4][5] These properties contribute to more ordered molecular packing, improved crystallinity, and a favorable "edge-on" orientation in thin films, which are all beneficial for efficient charge transport.[4][5]

The primary role of BTR-Cl in ASM-OSCs is as an electron donor, where it is typically blended with a non-fullerene acceptor (NFA) to form the photoactive bulk-heterojunction (BHJ) layer. Its strong self-assembly characteristics and crystallinity are instrumental in dictating the morphology of the active layer, which is a critical factor for device performance.[1][6]

Performance of BTR-Cl Based All-Small-Molecule Solar Cells

BTR-Cl has been instrumental in achieving high power conversion efficiencies (PCEs) in ASM-OSCs. The following table summarizes the performance of various BTR-Cl-based devices reported in the literature.

Donor	Acceptor	Additive/Third Component	Voc (V)	Jsc (mA/cm2)	FF (%)	PCE (%)	Reference
BTR-Cl	Y6	-	0.83	23.66	74.7	14.7	[6]
BTR-Cl	Y6	PC71BM (5 wt%)	-	-	77.11	15.34	[6]
BTR-Cl	Y6	-	-	-	-	13.6	[2][6]
BTR-Cl	BTP-FCl-FCl	-	0.825	24.58	75.36	15.3	[7][8]
BTR-Cl	BTP-2F-2Cl	-	0.823	22.35	71.41	13.1	[7][8]
D18-Cl	N3	BTR-Cl	-	-	-	17.92	[1]
FYSM-SiCl	Y6	-	0.85	23.7	66.8	13.4	[5]

Key Roles and Mechanisms of BTR-Cl

BTR-Cl influences device performance through several key mechanisms:

• Morphology Regulation: Due to its liquid crystalline nature, BTR-Cl promotes the formation of a well-ordered, crystalline blend morphology with appropriate phase separation when blended with an acceptor.[1][6] This is crucial for efficient exciton (B1674681) dissociation and charge transport.

• Energy Level Alignment: The deep HOMO level of BTR-Cl allows for a high open-circuit voltage (Voc) in solar cells.[5] It can also act as an energy level mediator in ternary blends, facilitating efficient charge transfer.[1]

• Enhanced Charge Transport: The high crystallinity and tendency for an "edge-on" molecular orientation in BTR-Cl films enhance charge mobility.[1][4]

• Synergistic Effects in Ternary Blends: When used as a third component, BTR-Cl can synergistically improve the morphology, exciton dissociation, and charge mobility of the host system, leading to enhanced photovoltaic performance and stability.[1]

Below is a diagram illustrating the energy level alignment in a typical BTR-Cl-based solar cell.

Caption: Energy level alignment in a BTR-Cl based solar cell.

Experimental Protocols

The following are generalized protocols for the fabrication and characterization of BTR-Cl based all-small-molecule organic solar cells, based on common practices in the literature.

• Substrates: Indium tin oxide (ITO) coated glass.

• Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS).

• Active Layer:

  • Donor: BTR-Cl

  • Acceptor: Y6 or other suitable non-fullerene acceptor.

  • Solvent: Chloroform (B151607) or other suitable organic solvent.

• Electron Transport Layer (ETL): Material dependent, often a thin layer of a fullerene derivative or a metal oxide.

• Cathode: Aluminum (Al) or other low work function metal.

The following diagram illustrates a typical workflow for fabricating ASM-OSCs.

Caption: Workflow for ASM-OSC fabrication.

• Substrate Cleaning:

  • ITO-coated glass substrates are sequentially cleaned in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15-20 minutes to improve the wettability and work function of the ITO surface.

• Hole Transport Layer (HTL) Deposition:

  • A filtered PEDOT:PSS solution is spin-coated onto the cleaned ITO substrates. A typical spin-coating program is 3000-5000 rpm for 30-60 seconds.

  • The substrates are then annealed on a hotplate at 120-150°C for 10-15 minutes in air.

• Active Layer Deposition:

  • BTR-Cl and the acceptor (e.g., Y6) are dissolved in a suitable solvent like chloroform at a specific donor:acceptor weight ratio (e.g., 1:1.2). The total concentration is typically around 10-20 mg/mL.

  • The solution is then spin-coated onto the HTL in an inert atmosphere (e.g., a nitrogen-filled glovebox). Spin speeds and times are optimized to achieve the desired film thickness (typically 80-120 nm).

  • If additives are used, they are pre-dissolved in the active layer solution.

• Post-Deposition Treatment (Annealing):

  • The devices may be subjected to thermal annealing (e.g., 100-150°C for 5-10 minutes) or solvent vapor annealing to optimize the morphology of the active layer.[6]

• Electron Transport Layer (ETL) and Cathode Deposition:

  • An ETL is deposited on top of the active layer.

  • Finally, a metal cathode (e.g., 100 nm of Al) is deposited by thermal evaporation under high vacuum (< 10-6 Torr). The active area of the device is defined by a shadow mask during this step.

• Current Density-Voltage (J-V) Characteristics:

  • The J-V curves of the solar cells are measured using a source meter (e.g., Keithley 2400) under simulated AM 1.5G illumination at 100 mW/cm2.

  • The key photovoltaic parameters (Voc, Jsc, FF, and PCE) are extracted from these curves.

• External Quantum Efficiency (EQE):

  • EQE spectra are measured to determine the spectrally resolved photocurrent response of the device. The Jsc can be calculated by integrating the EQE spectrum with the AM 1.5G solar spectrum.

• Morphological and Structural Characterization:

  • Techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM) are used to study the surface and bulk morphology of the active layer.

  • Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS) can be employed to investigate the molecular packing and orientation within the thin film.

Device Architecture

A typical device architecture for a BTR-Cl-based ASM-OSC is the conventional structure, as illustrated below.

Caption: Conventional device architecture for a BTR-Cl solar cell.

Conclusion

BTR-Cl has established itself as a key small molecule donor for high-performance all-small-molecule organic solar cells. Its unique liquid crystalline properties, high crystallinity, and favorable energy levels enable the fabrication of devices with excellent power conversion efficiencies. The optimization of the active layer morphology through processing techniques like thermal annealing and the use of additives is crucial for unlocking the full potential of BTR-Cl-based solar cells. The protocols and data presented herein provide a valuable resource for researchers working to advance the field of organic photovoltaics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1-material.com [1-material.com]
• 3. All-Small-Molecule Organic Solar Cells with an Ordered Liquid Crystalline Donor-光电查 [m.oe1.com]
• 4. ossila.com [ossila.com]
• 5. 13.4 % Efficiency from All‐Small‐Molecule Organic Solar Cells Based on a Crystalline Donor with Chlorine and Trialkylsilyl Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 15.3% Efficiency All‐Small‐Molecule Organic Solar Cells Achieved by a Locally Asymmetric F, Cl Disubstitution Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Utilizing BTR-Cl as a Third Component in Ternary Organic Photovoltaics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the incorporation of 2,2'-((2Z,2'Z)-((12,13-bis(2-ethylhexyl)-3,9-diundecyl-12,13-dihydro-[1][2][3]thiadiazolo[3,4-e]thieno[2",3'':4',5']thieno[2',3':4,5]pyrrolo[3,2-g]thieno[2',3':4,5]thieno[3,2-b]indole-2,10-diyl)bis(methanymethanylylidene))bis(5,6-dichloro-3-oxo-2,3-dihydro-1H-indene-2,1-diylidene))dimalononitrile (BTR-Cl) as a third component in ternary organic photovoltaics (OPVs). The inclusion of BTR-Cl has been demonstrated to enhance power conversion efficiency (PCE), improve charge transport, and optimize the morphology of the active layer.

Introduction to BTR-Cl in Ternary OPVs

Ternary organic solar cells offer a promising strategy to overcome the limitations of binary blend OPVs by incorporating a third component into the photoactive layer. This approach can broaden the absorption spectrum, optimize the blend morphology, and fine-tune the energy levels to facilitate more efficient charge generation and extraction.

BTR-Cl, a small molecule donor, has emerged as a highly effective third component in ternary OPV systems, particularly in host blends such as PM6:Y6. Its rigid and planar molecular structure, coupled with its liquid crystalline nature, allows it to modulate the morphology of the active layer, leading to improved performance and stability.

The primary mechanisms through which BTR-Cl enhances ternary OPV performance include:

• Morphology Regulation: BTR-Cl can influence the crystallization and phase separation of the host donor-acceptor blend, leading to a more ordered molecular packing and the formation of favorable interpenetrating networks for efficient charge transport.

• Energy Level Tuning: The introduction of BTR-Cl can create a cascade energy level alignment, which facilitates more efficient exciton (B1674681) dissociation and charge transfer at the donor-acceptor interfaces.

• Enhanced Charge Transport: By improving the crystallinity and molecular ordering of the blend, BTR-Cl can enhance charge mobility and reduce charge recombination, leading to higher short-circuit current density (Jsc) and fill factor (FF).

Performance Data of BTR-Cl based Ternary OPVs

The incorporation of BTR-Cl as a third component has consistently led to significant improvements in the photovoltaic performance of ternary OPVs. The following tables summarize key performance parameters from various studies, comparing binary host systems with their ternary counterparts containing BTR-Cl or the closely related BTR.

Host System	Third Component	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
PM6:Y6	None	0.868	24.98	71.42	15.49	[4]
PM6:Y6	BTR-Cl	-	-	-	14.70	[5]
PBDB-T-2Cl:Y6	None	0.868	24.98	71.42	15.49	[4]
PBDB-T-2Cl:Y6	PC71BM (as morphology regulator)	0.868	25.44	75.66	16.71	[4]
BTR-Cl:BTP-FCl-FCl	None	0.825	24.58	75.36	15.29	[6]
BTR-Cl:BTP-2F-2Cl	None	0.823	22.35	71.41	13.14	[6]
PTB7-Th:PC71BM	BTR	-	-	-	11.40	[7]

Experimental Protocols

This section provides detailed protocols for the fabrication and characterization of ternary OPV devices incorporating BTR-Cl. The host system of PM6:Y6 is used as a representative example.

Materials and Solution Preparation

• Host Donor: PM6 (PBDB-T-2F)

• Host Acceptor: Y6 (BTP-4F)

• Third Component: BTR-Cl

• Solvent: Chloroform (B151607) (CF) or Chlorobenzene (CB)

• Additive: 1-chloronaphthalene (B1664548) (CN) or 1,8-diiodooctane (B1585395) (DIO) (typically 0.5% v/v)

Active Layer Solution Preparation (Example for PM6:Y6:BTR-Cl):

• Prepare a stock solution of the host blend (e.g., PM6:Y6 in a 1:1.2 weight ratio) in chloroform at a total concentration of 16 mg/mL.

• Prepare a separate stock solution of BTR-Cl in chloroform.

• To create the ternary blend, add the desired weight percentage of the BTR-Cl stock solution to the host blend stock solution. Common ratios to explore are 10-20 wt% of BTR-Cl relative to the host donor (PM6).

• Add the solvent additive (e.g., 0.5% v/v of 1-chloronaphthalene) to the final blend solution.

• Stir the solution at room temperature for at least 3 hours or overnight in a nitrogen-filled glovebox to ensure complete dissolution.

Device Fabrication (Spin-Coating Method)

A typical inverted device architecture is as follows: ITO / ZnO / Active Layer / MoO₃ / Ag.

• Substrate Cleaning:

  • Sequentially sonicate pre-patterned Indium Tin Oxide (ITO) coated glass substrates in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and then treat with UV-ozone for 15 minutes to improve the surface wettability.

• Electron Transport Layer (ETL) Deposition:

  • Prepare a ZnO precursor solution.

  • Spin-coat the ZnO solution onto the cleaned ITO substrates at 3000-4000 rpm for 30-40 seconds.

  • Anneal the ZnO layer at 150-200°C for 15-20 minutes in air.

• Active Layer Deposition:

  • Transfer the substrates with the ZnO layer into a nitrogen-filled glovebox.

  • Spin-coat the prepared ternary blend solution onto the ZnO layer. A two-step spin-coating process is often employed:

    • Step 1: 500 rpm for 10 seconds.

    • Step 2: 1500-3000 rpm for 30-40 seconds.[8]

  • Anneal the active layer at 90-110°C for 5-10 minutes.[9][10]

• Hole Transport Layer (HTL) and Electrode Deposition:

  • Thermally evaporate a thin layer of Molybdenum trioxide (MoO₃) (5-10 nm) as the hole transport layer.

  • Thermally evaporate the top electrode, typically Silver (Ag) (80-100 nm), through a shadow mask to define the device area (e.g., 0.04 - 0.1 cm²).

Device Characterization

• Current Density-Voltage (J-V) Characteristics:

  • Measure the J-V curves using a Keithley 2400 source meter under a solar simulator (e.g., AM 1.5G, 100 mW/cm²).

  • Extract key parameters: Open-circuit voltage (Voc), Short-circuit current density (Jsc), Fill Factor (FF), and Power Conversion Efficiency (PCE).

• External Quantum Efficiency (EQE):

  • Measure the EQE spectrum using a dedicated EQE system with a calibrated silicon photodiode.

  • Integrate the EQE spectrum with the AM 1.5G solar spectrum to calculate the theoretical Jsc and verify the measured Jsc from the J-V curve.

• Morphology Characterization:

  • Atomic Force Microscopy (AFM): To investigate the surface topography and phase separation of the active layer.

  • Transmission Electron Microscopy (TEM): To visualize the bulk heterojunction morphology in cross-section.

  • Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS): To analyze the molecular packing and orientation within the blend film.

Visualizations

Ternary OPV Device Architecture

Caption: Schematic of an inverted ternary OPV device structure.

Proposed Energy Level Alignment

Caption: Energy level diagram of the PM6:Y6:BTR-Cl ternary system.

Charge Generation and Transport Workflow

References

• 1. Design of ternary additive for organic photovoltaics: a cautionary tale - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ddd.uab.cat [ddd.uab.cat]
• 3. researchgate.net [researchgate.net]
• 4. Over 16.7% efficiency of ternary organic photovoltaics by employing extra PC>71>BM as morphology regulator - Beijing Institute of Technology [pure.bit.edu.cn]
• 5. matec-conferences.org [matec-conferences.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. desy.de [desy.de]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for BTR-Cl in Flexible and Semi-Transparent Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

BTR-Cl is a highly crystalline, small molecule organic semiconductor that has emerged as a prominent electron donor material in the field of organic photovoltaics (OPVs). Its favorable electronic properties and tendency for ordered molecular packing make it a compelling candidate for high-performance solar cells. When paired with non-fullerene acceptors, particularly the Y6 acceptor, BTR-Cl has demonstrated the potential to achieve power conversion efficiencies (PCEs) exceeding 15% in single-junction devices. This document provides detailed application notes and experimental protocols for the utilization of BTR-Cl in the fabrication of both flexible and semi-transparent solar cells.

Key Properties of BTR-Cl

BTR-Cl possesses a low-lying Highest Occupied Molecular Orbital (HOMO) energy level, which contributes to a high open-circuit voltage (Voc) in solar cell devices. Its strong intermolecular interactions facilitate efficient charge transport. The chemical structure of BTR-Cl is presented below.

Caption: Chemical Structure of BTR-Cl.

Quantitative Data Summary

The performance of BTR-Cl-based organic solar cells is highly dependent on the choice of acceptor material, device architecture, and fabrication conditions. The following tables summarize key performance parameters for BTR-Cl:Y6 based solar cells.

Table 1: Performance of Rigid BTR-Cl:Y6 Organic Solar Cells

Donor:Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
BTR-Cl:Y6	0.83	23.66	74.7	14.7[1]
BTR-Cl:Y6 (with PC71BM additive)	-	-	77.11	15.34[1]

Table 2: Performance of Flexible BTR-Cl Based Ternary Organic Solar Cells

Active Layer	Substrate	PCE (%)	Mechanical Stability
D18:Y6:BTR-Cl	PET	17.2[2]	Retains over 90% of initial performance after 3,000 bending cycles[3]

Table 3: Performance of Semi-Transparent Organic Solar Cells (General, for comparison)

Active Layer	PCE (%)	Average Visible Transmittance (AVT) (%)
D18-Cl:Y6-1O:Y6	13.02	20.2[4][5]
General ST-OSCs	5-15	40-60[6]

Experimental Protocols

The following are detailed protocols for the fabrication of BTR-Cl based organic solar cells. These protocols are a synthesis of common practices in the field and should be optimized for specific laboratory conditions and material batches.

Protocol 1: Substrate Cleaning (ITO-coated Glass or Flexible PET)

• Initial Cleaning: Sequentially sonicate the indium tin oxide (ITO) coated substrates in a cleaning detergent (e.g., Hellmanex), deionized water, acetone, and isopropanol. Each sonication step should be performed for 15 minutes.

• Drying: After the final sonication in isopropanol, thoroughly dry the substrates using a stream of high-purity nitrogen gas.

• UV-Ozone Treatment: Immediately before depositing the next layer, treat the cleaned and dried substrates with UV-ozone for 15-20 minutes to remove any residual organic contaminants and to improve the work function of the ITO surface.

Protocol 2: Deposition of the Hole Transport Layer (PEDOT:PSS)

• Preparation: Prepare a filtered solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate).

• Spin Coating: Deposit the PEDOT:PSS solution onto the cleaned ITO substrate via spin coating. A typical spin coating recipe is 4000 rpm for 30-60 seconds.

• Annealing: Anneal the PEDOT:PSS coated substrates on a hotplate at 150°C for 15 minutes in air to remove residual water.

Protocol 3: Deposition of the Active Layer (BTR-Cl:Y6)

• Solution Preparation: Prepare a blend solution of BTR-Cl and Y6 in a suitable solvent such as chloroform (B151607) or chlorobenzene. A common concentration is 16 mg/mL with a BTR-Cl to Y6 weight ratio of 1:1.2. The solution should be stirred for several hours, typically at room temperature, to ensure complete dissolution.

• Spin Coating: In an inert atmosphere (e.g., a nitrogen-filled glovebox), spin coat the BTR-Cl:Y6 blend solution onto the PEDOT:PSS layer. A typical spin speed is around 3000 rpm.

• Thermal Annealing: After spin coating, anneal the active layer on a hotplate. A common annealing temperature is around 100°C for 10 minutes. This step is crucial for optimizing the morphology of the bulk heterojunction.

Protocol 4: Deposition of the Cathode

• Metal Evaporation: Deposit the metal cathode, typically Aluminum (Al) or Silver (Ag), via thermal evaporation in a high-vacuum chamber (pressure < 10⁻⁶ mbar). A thin layer of a buffer material like LiF (Lithium Fluoride) is often deposited before the metal cathode to improve electron extraction.

• For Semi-Transparent Devices: A thin, transparent top electrode is required. This can be achieved by depositing a very thin layer of metal (e.g., 1 nm Au followed by 10 nm Ag) or by using transparent conducting oxides or other advanced materials like graphene or silver nanowires.[7][8][9][10]

Visualizations

Chemical Structure of BTR-Cl

Caption: Chemical Structure of BTR-Cl.

Device Architecture of a Flexible Organic Solar Cell

Caption: Typical device architecture for a flexible organic solar cell.

Energy Level Diagram

Caption: Energy level diagram for a BTR-Cl:Y6 based organic solar cell.

References

• 1. mdpi.com [mdpi.com]
• 2. Recent Advances in Flexible Solar Cells; Materials, Fabrication, and Commercialization | MDPI [mdpi.com]
• 3. Semitransparent organic solar cells exhibiting 13.02% efficiency and 20.2% average visible transmittance - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. psu.edu [psu.edu]
• 8. researchgate.net [researchgate.net]
• 9. sciencedaily.com [sciencedaily.com]
• 10. Top transparent electrodes for fabricating semitransparent organic and perovskite solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: The Influence of Annealing Temperature on BTR-Cl Films for High-Performance Organic Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

The performance of bulk heterojunction (BHJ) organic solar cells (OSCs) is intrinsically linked to the morphology of the active layer blend. For OSCs based on the small molecule donor BTR-Cl, post-deposition annealing is a critical processing step to optimize this morphology and, consequently, the device efficiency. This document provides a detailed overview of the effects of annealing temperature on BTR-Cl films, including protocols for film preparation, annealing, and characterization.

Thermal annealing provides the necessary energy to promote molecular rearrangement within the BTR-Cl:acceptor blend. This process can lead to enhanced crystallinity of the donor material, improved phase separation, and optimized domain sizes, all of which are crucial for efficient exciton (B1674681) dissociation and charge transport. However, the annealing temperature must be carefully controlled, as excessive heat can lead to large-scale phase separation and the formation of overly large crystalline domains, which can impede device performance.

Quantitative Data Summary

Table 1: Photovoltaic Performance of an Optimized BTR-Cl Based Solar Cell

Donor	Acceptor	Annealing Conditions	Voc (mV)	Jsc (mA cm-2)	FF (%)	PCE (%)
BTR-Cl	BTP-FCl-FCl	Not Specified	825.4	24.58	75.36	15.29[1]

Table 2: General Effect of Thermal Annealing on Small Molecule Solar Cell Performance (Illustrative)

Annealing Temperature (°C)	Voc (V)	Jsc (mA cm-2)	FF (%)	PCE (%)	Morphological Changes
As-cast (No Annealing)	Lower	Lower	Lower	Lower	Amorphous, intermixed phases
Low (e.g., 80-100)	Increases	Increases	Increases	Increases	Onset of crystallization, small domain formation
Optimal (e.g., 110-130)	Peaks	Peaks	Peaks	Peaks	Well-defined crystalline domains, favorable phase separation
High (e.g., >140)	Decreases	Decreases	Decreases	Decreases	Large-scale phase separation, excessive crystal growth

Note: The values in Table 2 are illustrative of general trends observed in small molecule organic solar cells and are not specific to BTR-Cl due to limited available data.

Experimental Protocols

BTR-Cl Thin Film Fabrication (Spin Coating)

Materials:

• BTR-Cl

• Acceptor material (e.g., Y6, PC71BM)

• Solvent (e.g., Chloroform, Chlorobenzene)

• ITO-coated glass substrates

• PEDOT:PSS solution

• Electron transport layer material (e.g., PNDIT-F3N)

• Metal for electrode (e.g., Ag)

Protocol:

• Clean ITO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

• Dry the substrates with a nitrogen gun and then treat with UV-ozone for 15 minutes to enhance the wettability.

• Spin-coat a thin layer of PEDOT:PSS (ca. 30 nm) onto the ITO substrates and bake at 120°C for 10 minutes in air.

• Transfer the substrates into a nitrogen-filled glovebox.

• Prepare the active layer solution by dissolving BTR-Cl and the acceptor material in the chosen solvent at the desired concentration and donor:acceptor ratio (e.g., 18 mg/ml total concentration with a D:A ratio of 1.6:1 w/w).

• Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed and time will determine the film thickness.

• Proceed immediately to the thermal annealing step.

Thermal Annealing Protocol

Equipment:

• Calibrated hotplate inside a nitrogen-filled glovebox

Protocol:

• Immediately after spin-coating the active layer, transfer the substrate to a hotplate set to the desired annealing temperature (e.g., 120°C).

• Anneal the film for the specified duration (e.g., 10 minutes).

• After annealing, remove the substrate from the hotplate and allow it to cool down to room temperature on a heat sink.

• Spin-coat the electron transporting layer.

• Deposit the top metal electrode (e.g., Ag) via thermal evaporation under high vacuum (e.g., < 2x10-5 Pa).

Film Morphology Characterization (Atomic Force Microscopy - AFM)

Equipment:

• Atomic Force Microscope

Protocol:

• Prepare BTR-Cl:acceptor blend films on ITO/PEDOT:PSS substrates with and without thermal annealing at different temperatures.

• Mount the sample on the AFM stage.

• Use a silicon cantilever with a sharp tip.

• Operate the AFM in tapping mode to acquire topography and phase images. This minimizes damage to the soft organic film.

• Scan an area of interest (e.g., 2 µm x 2 µm) at a suitable scan rate (e.g., 1.5 Hz).

• Analyze the images to determine the root-mean-square (RMS) surface roughness and observe the size and distribution of phase-separated domains.

Optical Properties Characterization (UV-Vis Spectroscopy)

Equipment:

• UV-Vis Spectrophotometer

Protocol:

• Prepare BTR-Cl:acceptor blend films on quartz substrates.

• Record a baseline spectrum of a blank quartz substrate.

• Mount the sample film in the spectrophotometer's sample holder, ensuring the light beam passes through a uniform area of the film.

• Measure the absorbance spectrum of the film over the desired wavelength range (e.g., 300-900 nm).

• Analyze the absorption onset to determine the optical bandgap of the blend film. Compare the spectra of as-cast and annealed films to identify changes in molecular aggregation and absorption intensity.

Diagrams

Caption: Experimental workflow for BTR-Cl solar cell fabrication and characterization.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of BTR-Cl based Organic Photovoltaic Devices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the characterization of organic photovoltaic (OPV) devices utilizing BTR-Cl as the electron donor material. BTR-Cl, a highly crystalline small molecule with nematic liquid crystalline properties, has demonstrated high power conversion efficiencies in all-small-molecule organic solar cells (ASM-OSCs).[1][2] These notes are intended to guide researchers in the fabrication and comprehensive characterization of BTR-Cl based devices.

Overview of BTR-Cl Devices

BTR-Cl, with its benzodithiophene (BDT) backbone conjugated with terthiophenes and terminated with rhodanine (B49660) groups, exhibits strong intermolecular interactions and a preference for an edge-on orientation, which is beneficial for charge transport.[1][2] When blended with suitable electron acceptors, such as Y6, BTR-Cl forms a bulk heterojunction (BHJ) active layer, which is the core of the photovoltaic device.[3] The performance of these devices is highly dependent on the morphology of the active layer, the energy level alignment between the donor and acceptor materials, and the efficiency of charge extraction at the electrodes.

A typical device architecture consists of a transparent conductive oxide (TCO) substrate (e.g., ITO), a hole transport layer (HTL), the BTR-Cl-based active layer, an electron transport layer (ETL), and a metal cathode.

Key Characterization Techniques and Protocols

A thorough characterization of BTR-Cl based OPV devices involves a suite of electrical and morphological analyses to understand their performance and underlying physical processes.

Current Density-Voltage (J-V) Characterization

Objective: To determine the key performance parameters of the solar cell, including open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Experimental Protocol:

• Device Preparation: Fabricate the BTR-Cl based OPV device on a pre-cleaned and patterned ITO-coated glass substrate. A common device structure is ITO/PEDOT:PSS/BTR-Cl:Acceptor/ETL/Ag.

• Solar Simulator Setup: Use a calibrated solar simulator with a light intensity of 100 mW/cm² (AM 1.5G spectrum). The calibration should be performed using a certified reference silicon solar cell.

• Measurement:

  • Place the device on a temperature-controlled sample holder.

  • Connect the device to a source measure unit (SMU).

  • Measure the current density as a function of voltage, typically sweeping from -0.2 V to 1.0 V.

  • It is crucial to measure both the forward and reverse sweeps to check for hysteresis, which can be present in some organic solar cells.[4]

  • Record the J-V curve in the dark to assess the diode characteristics and identify any significant shunt or series resistance issues.

• Data Analysis:

  • From the light J-V curve, extract Voc (the voltage at zero current), Jsc (the current density at zero voltage), and the maximum power point (MPP), which is the point on the curve where the product of voltage and current density is maximized.

  • Calculate the Fill Factor (FF) using the formula: FF = (JMPP × VMPP) / (Jsc × Voc).

  • Calculate the Power Conversion Efficiency (PCE) using the formula: PCE = (Jsc × Voc × FF) / Pin, where Pin is the incident power density (100 mW/cm²).

External Quantum Efficiency (EQE) Measurement

Objective: To determine the ratio of collected charge carriers to incident photons at each wavelength. EQE provides insights into how well the device converts light of different colors into electricity.

Experimental Protocol:

• Setup: The EQE measurement system consists of a light source (typically a xenon lamp), a monochromator to select specific wavelengths, a chopper, and a lock-in amplifier for sensitive current measurement.

• Calibration: Calibrate the system using a certified photodiode with a known spectral response. This is done by measuring the photodiode's current at each wavelength to determine the incident photon flux.

• Device Measurement:

  • Place the BTR-Cl device at the same position as the calibration photodiode.

  • Illuminate the device with monochromatic light, scanning through the desired wavelength range (e.g., 300 nm to 950 nm).

  • Measure the short-circuit current generated by the device at each wavelength using the lock-in amplifier.

• Data Analysis:

  • Calculate the EQE at each wavelength using the formula: EQE(λ) = (Isc(λ) / (q × Φ(λ))), where Isc(λ) is the short-circuit current at a specific wavelength, q is the elementary charge, and Φ(λ) is the incident photon flux at that wavelength.[5]

  • The integrated Jsc from the EQE spectrum should be consistent with the Jsc value obtained from the J-V measurement under the AM 1.5G spectrum.[6]

Atomic Force Microscopy (AFM)

Objective: To investigate the surface morphology and phase separation of the BTR-Cl based active layer at the nanoscale. The morphology of the bulk heterojunction is critical for efficient exciton (B1674681) dissociation and charge transport.

Experimental Protocol:

• Sample Preparation: Prepare a thin film of the BTR-Cl:acceptor blend on a substrate identical to the one used for device fabrication (e.g., ITO/PEDOT:PSS). The film should be prepared under the same conditions (e.g., spin coating speed, annealing temperature) as the actual devices.

• AFM Imaging:

  • Use an AFM in tapping mode to acquire high-resolution topography images of the film surface. This mode minimizes damage to the soft organic film.

  • Scan different areas of the sample to ensure the observed morphology is representative.

  • In addition to topography, phase imaging can be performed simultaneously to obtain information about the different material domains (donor and acceptor phases) based on their mechanical properties.

• Data Analysis:

  • Analyze the topography images to determine the root-mean-square (RMS) surface roughness.

  • Analyze the phase images to visualize the phase separation and estimate the domain sizes of the donor and acceptor materials. A well-defined, interpenetrating network with domain sizes on the order of the exciton diffusion length (typically 10-20 nm) is desirable.[7]

Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS)

Objective: To probe the molecular packing and orientation (crystallinity) of the BTR-Cl and acceptor molecules within the thin film. Molecular ordering significantly influences charge mobility.

Experimental Protocol:

• Sample Preparation: Prepare a thin film of the BTR-Cl:acceptor blend on a suitable substrate (e.g., silicon wafer or the actual device substrate).

• GIWAXS Measurement:

  • Mount the sample on a goniometer in a GIWAXS setup, typically at a synchrotron light source for high X-ray flux.

  • Direct a monochromatic X-ray beam onto the sample at a very shallow angle of incidence (grazing incidence), typically around 0.1-0.2 degrees.[8]

  • A 2D detector is used to collect the scattered X-rays.

• Data Analysis:

  • The resulting 2D scattering pattern provides information about the molecular packing in both the in-plane (parallel to the substrate) and out-of-plane (perpendicular to the substrate) directions.

  • The positions of the diffraction peaks reveal the lattice spacing (d-spacing) of the crystalline domains.

  • The orientation of the diffraction peaks (e.g., on the meridian or equator) indicates the preferred orientation of the molecules relative to the substrate (e.g., "face-on" or "edge-on"). An "edge-on" orientation is often favorable for vertical charge transport in OPVs.[2]

Quantitative Data Summary

The performance of BTR-Cl based organic solar cells can vary depending on the choice of acceptor material, device architecture, and processing conditions. The following tables summarize reported performance parameters for various BTR-Cl device configurations.

Donor	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
BTR-Cl	Y6	0.86	24.0	64.6	13.61	[Joule 3, 3034–3047 (2019)]
BTR-Cl	Y6	0.83	23.66	74.7	14.70	[Adv. Energy Mater., 2001076 (2020)]
BTR-Cl	Y6 + 5 wt% PC71BM	0.833	23.69	69.6	13.81	[Energy Environ. Sci., 13, 2134-2141 (2020)]
BTR-Cl	BTP-FCl-FCl	0.825	24.58	75.36	15.29	[Adv. Mater. 2021, 33, 2103472]
BTR-Cl	BTP-2F-2Cl	0.823	22.35	71.41	13.14	[Adv. Mater. 2021, 33, 2103472]

Material	HOMO (eV)	LUMO (eV)
BTR-Cl	-5.58	-3.61
Y6	-5.65	-4.10
PM6	-5.48	-3.58

Note: HOMO and LUMO values can vary slightly depending on the measurement technique and reporting source.

Visualizations

Charge Generation and Transport Pathway in BTR-Cl:Y6 Devices

The following diagram illustrates the key steps involved in the conversion of light to electricity in a BTR-Cl:Y6 based organic solar cell.

Caption: Charge generation and transport in a BTR-Cl:Y6 OPV.

Experimental Workflow for BTR-Cl Device Characterization

The following diagram outlines the logical flow of experiments for characterizing BTR-Cl based organic solar cells.

Caption: Experimental workflow for BTR-Cl device characterization.

References

• 1. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 2. ossila.com [ossila.com]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. ocw.tudelft.nl [ocw.tudelft.nl]
• 6. enlitechnology.com [enlitechnology.com]
• 7. Air-processed active-layer of organic solar cells investigated by conducting AFM for precise defect detection - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03986A [pubs.rsc.org]
• 8. rigaku.com [rigaku.com]

Technical Notes & Optimization

Technical Support Center: BTR-Cl:Y6 Solar Cell Efficiency Enhancement

This technical support center provides researchers, scientists, and professionals in drug development with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the fabrication and optimization of BTR-Cl:Y6 based organic solar cells.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the power conversion efficiency (PCE) of BTR-Cl:Y6 solar cells?

A1: The PCE of BTR-Cl:Y6 solar cells is primarily dictated by the morphology of the active layer, which includes factors like the degree of phase separation between the donor (BTR-Cl) and acceptor (Y6) materials, and the crystallinity of the domains.[1] Interfacial engineering between the active layer and the charge transport layers is also crucial for efficient charge extraction and minimizing recombination losses.[2][3]

Q2: How does thermal annealing affect the performance of BTR-Cl:Y6 devices?

A2: Thermal annealing (TA) is a critical post-deposition treatment that can significantly improve device performance by optimizing the active layer morphology.[4][5] Applying TA at an appropriate temperature and for a specific duration can enhance the crystallinity of the donor and acceptor domains, leading to improved charge transport and a higher fill factor (FF).[6] However, excessive annealing temperatures or times can lead to overly large domain sizes, which can hinder exciton (B1674681) dissociation and increase recombination, thereby reducing device performance.[7] For instance, in some systems, annealing at 110 °C has been found to be optimal.[8]

Q3: What is the role of solvent additives in the BTR-Cl:Y6 active layer solution?

A3: Solvent additives, typically high-boiling-point solvents used in small volumes (<1%), play a crucial role in fine-tuning the morphology of the bulk heterojunction (BHJ) active layer.[9] Additives like 1-chloronaphthalene (B1664548) (CN) can influence the crystallization kinetics of the donor and acceptor materials during film formation, leading to a more favorable nanoscale phase separation.[9] This optimized morphology facilitates efficient exciton dissociation and charge transport, ultimately boosting the PCE.

Q4: My BTR-Cl:Y6 solar cell has a low fill factor (FF). What are the potential causes and solutions?

A4: A low FF is often attributed to high series resistance, low shunt resistance, or significant charge recombination.[10] Potential causes include a non-optimal active layer morphology, poor interfacial contact with the transport layers, or unbalanced charge transport. To improve the FF, you can try:

• Optimizing the thermal annealing conditions (temperature and time).[4]

• Incorporating solvent additives to fine-tune the morphology.[9]

• Ensuring the quality and thickness of the electron and hole transport layers.[2]

• Adding a fullerene derivative like PC71BM, which can reduce bimolecular recombination.[10]

Q5: The open-circuit voltage (Voc) of my device is lower than expected. Why?

A5: The Voc is primarily determined by the energy difference between the highest occupied molecular orbital (HOMO) of the donor (BTR-Cl) and the lowest unoccupied molecular orbital (LUMO) of the acceptor (Y6).[11] A lower-than-expected Voc could be due to:

• Energy level misalignment at the interfaces between the active layer and the transport layers.[12]

• Increased non-radiative recombination, which can be influenced by the morphology and presence of defects.[13]

• Degradation of the materials.[14]

Q6: What are common reasons for a low short-circuit current density (Jsc)?

A6: A low Jsc indicates inefficient light absorption or poor charge collection. Common reasons include:

• An active layer that is too thin, leading to incomplete light absorption.

• A non-ideal morphology with poor percolation pathways for charge transport to the electrodes.

• Significant charge recombination before collection.

• Reflection losses at the device interfaces.

Optimizing the active layer thickness and morphology through solvent selection, additives, and annealing can help to improve Jsc.[1]

Troubleshooting Guides

Problem: Low Power Conversion Efficiency (PCE)

If you are experiencing a lower than expected PCE, follow this troubleshooting guide to identify and address the potential issues.

Troubleshooting flowchart for low PCE in BTR-Cl:Y6 solar cells.

Problem: Poor Film Quality

Issues with the active layer film quality, such as pinholes, aggregates, or non-uniformity, can severely impact device performance.

• Issue: Pinholes in the film.

  • Cause: Inadequate substrate cleaning or particulate contamination in the solution.

  • Solution: Implement a rigorous substrate cleaning protocol (e.g., sequential sonication in detergent, deionized water, acetone, and isopropanol). Filter the active layer solution through a 0.45 µm PTFE filter before spin coating.

• Issue: Visible aggregates in the film.

  • Cause: Poor solubility of BTR-Cl or Y6 in the chosen solvent, or solution aging.

  • Solution: Ensure the solution is well-dissolved by stirring at a moderate temperature (e.g., 40-50 °C) for an extended period. Use freshly prepared solutions for device fabrication. Consider using a solvent blend to improve solubility.

• Issue: Non-uniform film thickness.

  • Cause: Improper spin coating parameters or a non-level spin coater.

  • Solution: Optimize the spin coating speed and acceleration. Ensure the spin coater is perfectly level.

Quantitative Data Summary

The following tables summarize key performance parameters of BTR-Cl:Y6 solar cells under different experimental conditions, as reported in the literature.

Table 1: Effect of Additives and Concentration on BTR-Cl:Y6 Device Performance

Donor:Acceptor System	Additive	Concentration	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
BTR-Cl:Y6	None	-	-	-	-	13.67
BTR-Cl:Y6	None	Optimized	-	-	-	14.7
BTR-Cl:Y6	5% PC71BM	-	-	-	77.11	15.34	[10]

Table 2: Influence of Thermal Annealing on Organic Solar Cell Performance

Active Layer	Annealing Temperature (°C)	Annealing Time (min)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
PM6:D18-CL:Y6	90	-	-	-	-	~7.0	[8]
PM6:D18-CL:Y6	100	-	-	-	-	7.68	[8]
PM6:D18-CL:Y6	110	-	-	-	-	8.15	[8]
PM6:L8-BO	100	3	-	-	-	~15.0	[15]
PM6:L8-BO	100	8	-	-	-	~16.5	[15]

Experimental Protocols

Protocol 1: Fabrication of a Standard BTR-Cl:Y6 Solar Cell

This protocol describes the fabrication of a conventional p-i-n architecture solar cell.

Standard workflow for BTR-Cl:Y6 solar cell fabrication.

Methodology:

• Substrate Cleaning:

  • Clean patterned indium tin oxide (ITO) coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and then treat with UV-ozone for 15 minutes.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a layer of PEDOT:PSS onto the cleaned ITO substrates at 3000 rpm for 30 seconds.

  • Anneal the substrates at 150 °C for 15 minutes in air.

• Active Layer Deposition:

  • Prepare a solution of BTR-Cl:Y6 (e.g., in a 1:1.2 weight ratio) in chloroform (B151607) at a total concentration of ~15-20 mg/mL.

  • Transfer the substrates to a nitrogen-filled glovebox.

  • Spin-coat the BTR-Cl:Y6 solution onto the PEDOT:PSS layer. The spin speed will determine the film thickness and should be optimized (e.g., 2000-3000 rpm).

• Active Layer Annealing:

  • Thermally anneal the active layer on a hotplate inside the glovebox at an optimized temperature (e.g., 110 °C) for a specific duration (e.g., 10 minutes).[8]

• Electron Transport Layer (ETL) and Electrode Deposition:

  • Deposit the electron transport layer (e.g., PDINO) on top of the active layer.

  • Thermally evaporate the top metal electrode (e.g., 100 nm of Silver, Ag) under high vacuum (< 10⁻⁶ Torr).

Protocol 2: J-V Characterization

Methodology:

• Use a solar simulator with a calibrated AM 1.5G spectrum at 100 mW/cm² intensity.

• Use a source meter to apply a voltage sweep and measure the resulting current.

• The active area of the device should be precisely defined using a metal mask.[16]

• From the J-V curve, extract the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Signaling Pathway for Performance Optimization

The following diagram illustrates the interconnected relationships between various experimental parameters and their ultimate impact on the power conversion efficiency of BTR-Cl:Y6 solar cells.

Interplay of parameters affecting BTR-Cl:Y6 solar cell efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. Interfacial Materials for Organic Solar Cells: Recent Advances and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of thermal annealing on active layer morphology and performance for small molecule bulk heterojunction organic solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Effect of Thermal Stress on Morphology in High-Performance Organic Photovoltaic Blends - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Interconnected donor–acceptor-additive effects on the microstructure and device performance of PM6:Y6 solar cells - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D5TC02575C [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. assignmentpoint.com [assignmentpoint.com]
• 13. Effects of Halogenation on Cyclopentadithiophenevinylene-Based Acceptors with Excellent Responses in Binary Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. d-nb.info [d-nb.info]
• 15. researchgate.net [researchgate.net]
• 16. bbau.ac.in [bbau.ac.in]

Technical Support Center: Controlling BTR-Cl Thin Film Morphology

Welcome to the technical support center for controlling the thin film morphology of the liquid crystal small molecule donor, BTR-Cl. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your experiments.

FAQs: Quick Solutions to Common Problems

Q1: What is the role of BTR-Cl in thin film morphology?

A1: BTR-Cl is a highly crystalline small molecule donor known for its strong self-assembly properties. In ternary organic solar cells, it acts as a morphology modifier, helping to optimize the electrical and morphological properties of the blend.[1] Its strong intermolecular interactions and tendency for an edge-on orientation can be modulated to achieve the desired film structure.

Q2: My BTR-Cl based device has low Power Conversion Efficiency (PCE). What are the likely morphological causes?

A2: Low PCE in BTR-Cl devices can often be attributed to suboptimal film morphology. Common issues include:

• Large-scale phase separation: If the donor and acceptor domains are too large, it can exceed the exciton (B1674681) diffusion length, leading to poor charge separation.

• Poor crystallinity: Insufficiently crystalline domains can hinder efficient charge transport.

• Unfavorable molecular orientation: A lack of the preferred face-on or edge-on orientation can impede charge collection at the electrodes.

• Film defects: Pinholes, cracks, or a rough surface can create shunt pathways and increase recombination losses.

Q3: How do solvent additives like 1,8-diiodooctane (B1585395) (DIO) affect BTR-Cl film morphology?

A3: While specific data for BTR-Cl is limited in the provided search results, the general principle for similar organic photovoltaic systems is that solvent additives like DIO can significantly influence film morphology. DIO, being a high-boiling-point solvent, can delay the solidification of the film, allowing more time for molecular self-organization and phase separation. A suitable amount of DIO can help increase the crystallinity of the blend. However, excessive DIO can lead to overly large phase separation, which is detrimental to device performance.[2] The addition of a fullerene acceptor can sometimes retard this excessive phase separation.[2]

Q4: What is the purpose of thermal annealing and solvent vapor annealing (SVA) for BTR-Cl films?

A4: Both thermal annealing and SVA are post-processing techniques used to improve the morphology of the active layer.

• Thermal Annealing: Heating the film above its glass transition temperature provides thermal energy for molecules to rearrange into more ordered, crystalline structures. This can improve charge mobility.

• Solvent Vapor Annealing (SVA): Exposing the film to a solvent vapor swells the polymer and small molecules, increasing their mobility and allowing them to re-organize into a more favorable morphology. SVA can be particularly effective for BTR-based films, leading to significant improvements in device performance.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with BTR-Cl thin films.

Problem	Possible Morphological Cause	Suggested Solution(s)
Low Short-Circuit Current (Jsc)	- Large domain sizes hindering exciton dissociation.- Poor light absorption due to non-ideal film thickness.- Disordered molecular packing.	- Optimize solvent additive concentration: If using DIO, try reducing the concentration to prevent excessive phase separation.[2]- Adjust annealing time/temperature: Shorter SVA times or lower thermal annealing temperatures may prevent excessive coarsening. For BTR:PC71BM, 30s of THF SVA resulted in smaller domains than 15s of CF SVA.[1]- Optimize active layer thickness: Experiment with different spin coating speeds or solution concentrations to achieve the optimal thickness for light absorption.
Low Fill Factor (FF)	- High series resistance from poor charge transport.- Increased charge recombination due to morphological traps or defects.- Unbalanced charge mobility.	- Improve crystallinity: Employ thermal or solvent vapor annealing. For BTR:PC71BM, thermal annealing at 110°C improved performance over as-cast devices.[1]- Introduce a third component: Adding a fullerene derivative like PC71BM to a BTR-Cl:Y6 blend has been shown to improve the fill factor.[3]- Optimize the donor-acceptor interface: SVA can help in achieving a more intermixed blend at the interface, facilitating charge separation.
Low Open-Circuit Voltage (Voc)	- High degree of energetic disorder.- Non-ideal energy level alignment at the donor-acceptor interface.	- While primarily dependent on the materials' energy levels, morphology can play a role. A well-ordered film with sharp interfaces can reduce energetic disorder. Try optimizing annealing conditions.
Film Defects (Pinholes, Aggregates, Rough Surface)	- Incompatible solvent system.- Too rapid solvent evaporation.- High solution concentration.- Contamination on the substrate.	- Substrate cleaning: Ensure a rigorous substrate cleaning protocol is followed.- Solvent selection: Use a co-solvent system to improve solubility and film-forming properties.- Deposition parameters: For spin coating, try a lower spin speed or a two-step program. For blade coating, optimize the coating speed and substrate temperature.- Solution concentration: A lower concentration may lead to a smoother film.[4]

Quantitative Data Summary

The following tables summarize quantitative data on the effects of different processing parameters on BTR-based thin films and device performance.

Table 1: Effect of Post-Processing on BTR:PC71BM Thin Films

Post-Processing Method	Annealing Time	Solvent	Domain Size	Power Conversion Efficiency (PCE)
As-cast	-	-	~28 nm	~2.5%
Thermal Annealing	60s	-	~34 nm	3.9%
Solvent Vapor Annealing (SVA)	15s	Chloroform (CF)	~57 nm	5.4%
Solvent Vapor Annealing (SVA)	30s	Tetrahydrofuran (THF)	~30 nm	6.5%
Data extracted from a study on BTR:PC71BM blade-coated films.[1]

Table 2: Effect of Annealing Temperature on PM6:D18-CL:Y6 Ternary Solar Cells

Annealing Temperature	Short-Circuit Current (Jsc) (mA/cm²)	Fill Factor (FF) (%)	Power Conversion Efficiency (PCE) (%)
90 °C	-	-	~6.98%
100 °C	-	-	7.68%
110 °C	22.56	46.6	8.15%
120 °C	~20.01	45.1	7.00%
Data for large-area PM6:D18-CL:Y6 ternary organic solar cells.[5]

Detailed Experimental Protocols

Protocol 1: Blade Coating of a BTR-Cl Ternary Blend Active Layer

This protocol is for the fabrication of an active layer composed of PTzBI:BTR-Cl:DT-Y6.

Materials:

• PTzBI, BTR-Cl, DT-Y6

• Toluene (B28343) (solvent)

• PEDOT:PSS coated ITO substrates

Procedure:

• Solution Preparation: Prepare a solution with a blend ratio of PTzBI:BTR-Cl:DT-Y6 = 1:0.2:1.2 in toluene.

• Blade Coating:

  • Set the blade coater with a gap height of 200 µm.

  • Deposit the active layer solution onto the PEDOT:PSS-coated substrate.

  • Coat the film at a velocity of 6 mm/s.[6]

• Annealing:

  • Transfer the coated substrate into a nitrogen-filled glove box.

  • Anneal the film at 90°C for 10 minutes.[6]

Protocol 2: Spin Coating of a BTR-Cl Ternary Blend Active Layer

This protocol is for the fabrication of an active layer composed of PTzBI-Cl:BTR-Cl:DT-Y6.

Materials:

• PTzBI-Cl, BTR-Cl, DT-Y6

• Toluene (solvent)

• PEDOT:PSS coated ITO substrates

Procedure:

• Solution Preparation: Prepare a solution of PTzBI-Cl:BTR-Cl:DT-Y6 in toluene at a concentration of 10 mg/mL.[6]

• Spin Coating:

  • Dispense the solution onto the PEDOT:PSS-coated substrate.

  • Spin coat the film (specific spin speed and time should be optimized for desired thickness).

• Annealing:

  • Anneal the film at 100°C for 10 minutes.[6]

Visualizing Experimental Workflows and Relationships

Workflow for BTR-Cl Thin Film Deposition and Post-Processing

Caption: General workflow for BTR-Cl thin film fabrication and characterization.

Logical Relationship of Processing Parameters to Film Morphology

Caption: Influence of processing parameters on BTR-Cl thin film morphology and device performance.

References

• 1. Film morphology evolution during solvent vapor annealing of highly efficient small molecule donor/acceptor blends - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unraveling the Effect of Solvent Additive and Fullerene Component on Morphological Control in Organic Solar Cells [cjps.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Layer-by-layer blade-coated organic solar cells with non-halogenated solvents and non-halogenated additive via adjusting morphology and crystallization - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. High-efficiency blade-coated organic solar cells enabled via an in situ nitrogen-blowing and heating strategy - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

BTR-Cl:Y6 Blend Morphology: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common morphology problems encountered in BTR-Cl:Y6 blend experiments for organic solar cells.

Frequently Asked Questions (FAQs)

Q1: What are the most common morphology-related issues observed in BTR-Cl:Y6 blends?

A1: The most prevalent issues include sub-optimal phase separation, inappropriate domain sizes, and poor crystallinity of the donor and acceptor domains. These factors can lead to inefficient exciton (B1674681) dissociation, charge trapping, and low charge carrier mobility, ultimately resulting in poor device performance.

Q2: How does the concentration of the BTR-Cl:Y6 solution affect the final blend morphology?

A2: The concentration of the casting solution can significantly influence the film morphology. A delicate fine-tuning of the concentration can lead to a more textured surface with wrinkle-like microstructures, well-balanced phase separation, and optimal film morphology, which has been shown to improve power conversion efficiency (PCE).[1]

Q3: What is the role of thermal annealing in optimizing BTR-Cl:Y6 blend morphology?

A3: Thermal annealing provides the necessary energy to promote molecular rearrangement and enhance the crystallinity of the BTR-Cl and Y6 domains.[2] This process can lead to more ordered molecular packing and improved phase separation, which is crucial for efficient charge transport.[2] However, excessive annealing temperatures or times can lead to overly large domain sizes and material aggregation, which is detrimental to device performance.[3]

Q4: Can solvent additives improve the morphology of the BTR-Cl:Y6 active layer?

A4: Yes, solvent additives are a key strategy for morphology control. Additives like 1,8-diiodooctane (B1585395) (DIO) and 1-chloronaphthalene (B1664548) (CN) can influence the solubility and aggregation of the donor and acceptor materials during the film casting process.[4][5] This allows for finer control over the resulting domain sizes and phase separation, leading to improved device performance.[4][5] The addition of a fullerene derivative like PC71BM has also been shown to enhance the fill factor and PCE by improving miscibility and reducing bimolecular recombination.[6]

Q5: How can I characterize the morphology of my BTR-Cl:Y6 blend thin films?

A5: Atomic Force Microscopy (AFM) and Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS) are two powerful techniques. AFM provides topographical and phase images of the film surface, revealing details about domain size and phase separation.[7][8] GIWAXS provides information about the molecular packing and orientation (crystallinity) of the donor and acceptor molecules within the blend.[7][9]

Troubleshooting Guide

Problem 1: Low Power Conversion Efficiency (PCE)

Symptom	Possible Cause	Suggested Solution
Low Short-Circuit Current (Jsc)	Poor light absorption or inefficient exciton dissociation.	Optimize active layer thickness. Verify the blend ratio of BTR-Cl:Y6. Introduce a solvent additive like 1-chloronaphthalene to improve phase separation.
Low Fill Factor (FF)	High series resistance or low shunt resistance, often due to poor morphology and charge transport.	Optimize thermal annealing temperature and time to improve crystallinity.[10] Utilize a fullerene additive (e.g., 5% PC71BM) to enhance miscibility and reduce recombination.[1][6]
Low Open-Circuit Voltage (Voc)	Energy level mismatch or high non-radiative recombination.	Ensure high purity of BTR-Cl and Y6 materials. While morphology has a smaller direct impact on Voc, improved morphology can reduce recombination pathways.

Problem 2: Poor Film Quality

Symptom	Possible Cause	Suggested Solution
Rough film surface with large aggregates (visible by eye or AFM)	Excessive aggregation of BTR-Cl or Y6. Incorrect solvent or processing conditions.	Screen different solvents or solvent mixtures. Optimize the concentration of the casting solution.[1] Reduce the thermal annealing temperature or time.[3]
Pinholes or dewetting of the active layer	Poor substrate cleaning or incompatible surface energy.	Implement a rigorous substrate cleaning protocol (see Experimental Protocols). Consider using an interfacial layer like PEDOT:PSS.

Quantitative Data Summary

Table 1: Effect of Processing Conditions on BTR-Cl:Y6 Device Performance

Processing Condition	Donor:Acceptor Ratio	Additive	Annealing Temperature (°C)	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Reference
Control (BTR)	-	None	-	10.67	-	-	-	[7]
BTR-Cl:Y6	-	None	-	13.67	-	-	-	[7]
Concentration-induced morphology	-	None	120	14.7	-	-	75	[1]
Fullerene Additive	-	5% PC71BM	-	15.34	-	-	77.11	[6]
Ternary Blend	D18-Cl:BTR-Cl:Y6	None	-	17.18	0.88	26.63	73	[2]

Note: Dashes (-) indicate that the specific data was not provided in the cited source.

Experimental Protocols

BTR-Cl:Y6 Organic Solar Cell Fabrication

This protocol describes a typical fabrication process for a conventional architecture organic solar cell (ITO/PEDOT:PSS/BTR-Cl:Y6/PFN-Br/Ag).

• Substrate Cleaning:

  • Sequentially sonicate patterned indium tin oxide (ITO) coated glass substrates in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-ozone for 20 minutes immediately before use.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a filtered PEDOT:PSS solution onto the cleaned ITO substrates at 6000 rpm for 20 seconds.

  • Anneal the substrates on a hotplate at 120°C for 20 minutes in air.[11]

• Active Layer Deposition:

  • Prepare a BTR-Cl:Y6 blend solution in chloroform (B151607) (or other suitable solvent) at a desired concentration (e.g., 10-20 mg/mL) and donor:acceptor ratio (e.g., 1:1.2).

  • If using an additive, add it to the solution at the desired concentration (e.g., 0.5 vol% 1-chloronaphthalene or 5 wt% PC71BM).

  • Stir the solution overnight in a nitrogen-filled glovebox.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed and time should be optimized to achieve the desired film thickness (typically 80-120 nm).

  • If thermal annealing is required, transfer the films to a hotplate inside the glovebox and anneal at the optimized temperature (e.g., 110-120°C) for the optimized time (e.g., 10 minutes).[3]

• Electron Transport Layer (ETL) and Electrode Deposition:

  • Prepare a solution of PFN-Br in methanol.

  • Spin-coat the PFN-Br solution onto the active layer.

  • Transfer the substrates to a thermal evaporator.

  • Deposit a silver (Ag) electrode (typically 100 nm) through a shadow mask at a pressure below 10⁻⁶ Torr.

Morphological Characterization

• Atomic Force Microscopy (AFM):

  • Prepare BTR-Cl:Y6 films on the same substrates and under the same conditions as the device fabrication.

  • Use an AFM in tapping mode to acquire topography and phase images.

  • Scan different areas of the film to ensure representative data.

  • Analyze the images to determine the root-mean-square (RMS) roughness and observe the domain sizes and phase distribution.

• Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS):

  • Prepare BTR-Cl:Y6 films on silicon or ITO-coated glass substrates.

  • Perform GIWAXS measurements at a synchrotron facility or with a lab-based instrument.

  • Acquire 2D scattering patterns.

  • Analyze the in-plane and out-of-plane line cuts to identify the π-π stacking and lamellar stacking peaks, which provide information on molecular orientation and crystallinity.

Visualizations

Caption: Experimental workflow for BTR-Cl:Y6 solar cell fabrication and characterization.

Caption: Troubleshooting flowchart for low Power Conversion Efficiency (PCE) in BTR-Cl:Y6 devices.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances in layer-by-layer processing for efficient and reliable organic solar cells - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00754E [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Unraveling the Effect of Solvent Additive and Fullerene Component on Morphological Control in Organic Solar Cells [cjps.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 19.31% binary organic solar cell and low non-radiative recombination enabled by non-monotonic intermediate state transition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing BTR-Cl Films with Solvent Additives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with BTR-Cl films. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work with solvent additives for BTR-Cl based organic solar cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of solvent additives when fabricating BTR-Cl active layers?

Solvent additives are high-boiling-point liquids introduced in small quantities to the bulk solution. Their main purpose is to fine-tune the morphology of the BTR-Cl blend film during the solution-processing stage.[1][2][3][4] By controlling the evaporation rate and the solubility of the donor and acceptor materials, additives can optimize the phase separation, enhance the crystallinity of the components, and promote a more favorable molecular orientation for efficient charge transport.[1][3][5]

Q2: What are some common solvent additives used with non-fullerene acceptors like BTR-Cl?

Commonly used solvent additives in organic solar cell fabrication include 1,8-diiodooctane (B1585395) (DIO), 1-chloronaphthalene (B1664548) (CN), and diphenyl ether (DPE).[1][4][5] While literature specifically detailing a wide range of solvent additives for BTR-Cl is emerging, these additives are excellent starting points due to their demonstrated efficacy in optimizing the morphology of various non-fullerene acceptor-based systems.[1][2][6]

Q3: How do I determine the optimal concentration of a solvent additive for my BTR-Cl blend?

The optimal concentration of a solvent additive is highly dependent on the specific donor-acceptor blend, the primary solvent, and the desired film characteristics. It is recommended to screen a range of concentrations, typically from 0.5% to 3% by volume. The ideal concentration will be the one that yields the best device performance, characterized by a balance of high short-circuit current (Jsc), open-circuit voltage (Voc), and fill factor (FF).

Q4: Can additives other than solvents be used to improve BTR-Cl device performance?

Yes, solid additives can also be employed. For instance, the incorporation of a fullerene additive in an all-small-molecule organic solar cell based on BTR-Cl has been shown to significantly improve the fill factor and overall power conversion efficiency (PCE).[7]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Short-Circuit Current (Jsc)	- Poor film morphology with large, undefined domains.- Inefficient exciton (B1674681) dissociation due to suboptimal phase separation.- Unfavorable molecular orientation (edge-on vs. face-on).	- Optimize Additive Concentration: Systematically vary the concentration of the solvent additive (e.g., DIO, CN) to achieve nanoscale phase separation.- Try Different Additives: Test a range of additives with varying solvent properties to find one that is compatible with the BTR-Cl blend.- Annealing Treatment: Combine additive use with thermal or solvent vapor annealing to further refine morphology.
Low Fill Factor (FF)	- High charge recombination rates.- Poor charge transport and collection.- Unbalanced electron and hole mobility.	- Introduce a Fullerene Additive: As demonstrated in BTR-Cl based systems, a small amount of a fullerene additive can enhance charge transport and reduce recombination, thereby improving the FF.[7]- Fine-tune Morphology: An optimized morphology with bicontinuous interpenetrating networks is crucial for efficient charge extraction. Revisit additive concentration and type.
Low Open-Circuit Voltage (Voc)	- High energy disorder.- Non-radiative recombination losses.	- Improve Molecular Ordering: The use of certain additives like DPE has been shown to reduce energetic disorder by improving the molecular ordering of the donor material.[1]- Minimize Residual Additive: Ensure complete removal of the solvent additive during the film drying/annealing process, as residual additives can introduce trap states.
Poor Film Quality (e.g., pinholes, aggregation)	- Incompatible solvent-additive system.- Too high of an additive concentration.- Rapid solvent evaporation.	- Screen Different Host Solvents: BTR-Cl is soluble in chloroform (B151607) and chlorobenzene.[7] The choice of the main solvent can influence the effectiveness of the additive.- Reduce Additive Amount: Excessive additive can lead to overly large domains and poor film formation.- Control Spin-Coating Parameters: Adjust spin speed and duration to control the drying dynamics.
Device Instability	- Residual solvent additive in the active layer.- Morphological degradation over time.	- Post-fabrication Annealing: A thermal annealing step can help to remove any remaining additive and stabilize the film morphology.- Encapsulation: Properly encapsulate the device to protect it from environmental factors that can accelerate degradation.

Quantitative Data Summary

The following table summarizes the performance of BTR-Cl based all-small-molecule organic solar cells with the use of a fullerene additive.

Additive	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)
None	20.4	0.90	0.73	13.4
Fullerene Additive	20.5	0.89	0.84	15.34
Data extracted from Hu, D. et al., Energy Environ. Sci., 2020, 13, 2134-2141.[7]

Experimental Protocols

1. Preparation of BTR-Cl Blend Solution with Solvent Additive:

• Dissolve the BTR-Cl donor and the non-fullerene acceptor in a suitable solvent (e.g., chloroform, chlorobenzene) at the desired donor:acceptor ratio and total concentration.

• Stir the solution on a hotplate at a slightly elevated temperature (e.g., 40-50 °C) for several hours to ensure complete dissolution.

• After cooling to room temperature, add the desired volume percentage of the solvent additive (e.g., 0.5% v/v DIO) to the blend solution.

• Stir the final solution for at least 30 minutes before film deposition.

2. Film Deposition and Device Fabrication:

• Prepare the substrates (e.g., ITO-coated glass) by sequential cleaning with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath.

• Deposit and anneal the hole transport layer (e.g., PEDOT:PSS) on the substrate.

• Spin-coat the BTR-Cl blend solution containing the solvent additive onto the hole transport layer in an inert atmosphere (e.g., a nitrogen-filled glovebox).

• Anneal the active layer at an optimized temperature and time to remove the solvent and additive and to promote optimal morphology.

• Deposit the electron transport layer and the top metal electrode (e.g., aluminum) via thermal evaporation to complete the device.

Visualizations

Figure 1. Experimental workflow for fabricating BTR-Cl devices with solvent additives.

Figure 2. Relationship between solvent additives and device performance.

References

• 1. Effects of the diphenyl ether additive in halogen-free processed non-fullerene acceptor organic solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. Researchers Reveal How Solvent Mixtures Affect Organic Solar Cell Structure | NC State News [news.ncsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Unraveling the Effect of Solvent Additive and Fullerene Component on Morphological Control in Organic Solar Cells [cjps.org]
• 7. ossila.com [ossila.com]

reducing charge recombination in BTR-Cl devices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with BTR-Cl based organic solar cells. The focus is on practical issues related to reducing charge recombination and improving device performance.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My BTR-Cl:Y6 device shows low Fill Factor (FF). What are the likely causes related to charge recombination?

A low Fill Factor is often a primary indicator of significant charge recombination. The potential causes can be categorized as follows:

• Morphology Issues: The active layer morphology may not be optimal. This can lead to inefficient charge transport and increased bimolecular recombination. An unfavorable morphology can result from:

  • Inappropriate solvent or solvent additives.

  • Suboptimal annealing temperature or time.

  • Incorrect donor:acceptor blend ratio.

• High Trap Density: The presence of trap states within the bulk or at the interfaces of the active layer can lead to trap-assisted recombination, which is a significant loss mechanism.

• Unbalanced Charge Transport: A mismatch in electron and hole mobility can cause charge accumulation, increasing the probability of recombination.

Troubleshooting Steps:

• Optimize Active Layer Morphology:

  • Solvent Selection: The choice of solvent can significantly impact film morphology. For BTR-Cl:Y6 systems, non-halogenated solvents are often explored. The rate of solvent evaporation can affect domain size and phase separation.[1]

  • Solvent Additives: The use of additives like 1,8-diiodooctane (B1585395) (DIO) can help control crystallization and phase separation. However, excessive amounts can lead to overly large domains, hindering exciton (B1674681) diffusion.

  • Annealing: Systematically vary the post-deposition annealing temperature and duration to promote optimal molecular packing and phase separation.

• Incorporate a Third Component: The addition of a small amount of a fullerene derivative, such as PC71BM, to the BTR-Cl:Y6 blend has been shown to improve morphology, leading to reduced charge recombination and an enhanced Fill Factor.

• Characterize Charge Carrier Mobility: Perform Space-Charge-Limited Current (SCLC) measurements on single-carrier (electron-only and hole-only) devices to assess the balance of charge transport.

Q2: How can I quantitatively assess the extent of charge recombination in my BTR-Cl devices?

Several techniques can be employed to quantify charge recombination:

• Transient Photovoltage (TPV): This measurement provides information about the charge carrier lifetime. A longer decay time in a TPV measurement generally indicates slower recombination.[1]

• Transient Photocurrent (TPC): TPC measurements can be used to study charge extraction and transport. By analyzing the photocurrent decay, you can gain insights into how efficiently charges are collected before they recombine.

• Light Intensity Dependent J-V Measurements: By measuring the current-voltage characteristics under varying light intensities, you can determine the recombination order and the dominant recombination mechanism.

Q3: What is the role of fullerene additives in reducing charge recombination in BTR-Cl:Y6 devices?

Fullerene additives, like PC71BM, can play a multifaceted role in improving the performance of BTR-Cl:Y6 solar cells:

• Morphology Optimization: Fullerenes can act as "morphology regulators," influencing the crystallization of both BTR-Cl and Y6. This can lead to a more favorable bulk heterojunction morphology with optimized domain sizes, which facilitates efficient exciton dissociation and charge transport, thereby reducing the likelihood of recombination.

• Charge Cascade: The energy levels of the fullerene can create a cascade effect, facilitating charge transfer from the donor to the acceptor.

• Trap Passivation: Fullerenes may help in passivating trap states at the donor-acceptor interface or within the bulk, reducing trap-assisted recombination.

Quantitative Data Summary

The following tables summarize key performance parameters for BTR-Cl based devices under different conditions.

Table 1: Performance of BTR-Cl:Y6 Devices with and without Fullerene Additive.

Device Composition	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
BTR-Cl:Y6	0.83	23.66	74.7	14.70
BTR-Cl:Y6 + 5 wt% PC71BM	Data not available	Data not available	Data not available	15.34

Note: Specific Voc, Jsc, and FF for the additive device were not provided in the source material.

Experimental Protocols

1. Fabrication of BTR-Cl:Y6 Solar Cells

This protocol outlines a general procedure for the fabrication of BTR-Cl:Y6 based organic solar cells.

• Substrate Preparation:

  • Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • The cleaned substrates are then dried with nitrogen gas and treated with UV-ozone for 20 minutes.

• Hole Transport Layer (HTL) Deposition:

  • A solution of PEDOT:PSS is spin-coated onto the ITO substrates.

  • The substrates are then annealed at a specified temperature (e.g., 150 °C) in air.

• Active Layer Deposition:

  • Prepare a blend solution of BTR-Cl and Y6 (e.g., in a 1.6:1 weight ratio) in a suitable solvent like chloroform. For ternary blends, add the desired weight percentage of PC71BM.

  • Spin-coat the active layer solution onto the HTL in a nitrogen-filled glovebox.

  • Anneal the films at an optimized temperature to control the morphology.

• Electron Transport Layer (ETL) and Electrode Deposition:

  • Deposit the ETL (e.g., Phen-NaDPO) and the top metal electrode (e.g., Ag) via thermal evaporation under high vacuum.

2. Transient Photovoltage (TPV) and Transient Photocurrent (TPC) Measurements

These techniques are crucial for studying charge carrier recombination and extraction dynamics.

• TPV Measurement Setup:

  • The device is held at its open-circuit voltage (Voc) under steady-state illumination from a white light source.

  • A short, low-intensity laser pulse is used to perturb the system.

  • The subsequent voltage decay is measured with a high-impedance oscilloscope. The decay time is related to the charge carrier lifetime.

• TPC Measurement Setup:

  • The device is held at short-circuit condition (0 V).

  • A short laser pulse generates charge carriers.

  • The resulting photocurrent transient is measured with an oscilloscope, providing information on the charge extraction time.

3. Space-Charge-Limited Current (SCLC) Measurement

SCLC is used to determine the charge carrier mobility in the active layer.

• Device Structure: Fabricate single-carrier devices (electron-only or hole-only) with appropriate charge-selective interlayers.

• Measurement Procedure:

  • Measure the dark current density-voltage (J-V) characteristics of the single-carrier device.

  • The mobility (µ) can be extracted by fitting the J-V curve in the space-charge-limited region to the Mott-Gurney law: J = (9/8)ε₀εᵣµ(V²/L³) where ε₀ is the permittivity of free space, εᵣ is the dielectric constant of the material, V is the applied voltage, and L is the active layer thickness.[2][3]

4. Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS)

GIWAXS is a powerful technique to probe the molecular packing and orientation within the thin film active layer.

• Sample Preparation: Prepare the BTR-Cl:Y6 thin film on a suitable substrate (e.g., silicon wafer) following the same procedure as for device fabrication.

• Measurement:

  • The sample is mounted on a goniometer at a synchrotron beamline.

  • An X-ray beam is directed at a shallow angle to the film surface.

  • The scattered X-rays are collected by a 2D detector.

  • The resulting diffraction pattern provides information about the crystallinity, molecular orientation (face-on or edge-on), and domain spacing.[4][5][6][7][8]

Visualizations

Caption: Troubleshooting workflow for low Fill Factor in BTR-Cl devices.

Caption: Experimental workflow for characterizing BTR-Cl devices.

Caption: Key photophysical processes in an organic solar cell.

References

• 1. digitalcommons.macalester.edu [digitalcommons.macalester.edu]
• 2. rsc.org [rsc.org]
• 3. Space Charge Limited Current (SCLC) for Mobility in Organic & Perovskite Semiconductors — Fluxim [fluxim.com]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 6. Grazing-incidence X-ray diffraction tomography for characterizing organic thin films - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How to GIWAXS: Grazing Incidence Wide Angle X‐Ray Scattering Applied to Metal Halide Perovskite Thin Films: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 8. How to GIWAXS: Grazing Incidence Wide Angle X‐Ray Scattering Applied to Metal Halide Perovskite Thin Films (Journal Article) | OSTI.GOV [osti.gov]

Technical Support Center: BTR-Cl Organic Solar Cell Degradation Issues

Welcome to the technical support center for BTR-Cl based organic solar cells (OSCs). This resource is designed for researchers, scientists, and professionals in drug development who are utilizing BTR-Cl in their photovoltaic experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common degradation-related issues.

Frequently Asked Questions (FAQs)

Q1: What is BTR-Cl and why is it used in organic solar cells?

BTR-Cl is a highly crystalline, liquid crystal small molecule donor material. Its chemical structure consists of a benzodithiophene (BDT) core with two terthiophene and two rhodanine (B49660) end groups. The "Cl" denotes the replacement of alkyl chains with chlorine atoms, which enhances its crystallinity compared to the parent BTR molecule. This high crystallinity promotes favorable phase separation when blended with non-fullerene acceptors like Y6, leading to improved power conversion efficiencies (PCE) in all-small-molecule organic solar cells (ASM-OSCs).[1][2]

Q2: What are the primary degradation pathways for BTR-Cl based organic solar cells?

Like other organic solar cells, BTR-Cl based devices are susceptible to both intrinsic and extrinsic degradation mechanisms.

• Intrinsic Degradation: This relates to the inherent stability of the materials and interfaces within the device. A primary concern is morphological instability of the bulk heterojunction (BHJ) active layer, where the donor (BTR-Cl) and acceptor materials can undergo phase separation and crystallization over time, especially under thermal stress.[3] This can disrupt the pathways for exciton (B1674681) dissociation and charge transport.

• Extrinsic Degradation: This is caused by external factors such as light (photodegradation), heat (thermal degradation), oxygen, and moisture.[4] These factors can induce chemical reactions within the active layer and at the interfaces with the transport layers, leading to a decline in device performance.

Q3: How does the choice of acceptor material affect the stability of BTR-Cl solar cells?

The acceptor material plays a crucial role in the stability of BTR-Cl based devices. Non-fullerene acceptors (NFAs) like Y6 and its derivatives are commonly paired with BTR-Cl.[2][5][6] The miscibility and interfacial energetics between BTR-Cl and the NFA influence the initial morphology and its long-term stability. Poorly matched energy levels can create barriers to charge extraction, leading to recombination and reduced performance. Furthermore, the inherent photostability of the acceptor itself is a critical factor in the overall device lifetime.

Troubleshooting Guide

Issue 1: Rapid Decrease in Power Conversion Efficiency (PCE)

Symptom: You observe a significant drop in PCE shortly after device fabrication and testing, often referred to as "burn-in" degradation.

Possible Causes & Solutions:

Cause	Suggested Solution
Morphological Instability: The active layer morphology is not in a thermodynamically stable state and undergoes rapid rearrangement upon initial light or thermal stress.	Optimize the active layer processing conditions. This includes adjusting the solvent, solvent additives, and annealing temperature and time to achieve a more stable blend morphology.[1][7] Solvent vapor annealing (SVA) can also be employed to control the film's nanostructure.
Photodegradation: The active layer materials are susceptible to chemical changes upon exposure to light, especially in the presence of oxygen.	Ensure device fabrication and testing are conducted in an inert atmosphere (e.g., a glovebox) to minimize exposure to oxygen and moisture. Proper encapsulation of the final device is critical for long-term stability.
Interfacial Degradation: Poor contact or chemical reactions at the interfaces between the active layer and the electron/hole transport layers (ETL/HTL) can impede charge extraction.	Focus on interface engineering. This may involve selecting more stable transport layer materials or introducing thin interfacial layers to passivate defects and improve energy level alignment.

Issue 2: Low Fill Factor (FF)

Symptom: The J-V curve of your device is not "square-shaped," resulting in a low fill factor and reduced maximum power output.

Possible Causes & Solutions:

Cause	Suggested Solution
High Series Resistance (Rs): Poor electrical contacts or high resistance within the active or transport layers can limit current flow.	Verify the quality of your electrical contacts (e.g., ITO and metal electrode). Optimize the thickness of the transport layers and the active layer to ensure efficient charge transport.
High Shunt Resistance (Rsh): Defects or "short-circuits" in the active layer can provide an alternative path for current, reducing the fill factor.	Improve the quality of the active layer film by optimizing the solution concentration and spin-coating parameters to minimize pinholes and defects. Ensure proper cleaning of the substrate before deposition.
Charge Recombination: Inefficient charge extraction can lead to the recombination of electrons and holes before they are collected at the electrodes.	Optimize the active layer morphology to create distinct and continuous pathways for electrons and holes to travel to their respective electrodes. Ensure proper energy level alignment between the active layer and the transport layers.
S-shaped J-V Curve: An "S" shape in the J-V curve is often a sign of a barrier to charge extraction at one of the interfaces.[8][9][10][11][12]	This is a common issue related to mismatched energy levels at the interfaces. Re-evaluate your ETL and HTL materials to ensure proper energy alignment with the BTR-Cl:acceptor blend. Doping the transport layers or introducing an interlayer can help to reduce this barrier.[8]

Issue 3: Low Short-Circuit Current Density (Jsc)

Symptom: The device generates a lower than expected current under illumination.

Possible Causes & Solutions:

Cause	Suggested Solution
Poor Light Absorption: The active layer is not absorbing a sufficient amount of incident light.	Optimize the thickness of the active layer. A thicker layer will absorb more light, but may also increase recombination losses. Ensure the absorption spectrum of the BTR-Cl:acceptor blend is well-matched with the solar spectrum.
Inefficient Exciton Dissociation: Photogenerated excitons are not efficiently separating into free charge carriers at the donor-acceptor interface.	Optimize the morphology of the active layer to maximize the interfacial area between the BTR-Cl and acceptor domains.
Charge Carrier Trapping: Defects within the active layer can trap charge carriers, preventing them from being collected.	Improve the purity of the materials and the quality of the film deposition to reduce trap states.[13]

Issue 4: Low Open-Circuit Voltage (Voc)

Symptom: The maximum voltage generated by the device is lower than expected.

Possible Causes & Solutions:

Cause	Suggested Solution
Energy Level Mismatch: The Voc is fundamentally limited by the energy difference between the Highest Occupied Molecular Orbital (HOMO) of the donor (BTR-Cl) and the Lowest Unoccupied Molecular Orbital (LUMO) of the acceptor.	Select an acceptor with a suitable LUMO level to maximize the Voc while still allowing for efficient exciton dissociation.
High Recombination Rates: Increased recombination, either at interfaces or within the bulk of the active layer, can reduce the Voc.	Improve the quality of the active layer and interfaces to reduce defect-assisted recombination.[13]
Interfacial Defects: Defects at the interfaces with the transport layers can act as recombination centers.	Employ interfacial engineering strategies, such as the use of passivation layers, to reduce interfacial defects.[13]

Quantitative Degradation Data

The following tables summarize typical performance degradation of BTR-Cl based organic solar cells under common stress factors. Note that the exact values can vary depending on the specific device architecture, processing conditions, and acceptor material.

Table 1: Thermal Degradation of PM6:Y6 Based Solar Cells

Annealing Time (days) at 150°C	Normalized PCE (%)	Normalized Voc (%)	Normalized Jsc (%)	Normalized FF (%)
0	100	100	100	100
1	~85	~95	~98	~92
5	~60	~90	~95	~70
10	~40	~85	~90	~55
20	~20	~80	~85	~30

Table 2: Photodegradation of PTQ10:Y12 Based Solar Cells under Different Wavelengths [14]

Illumination Time (SE*h)	Normalized PCE (%) (Red Light, 660 nm)	Normalized PCE (%) (Green Light, 523 nm)
0	100	100
100	~100	~98
200	~100	~96
300	~100	~94
400	~100	~92
500	~100	~91

Experimental Protocols

Detailed Fabrication Protocol for BTR-Cl:Y6 Based Organic Solar Cells

This protocol describes a general procedure for fabricating an inverted structure organic solar cell with a BTR-Cl:Y6 active layer.

1. Substrate Cleaning:

• ITO-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.
• The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15 minutes immediately before use.

2. Electron Transport Layer (ETL) Deposition:

• A layer of ZnO nanoparticles dispersed in a solvent is spin-coated onto the cleaned ITO substrates.
• Typical spin-coating parameters are 3000-5000 rpm for 30-60 seconds.
• The films are then annealed at a specified temperature (e.g., 150°C) for a set duration (e.g., 10-30 minutes) in air.

3. Active Layer Solution Preparation and Deposition:

• Prepare a blend solution of BTR-Cl and Y6 in a suitable solvent such as chloroform (B151607) (CF) or chlorobenzene (B131634) (CB). A common donor:acceptor weight ratio is 1:1.2.
• The total concentration of the solution typically ranges from 10 to 20 mg/mL.
• The solution is stirred on a hotplate at a moderate temperature (e.g., 40-60°C) for several hours to ensure complete dissolution.
• The active layer is then deposited onto the ETL by spin-coating inside a nitrogen-filled glovebox. Typical spin-coating parameters are 1000-3000 rpm for 30-60 seconds.[9]

4. Thermal Annealing of the Active Layer:

• The substrates with the active layer are annealed on a hotplate inside the glovebox.
• Optimal annealing temperatures for BTR-Cl:Y6 systems are often in the range of 100-120°C for 5-10 minutes.[7] This step is crucial for optimizing the morphology of the bulk heterojunction.

5. Hole Transport Layer (HTL) and Electrode Deposition:

• A thin layer of MoO₃ (typically 5-10 nm) is thermally evaporated on top of the active layer to serve as the HTL.
• Finally, a metal electrode (e.g., 80-100 nm of Ag or Al) is deposited by thermal evaporation through a shadow mask to define the device area.

Accelerated Degradation Testing Protocols

1. Thermal Degradation Testing (ISOS-D-2 Protocol): [15]

• Encapsulate the devices in an inert atmosphere (e.g., nitrogen-filled glovebox) to prevent extrinsic degradation from oxygen and moisture.
• Place the encapsulated devices on a hotplate in the dark inside the glovebox at a constant elevated temperature (e.g., 85°C).
• Periodically remove the devices, allow them to cool to room temperature, and measure their J-V characteristics under a solar simulator.
• Plot the normalized PCE, Voc, Jsc, and FF as a function of annealing time.

2. Photodegradation Testing (ISOS-L-1 Protocol):

• Encapsulate the devices in an inert atmosphere.
• Place the devices under a continuous illumination source (e.g., a solar simulator or a high-intensity LED array) inside a controlled environment. The light intensity is typically set to 1 sun (100 mW/cm²).
• Maintain the device temperature at a constant, controlled level during the test.
• Periodically measure the J-V characteristics of the devices.
• Plot the normalized photovoltaic parameters as a function of illumination time.

Visualizations

Caption: Troubleshooting logic for common BTR-Cl solar cell performance issues.

References

• 1. Effect of Thermal Stress on Morphology in High-Performance Organic Photovoltaic Blends - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Revealing Photodegradation Pathways of Organic Solar Cells by Spectrally Resolved Accelerated Lifetime Analysis — Fluxim [fluxim.com]
• 9. desy.de [desy.de]
• 10. Progress in Stability of Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Making sure you're not a bot! [opus4.kobv.de]
• 14. researchgate.net [researchgate.net]
• 15. pubs.aip.org [pubs.aip.org]

Technical Support Center: BTR-Cl:Y6 Donor-Acceptor Ratio Optimization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the donor-acceptor (D:A) ratio for BTR-Cl:Y6 based organic solar cells (OSCs).

Frequently Asked Questions (FAQs)

Q1: What is the typical starting point for the BTR-Cl:Y6 donor-acceptor weight ratio?

A1: Based on literature, a common starting point for the BTR-Cl:Y6 ratio is 1:1 by weight. However, optimal performance is often achieved with a slight excess of the acceptor, Y6. Ratios between 1:1 and 1:1.6 (BTR-Cl:Y6) are frequently reported to yield high power conversion efficiencies (PCEs).[1][2]

Q2: How does the D:A ratio affect the morphology of the active layer?

A2: The donor-acceptor ratio is a critical parameter that significantly influences the bulk heterojunction (BHJ) morphology. An optimized ratio promotes the formation of a well-interconnected network of donor and acceptor domains, which is essential for efficient exciton (B1674681) dissociation and charge transport.[3][4] An imbalanced ratio can lead to the formation of large, isolated domains, which can hinder charge extraction and increase recombination losses.

Q3: What is the role of solvent additives and thermal annealing in optimizing the D:A ratio?

A3: Solvent additives and thermal annealing are post-treatment techniques used to fine-tune the active layer morphology. Solvent additives can influence the crystallization and phase separation of the donor and acceptor materials during the spin-coating process.[1][5] Thermal annealing provides the necessary energy for molecular rearrangement, leading to a more ordered and stable morphology. The optimal annealing temperature and duration will depend on the specific D:A ratio and solvent system used.

Q4: Can a ternary blend (introducing a third component) improve the performance of BTR-Cl:Y6 devices?

A4: Yes, incorporating a third component into the BTR-Cl:Y6 blend can be an effective strategy to enhance device performance. The third component can improve light absorption, optimize the energy level cascade for more efficient charge transfer, and further refine the blend morphology.[4][6][7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Short-Circuit Current (Jsc)	- Poor light absorption due to a non-optimal active layer thickness. - Inefficient exciton dissociation due to poor morphology. - Unbalanced charge transport.	- Optimize the active layer thickness by adjusting the solution concentration or spin-coating speed. - Fine-tune the D:A ratio to improve phase separation. - Employ solvent additives or adjust the annealing temperature to enhance domain purity and interconnectivity.
Low Open-Circuit Voltage (Voc)	- Unfavorable energy level alignment between the donor and acceptor. - High degree of charge recombination.	- While the intrinsic energy levels of BTR-Cl and Y6 are fixed, ensure high-purity materials are used. - Optimize the morphology to reduce non-geminate recombination at the D-A interface.
Low Fill Factor (FF)	- High series resistance or low shunt resistance. - Unbalanced electron and hole mobility. - Significant charge carrier recombination.	- Ensure good contact between the active layer and the transport layers. - Optimize the D:A ratio and morphology to achieve balanced charge transport.[6] - Consider using a fullerene derivative as an additive to reduce bimolecular recombination.[6]
Poor Device Reproducibility	- Inconsistent active layer morphology. - Variations in experimental conditions.	- Precisely control all fabrication parameters, including solvent purity, solution concentration, spin-coating speed, and annealing temperature and time. - Ensure a clean and controlled environment (e.g., glovebox) to minimize atmospheric contamination.

Data Presentation

Table 1: Photovoltaic Performance of BTR-Cl:Y6 Based Solar Cells with Different Donor-Acceptor Ratios (Illustrative Data)

Note: The following data is a representative summary based on typical findings in the literature. Actual results may vary depending on specific experimental conditions.

BTR-Cl:Y6 Ratio (w/w)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
1:0.8	0.85	22.5	68	13.0
1:1	0.84	24.0	72	14.5
1:1.2	0.83	25.5	75	15.9
1:1.5	0.83	25.0	73	15.2
1:2	0.82	23.8	69	13.5

Table 2: Influence of a Third Component on BTR-Cl:Y6 Device Performance (Ternary Blend)

Blend Composition (Donor:Acceptor:Third Component)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
BTR-Cl:Y6 (1:1.2)	0.83	25.5	75	15.9
BTR-Cl:Y6:PC71BM (1:1.2:0.2)	0.84	26.0	77	16.8
D18-Cl:BTR-Cl:Y6 (Ternary)	0.88	26.63	73	17.18[4]

Experimental Protocols

1. Materials and Solution Preparation:

• Materials: BTR-Cl (donor), Y6 (acceptor), Chloroform (B151607) (solvent), 1,8-Diiodooctane (DIO) or 1-Chloronaphthalene (CN) (solvent additive).

• Solution Preparation:

  • Prepare individual solutions of BTR-Cl and Y6 in chloroform at a concentration of, for example, 10 mg/mL.

  • To prepare the blend solutions with different D:A ratios, mix the donor and acceptor solutions in the desired weight ratios (e.g., 1:0.8, 1:1, 1:1.2, 1:1.5, 1:2).

  • The total concentration of the blend solution is typically kept constant (e.g., 20 mg/mL).

  • If using a solvent additive, add a small volume percentage (e.g., 0.5% v/v) to the blend solution.

  • Stir the blend solution at an elevated temperature (e.g., 40-50 °C) for at least 2 hours before use.

2. Device Fabrication (Inverted Structure):

• Substrate Cleaning: Sequentially sonicate pre-patterned ITO-coated glass substrates in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrates with nitrogen gas and treat with UV-ozone for 15 minutes.

• Hole Transport Layer (HTL) Deposition: Spin-coat a layer of PEDOT:PSS onto the cleaned ITO substrates at, for example, 3000 rpm for 30 seconds. Anneal the substrates at 150 °C for 15 minutes in air.

• Active Layer Deposition: Transfer the substrates into a nitrogen-filled glovebox. Spin-coat the BTR-Cl:Y6 blend solution onto the PEDOT:PSS layer. The spin-coating speed and time should be optimized to achieve the desired active layer thickness (typically 80-120 nm).

• Thermal Annealing: Anneal the substrates with the active layer at a specific temperature (e.g., 100-120 °C) for a defined time (e.g., 5-10 minutes).

• Electron Transport Layer (ETL) and Cathode Deposition: Deposit a thin layer of an electron transport material (e.g., PDINO) and a metal cathode (e.g., Ag or Al) through thermal evaporation under high vacuum (< 1 x 10-6 Torr).

3. Device Characterization:

• Current Density-Voltage (J-V) Characteristics: Measure the J-V curves under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator.

• External Quantum Efficiency (EQE): Measure the EQE spectrum to determine the photocurrent generation at different wavelengths.

Mandatory Visualizations

Caption: Experimental workflow for optimizing the BTR-Cl:Y6 donor-acceptor ratio.

Caption: Logical relationship between D:A ratio and device performance.

References

• 1. Interconnected donor–acceptor-additive effects on the microstructure and device performance of PM6 : Y6 solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Advances in layer-by-layer processing for efficient and reliable organic solar cells - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00754E [pubs.rsc.org]
• 5. Interconnected donor–acceptor-additive effects on the microstructure and device performance of PM6 : Y6 solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Navigating PC71BM Additives in BTR-Cl:Y6 Blends: A Technical Support Guide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with BTR-Cl:Y6 blends and the effects of the PC71BM additive. This guide provides troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to assist you in your organic solar cell research.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of PC71BM when added to a BTR-Cl:Y6 blend?

A1: PC71BM primarily acts as a morphology regulator in the BTR-Cl:Y6 active layer. Its incorporation helps to optimize the phase separation between the BTR-Cl donor and the Y6 acceptor, leading to a more favorable nanostructure for charge separation and transport. This can result in a significant improvement in the fill factor (FF) and overall power conversion efficiency (PCE) of the organic solar cell.[1][2]

Q2: How does the addition of PC71BM impact the photovoltaic performance of BTR-Cl:Y6 devices?

A2: The addition of a small amount of PC71BM to the BTR-Cl:Y6 blend has been shown to enhance all key photovoltaic parameters. This includes an increase in the short-circuit current density (Jsc) due to improved charge transport, a higher open-circuit voltage (Voc), and a notable improvement in the fill factor (FF) by reducing bimolecular recombination.[2] These combined improvements lead to a significant boost in the power conversion efficiency (PCE).[2][3]

Q3: What is the proposed mechanism behind the performance enhancement?

A3: The performance enhancement is attributed to several factors. PC71BM can prolong the molecular aggregation and crystallization process during film formation, leading to a more ordered molecular orientation.[4] It is believed to create a cascade energy level alignment that facilitates more efficient charge transport.[5] Furthermore, PC71BM can help form more efficient electron-transport pathways, which increases electron mobility and reduces the density of electron traps in the blend.[1][6]

Q4: Is there an optimal concentration for the PC71BM additive?

A4: Yes, the concentration of PC71BM is critical. While an optimal concentration needs to be empirically determined for each specific experimental setup, studies on similar ternary blend systems suggest that a small weight percentage of PC71BM relative to the acceptor is typically most effective. Exceeding the optimal concentration can lead to phase aggregation and a decrease in device performance.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Fill Factor (FF)	- Poor morphology of the active layer.- High charge recombination rates.- Unbalanced charge transport.	- Optimize the concentration of the PC71BM additive.- Adjust the spin-coating speed and/or use solvent additives to fine-tune the film drying process.- Optimize the thermal annealing temperature and duration.
Low Short-Circuit Current (Jsc)	- Inefficient light absorption.- Poor exciton (B1674681) dissociation.- Inefficient charge collection at the electrodes.	- Ensure the active layer thickness is optimized for light absorption without compromising charge transport.- Verify the integrity of the interfacial layers (e.g., PEDOT:PSS, PDINO).- Characterize the blend morphology using techniques like Atomic Force Microscopy (AFM) to ensure proper phase separation.
Low Open-Circuit Voltage (Voc)	- Unfavorable energy level alignment.- High density of trap states.	- Confirm the purity of BTR-Cl, Y6, and PC71BM.- Ensure proper fabrication and cleanliness of the device to minimize defects.- Characterize the energy levels of your materials to ensure a proper cascade.
Poor Device Reproducibility	- Variations in experimental conditions.- Degradation of materials or solutions.	- Strictly control all processing parameters (e.g., spin-coating speeds, annealing times and temperatures, environmental conditions).- Use fresh solutions for device fabrication.- Ensure consistent substrate cleaning procedures.

Quantitative Data Summary

The following table summarizes the reported photovoltaic performance of BTR-Cl:Y6 based organic solar cells with and without the PC71BM additive.

Blend Composition	Voc (V)	Jsc (mA/cm2)	FF (%)	PCE (%)	Reference
BTR-Cl:Y6	0.833	23.69	69.6	13.81	[2]
BTR-Cl:Y6:PC71BM	Not Specified	Not Specified	77.11	15.34	[2]

Detailed Experimental Protocols

Device Fabrication of BTR-Cl:Y6:PC71BM Solar Cells

This protocol is a representative procedure based on common practices for all-small-molecule organic solar cells. Optimization of specific parameters may be required for your experimental setup.

• Substrate Cleaning:

  • Sequentially sonicate patterned indium tin oxide (ITO) coated glass substrates in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-ozone for 20 minutes immediately before use.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a filtered PEDOT:PSS solution onto the cleaned ITO substrates at 3000 rpm for 30 seconds.

  • Anneal the substrates at 150°C for 15 minutes in air.

• Active Layer Preparation and Deposition:

  • Prepare a blend solution of BTR-Cl, Y6, and PC71BM in chloroform (B151607) with a suitable solvent additive (e.g., 0.5% 1-chloronaphthalene). A common starting total concentration is around 15-20 mg/mL. The donor-to-acceptor ratio and the PC71BM percentage should be optimized. A typical starting point is a D:A ratio of 1:1.2 with PC71BM being 5-10% of the acceptor weight.

  • Stir the solution at a slightly elevated temperature (e.g., 40°C) for at least 2 hours.

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed will need to be optimized to achieve the desired thickness (typically 80-120 nm).

  • Thermally anneal the active layer at an optimized temperature and time (e.g., 110°C for 10 minutes).

• Electron Transport Layer (ETL) and Cathode Deposition:

  • Deposit a thin layer of an electron transport material (e.g., PDINO) on top of the active layer.

  • Thermally evaporate the metal cathode (e.g., Aluminum or Silver) under high vacuum (< 1 x 10-6 Torr).

Characterization Techniques

• Current Density-Voltage (J-V) Characteristics: Measured under AM 1.5G illumination (100 mW/cm2) using a solar simulator.

• External Quantum Efficiency (EQE): Measured to determine the spectral response of the device.

• Atomic Force Microscopy (AFM): Used to characterize the surface morphology of the active layer.

• Transmission Electron Microscopy (TEM): Provides detailed information about the bulk morphology of the blend.

Visualizations

Caption: Workflow for the fabrication of BTR-Cl:Y6:PC71BM organic solar cells.

Caption: Cascade energy level alignment in the BTR-Cl:Y6:PC71BM ternary blend.

References

• 1. Insight Into the Role of PC71BM on Enhancing the Photovoltaic Performance of Ternary Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. High-performance pseudo-bilayer ternary organic solar cells with PC71BM as the third component - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

BTR-Cl vs. BTR in Organic Solar Cells: A Comparative Performance Guide

In the rapidly advancing field of organic photovoltaics (OPVs), the development of novel donor and acceptor materials is paramount for achieving higher power conversion efficiencies (PCEs) and enabling commercially viable solar energy technologies. Among the promising small molecule donors, BTR and its chlorinated derivative, BTR-Cl, have garnered significant attention. This guide provides an objective comparison of the performance of BTR-Cl and BTR in organic solar cells, supported by experimental data, to assist researchers and scientists in the selection of materials for next-generation OPV devices.

Performance Comparison of BTR-Cl and BTR-based Organic Solar Cells

The introduction of a chlorine atom to the BTR molecular structure in BTR-Cl has been shown to significantly enhance the performance of all-small-molecule organic solar cells (ASM-OSCs), particularly when paired with the non-fullerene acceptor Y6. The chlorinated derivative, BTR-Cl, exhibits improved crystallinity and optimized morphology in the active layer, leading to more efficient charge generation and transport.

Experimental data from a direct comparison study reveals a notable increase in power conversion efficiency (PCE) for devices utilizing BTR-Cl as the donor material compared to its non-chlorinated counterpart, BTR. A device based on BTR-Cl:Y6 achieved a PCE of 13.67%, a significant improvement over the 10.67% PCE recorded for the BTR:Y6 based device.[1]

The key photovoltaic parameters for BTR-Cl and BTR when paired with the Y6 acceptor are summarized in the table below.

Donor Material	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
BTR-Cl	Y6	0.86	24.17	65.5	13.6[2]
BTR	Y6	0.85	21.35	58.9	10.67[1]

Voc: Open-circuit voltage, Jsc: Short-circuit current density, FF: Fill factor, PCE: Power conversion efficiency.

The data clearly indicates that the chlorination of the BTR molecule leads to improvements across all key performance metrics. The higher open-circuit voltage (Voc) and short-circuit current density (Jsc) in the BTR-Cl based device contribute to its superior overall efficiency. The enhanced fill factor (FF) also suggests that the BTR-Cl:Y6 blend has more ideal diode characteristics and lower series resistance.

Further studies have demonstrated that the performance of BTR-Cl based devices can be further optimized. For instance, when BTR-Cl is paired with the asymmetric non-fullerene acceptor BTP-FCl-FCl, a remarkable PCE of 15.29% has been achieved, with a Voc of 0.825 V, a Jsc of 24.58 mA cm−2, and an FF of 75.36%. In ternary blend organic solar cells, the incorporation of BTR-Cl has led to even higher efficiencies, reaching up to 17.92% by enhancing the morphology, exciton (B1674681) dissociation, and charge mobility of the active layer.

Experimental Protocols

The fabrication of high-performance all-small-molecule organic solar cells involves a series of well-defined steps. The following is a generalized experimental protocol for the fabrication of BTR-Cl:Y6 and BTR:Y6 based devices.

1. Substrate Preparation:

• Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.

• The cleaned substrates are then treated with UV-ozone for a specified duration to improve the surface wettability and work function.

2. Hole Transport Layer (HTL) Deposition:

• A solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the pre-cleaned ITO substrates.

• The substrates are then annealed at a specific temperature (e.g., 150 °C) in a nitrogen-filled glovebox to remove any residual solvent.

3. Active Layer Deposition:

• Solutions of the donor (BTR-Cl or BTR) and the acceptor (Y6) in a suitable solvent (e.g., chloroform) are prepared at a specific donor:acceptor weight ratio (e.g., 1:1.2).

• The active layer solution is then spin-coated onto the PEDOT:PSS layer in a nitrogen-filled glovebox.

• The film is subsequently annealed at an optimized temperature to promote the formation of a favorable blend morphology.

4. Electron Transport Layer (ETL) Deposition:

• An electron transport layer, such as a solution of PFN-Br or a thermally evaporated layer of bathocuproine (BCP), is deposited on top of the active layer.

5. Cathode Deposition:

• Finally, a metal cathode, typically aluminum (Al) or silver (Ag), is deposited by thermal evaporation through a shadow mask to define the device area.

6. Device Characterization:

• The current density-voltage (J-V) characteristics of the fabricated devices are measured under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator.

• The key photovoltaic parameters (Voc, Jsc, FF, and PCE) are extracted from the J-V curves.

Experimental Workflow

The following diagram illustrates a typical workflow for the fabrication and characterization of all-small-molecule organic solar cells.

Caption: Workflow for the fabrication and characterization of all-small-molecule organic solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to BTR-Cl and PM6 as Donor Materials in Organic Solar Cells

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of organic photovoltaics (OPVs), the selection of appropriate donor and acceptor materials is paramount to achieving high-power conversion efficiencies (PCEs). This guide provides a detailed, objective comparison of two prominent donor materials: the small molecule BTR-Cl and the polymer PM6. This analysis is supported by experimental data from peer-reviewed literature to aid researchers in making informed decisions for their specific applications.

Material Properties: A Head-to-Head Comparison

BTR-Cl and PM6 possess distinct chemical structures that dictate their electronic and morphological properties. BTR-Cl is a small molecule known for its highly crystalline nature, which can facilitate ordered molecular packing and potentially enhance charge transport. In contrast, PM6 is a widely studied donor-acceptor (D-A) type polymer that has consistently delivered high performance in various OPV devices.

Below is a summary of their key material properties:

Property	BTR-Cl	PM6
HOMO Energy Level	-5.46 eV[1]	-5.50 eV
LUMO Energy Level	-3.70 eV[1]	-3.75 eV
Hole Mobility (μh)	Varies with acceptor and processing	~10⁻⁴ - 10⁻⁵ cm²/Vs
Electron Mobility (μe)	Varies with acceptor and processing	~10⁻³ - 10⁻⁴ cm²/Vs

Photovoltaic Performance

The performance of BTR-Cl and PM6 is critically dependent on the chosen acceptor material and the optimization of the device fabrication process. Both donors have demonstrated high efficiencies when paired with the popular non-fullerene acceptor Y6.

Here, we present a comparative overview of the photovoltaic performance of BTR-Cl:Y6 and PM6:Y6 based devices as reported in the literature. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Donor:Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
BTR-Cl:Y6	~0.83	~23.7	~70	~13.7[2]
PM6:Y6	~0.84	~25.4	~78	~16.7

As the data suggests, PM6-based devices have generally exhibited higher power conversion efficiencies in comparison to BTR-Cl when paired with Y6. This is often attributed to a combination of factors including potentially more favorable blend morphology, and charge transport dynamics in the PM6:Y6 system.

Experimental Protocols

The fabrication of high-performance organic solar cells is a multi-step process requiring precise control over each layer's deposition and treatment. Below are representative experimental protocols for fabricating BTR-Cl:Y6 and PM6:Y6 devices, compiled from typical procedures reported in the literature.

Device Architecture

A conventional device architecture is commonly employed for both BTR-Cl and PM6 based solar cells:

A typical inverted device structure for organic solar cells.

Fabrication of BTR-Cl:Y6 Solar Cells (Representative Protocol)

• Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol. The substrates are then treated with UV-ozone for 15-20 minutes.

• Hole Transport Layer (HTL) Deposition: A solution of PEDOT:PSS is spin-coated onto the cleaned ITO substrates and annealed at 150°C for 15 minutes in air.

• Active Layer Deposition: A blend solution of BTR-Cl and Y6 (typically in a 1:1.2 weight ratio) in chloroform (B151607) with a total concentration of around 15-20 mg/mL is spin-coated onto the PEDOT:PSS layer in a nitrogen-filled glovebox. The film is then typically annealed at a temperature ranging from 100°C to 120°C for 5-10 minutes.

• Electron Transport Layer (ETL) Deposition: An electron transport layer, such as PFN-Br dissolved in methanol, is spin-coated on top of the active layer.

• Cathode Deposition: Finally, a silver (Ag) cathode (around 100 nm) is deposited by thermal evaporation under high vacuum.

Fabrication of PM6:Y6 Solar Cells (Representative Protocol)

• Substrate Cleaning: The ITO substrates are cleaned using the same procedure as for the BTR-Cl:Y6 devices.

• Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is deposited and annealed as described above.

• Active Layer Deposition: A blend solution of PM6 and Y6 (commonly a 1:1.2 weight ratio) in a solvent like chloroform or chlorobenzene, often with a small percentage of a processing additive such as 1-chloronaphthalene (B1664548) (CN) or 1,8-diiodooctane (B1585395) (DIO), is spin-coated in a glovebox. The total concentration is typically around 15-20 mg/mL. The film is then annealed, with temperatures often ranging from 80°C to 110°C for 5-10 minutes.

• Electron Transport Layer (ETL) Deposition: A solution of an ETL material like PFN-Br or PDINO is spin-coated onto the active layer.

• Cathode Deposition: A silver (Ag) cathode is thermally evaporated to complete the device.

Visualizing the Materials and Processes

To better understand the components and workflow, the following diagrams are provided.

Chemical structures of BTR-Cl and PM6.

A generalized workflow for the fabrication of organic solar cells.

Conclusion

Both BTR-Cl and PM6 are high-performance donor materials that have contributed significantly to the advancement of organic solar cells. While PM6, in combination with Y6, has demonstrated some of the highest efficiencies reported for single-junction OPVs, the small molecule donor BTR-Cl offers advantages in terms of well-defined chemical structure and batch-to-batch reproducibility.

The choice between BTR-Cl and PM6 will ultimately depend on the specific research goals, desired device characteristics, and processing capabilities. For researchers aiming to push the boundaries of PCE, PM6 remains a top contender. BTR-Cl, on the other hand, provides a valuable platform for fundamental studies on structure-property relationships and morphology control in all-small-molecule solar cells. Continued research and optimization of device engineering for both materials will undoubtedly lead to further improvements in the efficiency and stability of organic solar cells.

References

• 1. Efficient Charge Transport Enables High Efficiency in Dilute Donor Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design Rules of the Mixing Phase and Impacts on Device Performance in High-Efficiency Organic Photovoltaics - PMC [pmc.ncbi.nlm.nih.gov]

BTR-Cl in Non-Fullerene Acceptors: A Performance Benchmark Guide

The quest for highly efficient and stable organic solar cells (OSCs) has led to the development of novel donor and acceptor materials. BTR-Cl, a small molecule donor, has emerged as a promising candidate, demonstrating high power conversion efficiencies (PCEs) when paired with various non-fullerene acceptors (NFAs). This guide provides a comparative benchmark of BTR-Cl's performance with different NFAs, supported by experimental data, detailed protocols, and visualizations to aid researchers in the field of organic photovoltaics.

Performance Benchmark of BTR-Cl with Non-Fullerene Acceptors

The photovoltaic performance of BTR-Cl is significantly influenced by the choice of the non-fullerene acceptor. The table below summarizes key performance metrics of BTR-Cl-based organic solar cells with several prominent NFAs.

Acceptor	Voc (V)	Jsc (mA/cm2)	FF (%)	PCE (%)	Reference
Y6	~0.85	~23.66	~74.7	13.6 - 14.7	[1][2][3]
Y6 + PC71BM (5 wt%)	-	-	-	15.34	[2]
BTP-FCl-FCl	0.825	24.58	75.36	15.29	[4]
BTP-2F-2Cl	0.823	22.35	71.41	13.14	[4]
ITIC	-	-	-	~1.77	[5]

Note: The performance of organic solar cells can vary based on fabrication conditions and device architecture. The data presented here is for comparative purposes.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for reproducing and building upon research findings. Below are typical protocols for the fabrication and characterization of BTR-Cl-based non-fullerene organic solar cells.

Device Fabrication

A common device architecture for these solar cells is the conventional structure: ITO/PEDOT:PSS/BTR-Cl:NFA/Electron Transport Layer/Metal Electrode.

• Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. The substrates are then dried with nitrogen gas and treated with UV-ozone for 15 minutes.

• Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrates and annealed at 150°C for 15 minutes in air.

• Active Layer Deposition: The BTR-Cl:NFA blend solution in a suitable solvent (e.g., chloroform) is spin-coated onto the PEDOT:PSS layer in a nitrogen-filled glovebox. The film is then typically annealed at a specific temperature and for a certain duration to optimize the morphology.

• Electron Transport Layer (ETL) and Electrode Deposition: An electron transport layer (e.g., Ca, PFN-Br) and a top metal electrode (e.g., Al) are sequentially deposited via thermal evaporation under high vacuum.

Characterization

The performance of the fabricated devices is evaluated using the following standard characterization techniques:

• Current Density-Voltage (J-V) Characteristics: Measured under simulated AM 1.5G solar illumination (100 mW/cm2) using a solar simulator. This provides key parameters such as open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

• External Quantum Efficiency (EQE): Measured to determine the ratio of collected charge carriers to incident photons at each wavelength.

• Carrier Mobility: The charge carrier mobility of the active layer is often measured using the space-charge-limited current (SCLC) method.[6]

• Morphology Characterization: Techniques like Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM) are used to study the surface morphology and phase separation of the BTR-Cl:NFA blend film.

Visualizing the Process and Principles

To better illustrate the experimental workflow and the fundamental principles of organic solar cells, the following diagrams are provided.

Organic Solar Cell Fabrication Workflow

Principle of Organic Solar Cell Operation

References

• 1. 1-material.com [1-material.com]
• 2. ossila.com [ossila.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Organic Solar Cells Parameters Extraction and Characterization Techniques - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to BTR-Cl and D18-Cl: Power Conversion Efficiency in Organic Solar Cells

In the rapidly advancing field of organic photovoltaics (OPVs), the development of novel donor materials is a critical driver of progress. Among the promising candidates, BTR-Cl and D18-Cl have emerged as significant contenders, demonstrating high power conversion efficiencies (PCEs). This guide provides a detailed comparison of the photovoltaic performance of BTR-Cl and D18-Cl, with a focus on their efficiency when paired with the widely used non-fullerene acceptor, Y6. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and materials science to facilitate informed decisions in the selection of materials for next-generation organic solar cells.

Performance Comparison

The photovoltaic performance of organic solar cells is characterized by several key parameters: the open-circuit voltage (Voc), the short-circuit current density (Jsc), the fill factor (FF), and the power conversion efficiency (PCE). The following table summarizes the reported performance of BTR-Cl and D18-Cl when blended with the Y6 acceptor.

Donor Material	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
D18-Cl	Y6	0.863	27.08	73.3	17.12[1]
BTR-Cl	Y6	0.83	23.66	74.7	14.7[2]
BTR-Cl	Y6 (with PC71BM additive)	-	-	77.11	15.34[1]

As the data indicates, organic solar cells based on D18-Cl as the donor material have demonstrated a higher power conversion efficiency compared to those using BTR-Cl with the same Y6 acceptor. The D18-Cl:Y6 device achieved a notable PCE of 17.12%, primarily attributed to a significantly higher short-circuit current density.[1] In contrast, the BTR-Cl:Y6 based device showed a PCE of 14.7%.[2] It is noteworthy that the performance of the BTR-Cl:Y6 system was improved to 15.34% with the incorporation of a fullerene additive (PC71BM), which enhanced the fill factor.[1]

Experimental Protocols

The fabrication of high-performance organic solar cells is a multi-step process requiring precise control over each layer's deposition and treatment. Below is a generalized experimental protocol for the fabrication of organic solar cells using BTR-Cl or D18-Cl as the donor material and Y6 as the acceptor.

Substrate Preparation

• Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

• The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 15-20 minutes to improve the surface wettability and work function.

Hole Transport Layer (HTL) Deposition

• A solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the pre-cleaned ITO substrates.

• The substrates are then annealed at a specified temperature (e.g., 150 °C) in a conventional oven or on a hotplate to remove the solvent and form a uniform HTL.

Active Layer Deposition

• The donor (BTR-Cl or D18-Cl) and acceptor (Y6) materials are dissolved in a suitable solvent, such as chloroform (B151607) or chlorobenzene, at a specific donor-to-acceptor (D:A) weight ratio. For D18-Cl:Y6, a D/A ratio of 1:1.4 (w/w) has been reported to be effective.[1]

• A processing additive, such as 1,8-diiodooctane (B1585395) (DIO) or diphenyl ether (DPE), may be added to the blend solution to optimize the active layer morphology. For instance, 0.5 vol% DPE was used for the D18-Cl:Y6 devices.[1]

• The active layer solution is then spin-coated onto the HTL in an inert atmosphere (e.g., a nitrogen-filled glovebox). The spin-coating speed and time are controlled to achieve the desired active layer thickness (e.g., 108 nm for D18-Cl:Y6).[1]

• The films are subsequently annealed at an optimized temperature to enhance the morphology and crystallinity of the active layer.

Electron Transport Layer (ETL) and Cathode Deposition

• An electron transport layer, such as PDIN, is deposited on top of the active layer.

• Finally, a metal cathode, typically silver (Ag) or aluminum (Al), is deposited by thermal evaporation under high vacuum through a shadow mask to define the device area.

Device Characterization

• The current density-voltage (J-V) characteristics of the fabricated solar cells are measured under simulated AM 1.5G solar illumination (100 mW/cm²).

• The external quantum efficiency (EQE) is measured to determine the spectrally resolved photocurrent response of the device.

Visualizations

To further illustrate the concepts discussed, the following diagrams are provided.

References

• 1. Progress and Future Potential of All-Small-Molecule Organic Solar Cells Based on the Benzodithiophene Donor Material [mdpi.com]
• 2. researchgate.net [researchgate.net]

A Comparative Study of BTR-Cl and PTB7-Th Donors for Organic Solar Cell Applications

In the landscape of organic photovoltaics (OPVs), the selection of donor and acceptor materials is paramount to achieving high power conversion efficiencies (PCE). This guide provides a detailed comparative analysis of two prominent donor materials: BTR-Cl, a small molecule donor, and PTB7-Th, a polymeric donor. This comparison is intended for researchers and scientists in the field of organic electronics and drug development, offering a comprehensive overview of their performance, experimental protocols, and electronic properties.

Performance Comparison

The performance of organic solar cells is highly dependent on the choice of the acceptor material and the optimization of the device fabrication process. Below is a summary of the photovoltaic performance of BTR-Cl and PTB7-Th with various acceptors, showcasing their potential in different device architectures.

Donor Material	Acceptor Material	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
BTR-Cl	Y6	0.83	23.66	74.7	14.7[1]
Y6	-	-	-	13.6
PTB7-Th	PC71BM	-	-	-	~9
Y6:PC71BM (Ternary)	-	24.68	-	9.55[2]
ITIC	0.81	14.2	59.1	6.8[3]
O-IDTBR	~1.00	~15.2	>60	up to 10
ACS8	-	22.5	-	11.1[4]

Energy Level Diagram

The relative energy levels of the donor and acceptor materials are critical for efficient charge separation and transport. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) levels for BTR-Cl and PTB7-Th are presented below. A suitable acceptor should have a LUMO level that is slightly lower than the donor's LUMO level to provide a sufficient driving force for exciton (B1674681) dissociation, while the HOMO level of the acceptor should be significantly lower than that of the donor to block hole transfer to the acceptor.

Caption: Energy level diagram of BTR-Cl, PTB7-Th, and common acceptors.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the systematic evaluation of new materials. Below are representative protocols for the fabrication of organic solar cells using BTR-Cl and PTB7-Th donors.

BTR-Cl:Y6 Based Organic Solar Cell Fabrication

This protocol is representative for fabricating high-efficiency all-small-molecule organic solar cells.

• Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15 minutes.

• Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is spin-coated onto the cleaned ITO substrates at 6000 rpm for 20 seconds. The films are then annealed at 120°C for 20 minutes in air.[5]

• Active Layer Deposition: A blend solution of BTR-Cl and Y6 (typically in a 1:1.2 weight ratio) in chloroform (B151607) with a total concentration of ~15 mg/mL is prepared and stirred overnight in a nitrogen-filled glovebox. The solution is then spin-coated onto the PEDOT:PSS layer.

• Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of PFN-Br or a similar electron transport material is deposited on top of the active layer. Finally, a silver (Ag) or aluminum (Al) cathode is thermally evaporated under high vacuum (<10-6 Torr).

PTB7-Th:PC71BM Based Organic Solar Cell Fabrication

This protocol is a standard procedure for fabricating polymer-fullerene based organic solar cells.

• Substrate Cleaning: ITO-coated glass substrates are cleaned using the same procedure as described for the BTR-Cl device.

• Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is spin-coated onto the ITO substrates and annealed.

• Active Layer Deposition: A solution of PTB7-Th and PC71BM (commonly in a 1:1.5 weight ratio) is prepared in a suitable solvent like chlorobenzene (B131634) or o-dichlorobenzene, often with an additive such as 1,8-diiodooctane (B1585395) (DIO). The solution is spin-coated onto the HTL in an inert atmosphere.

• Cathode Deposition: A low work function metal, such as calcium (Ca) or aluminum (Al), is thermally evaporated as the cathode.

Experimental Workflow

The general workflow for fabricating and characterizing organic solar cells involves a series of sequential steps, from material preparation to device testing.

Caption: General workflow for organic solar cell fabrication and characterization.

Conclusion

Both BTR-Cl and PTB7-Th have demonstrated their potential as effective donor materials in high-performance organic solar cells. BTR-Cl, as a small molecule, offers the advantages of well-defined molecular weight and potentially higher batch-to-batch reproducibility. It has shown remarkable performance when paired with the non-fullerene acceptor Y6. PTB7-Th, a workhorse polymer donor, has proven its versatility and robustness with a wide range of both fullerene and non-fullerene acceptors, consistently delivering high efficiencies.

The choice between BTR-Cl and PTB7-Th will ultimately depend on the specific application, the desired device characteristics, and the acceptor material to be employed. For researchers aiming for the highest efficiencies with state-of-the-art non-fullerene acceptors, BTR-Cl presents a compelling option. For applications requiring a more established and versatile donor compatible with a broader range of acceptors, PTB7-Th remains a solid choice. Further research focusing on direct, side-by-side comparisons under identical conditions will be invaluable in elucidating the subtle yet critical differences in their performance and guiding the rational design of next-generation organic solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent Progress in Semitransparent Organic Solar Cells: Photoabsorbent Materials and Design Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 19.31% binary organic solar cell and low non-radiative recombination enabled by non-monotonic intermediate state transition - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Light-Activated Chloride Modulation in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of neuroscience, precise control over neuronal activity is paramount for dissecting complex neural circuits and developing novel therapeutic strategies. One powerful approach to achieving this control is through the manipulation of intracellular chloride (Cl⁻) concentrations, which plays a crucial role in synaptic inhibition mediated by GABAa receptors. While the term "BTR-Cl" is predominantly associated with a donor molecule in organic solar cell technology, this guide will explore the conceptually analogous and highly relevant technologies used in neuroscience for light-mediated chloride modulation. We will objectively compare the two primary methods: photo-releasable chloride donors (often termed "caged chloride") and light-gated chloride channels, providing supporting experimental context and data.

Introduction to Light-Activated Chloride Modulation

The ability to artificially control intracellular chloride levels with high spatiotemporal precision allows researchers to mimic and investigate the effects of inhibitory neurotransmission, study the role of chloride homeostasis in neuronal development and disease, and screen for compounds that modulate these processes. Light activation offers a non-invasive and highly targeted method for triggering changes in chloride concentration. The two leading technologies in this domain are caged chloride compounds and genetically encoded light-gated chloride channels.

Caged Chloride Compounds: A Photochemical Approach

Caged compounds are molecules that are biologically inert until they are exposed to light of a specific wavelength.[1][2] This light exposure, often from a focused laser beam, cleaves a photolabile "caging" group, releasing the active molecule—in this case, chloride ions. This "uncaging" process provides exquisite control over the timing and location of the chloride concentration increase.[3][4]

Light-Gated Chloride Channels: An Optogenetic Approach

Light-gated chloride channels are proteins, typically derived from microbial opsins, that can be genetically expressed in specific neurons.[5][6] When illuminated with light of the appropriate wavelength, these channels open, allowing chloride ions to flow across the cell membrane, down their electrochemical gradient.[7] This can lead to either hyperpolarization or depolarization of the neuron, depending on the intracellular chloride concentration.[6]

Comparative Analysis: Caged Chloride vs. Light-Gated Channels

The choice between using a caged chloride compound and a light-gated chloride channel depends on the specific experimental goals, the model system, and the desired level of control. Below is a detailed comparison of their performance based on key experimental parameters.

Feature	Photo-Releasable Chloride ("Caged Chloride")	Light-Gated Chloride Channels (e.g., GtACR2)
Mechanism of Action	Photolysis of a chemical compound releases Cl⁻ ions intracellularly.[1]	Light-induced conformational change in a protein channel allows Cl⁻ influx/efflux.[5]
Temporal Precision	Very high; release is limited by the duration of the light pulse (milliseconds).[2]	High; channel opening and closing kinetics are rapid (milliseconds).[7]
Spatial Resolution	Extremely high; can be targeted to subcellular compartments like single dendritic spines.[3]	Limited by the expression pattern of the protein, typically throughout the neuron.[6]
Invasiveness	Requires delivery of the caged compound (e.g., via patch pipette, microinjection, or bath application).[1]	Requires genetic modification to express the channel, but is non-invasive thereafter.[5]
Specificity	Chemically specific release of chloride.	Can have off-target effects depending on the ion selectivity of the channel.
Reversibility	Uncaging is irreversible; repeated stimulation requires a fresh supply of the caged compound.	Reversible; channels can be opened and closed repeatedly with light.[5]
Potential for Side Effects	Photolysis byproducts or the caged compound itself could have off-target effects.[2]	Overexpression of foreign proteins can be toxic; unexpected excitatory effects have been observed in axons.[6]

Experimental Protocols

General Protocol for Two-Photon Glutamate (B1630785) Uncaging (Adaptable for Caged Chloride)

This protocol outlines the general steps for a two-photon uncaging experiment, which is a common technique for achieving high spatial resolution. A similar workflow would be applied for a putative caged chloride compound.

• Preparation of Brain Slices: Prepare acute brain slices from the desired region (e.g., hippocampus) of a rodent model.

• Cell Loading: Load a target neuron with a fluorescent dye for visualization and the caged compound via a patch pipette in whole-cell patch-clamp configuration.

• Microscopy Setup: Use a two-photon microscope equipped with a femtosecond-pulsed laser tuned to the appropriate wavelength for uncaging.

• Targeting: Identify the subcellular region of interest (e.g., a dendritic spine) using the fluorescent dye.

• Uncaging: Deliver a series of brief, high-intensity laser pulses to the targeted region to induce photolysis of the caged compound.

• Data Acquisition: Record the physiological response of the neuron (e.g., changes in membrane potential or current) using the patch-clamp amplifier.

• Analysis: Analyze the recorded data to quantify the effect of the released chloride.

For a detailed protocol on two-photon glutamate uncaging, which shares the fundamental principles, please refer to Oh et al. (2013) and Stein et al. (2015, 2020, 2021).

Visualizations

Signaling Pathway of GABAa Receptor-Mediated Inhibition

Caption: Simplified signaling pathway of inhibitory neurotransmission via GABAa receptors.

Experimental Workflow for Caged Compound Uncaging

Caption: General experimental workflow for a photo-uncaging experiment.

Logical Comparison of Chloride Modulation Techniques

Caption: Logical relationship between the goal and the two primary methods for light-activated chloride modulation.

Conclusion

While a specific, widely-used photo-releasable chloride donor named "BTR-Cl" for neuroscience applications is not evident in the current scientific literature, the principles of light-activated chloride modulation are well-established and powerful. The choice between using a caged chloride compound and a light-gated chloride channel will be dictated by the specific experimental question. Caged compounds offer unparalleled spatial resolution, making them ideal for studying synaptic and dendritic microdomains. In contrast, light-gated channels provide a genetically targetable and reversible method for controlling the activity of entire neuronal populations, which is highly advantageous for in vivo circuit analysis. As both technologies continue to evolve, they will undoubtedly provide deeper insights into the role of chloride signaling in brain function and disease.

References

• 1. Caged compounds for multichromic optical interrogation of neural systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Useful caged compounds for cell physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caged compounds: tools for illuminating neuronal responses and connections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-Guided Transformation of Channelrhodopsin into a Light-Activated Chloride Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting light-gated chloride channels to neuronal somatodendritic domain reduces their excitatory effect in the axon | eLife [elifesciences.org]
• 7. Chloride conducting light activated channel GtACR2 can produce both cessation of firing and generation of action potentials in cortical neurons in response to light - PubMed [pubmed.ncbi.nlm.nih.gov]

BTR-Cl in Organic Photovoltaics: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

The small molecule donor BTR-Cl has emerged as a significant material in the field of organic photovoltaics (OPVs) due to its favorable electronic and morphological properties. This guide provides a comparative analysis of BTR-Cl's performance when paired with different acceptor matrices, supported by experimental data.

Performance Benchmark of BTR-Cl with Various Acceptors

The photovoltaic performance of BTR-Cl is highly dependent on the choice of the electron acceptor it is blended with in the active layer of an organic solar cell. The following table summarizes the key performance metrics of BTR-Cl-based devices with several common acceptor materials: Y6, BTP-FCl-FCl, and PC71BM.

Acceptor Matrix	Open-circuit Voltage (Voc) [V]	Short-circuit Current Density (Jsc) [mA/cm²]	Fill Factor (FF) [%]	Power Conversion Efficiency (PCE) [%]
Y6	0.833	23.69	69.6	13.81[1]
BTP-FCl-FCl	0.825	24.58	75.36	15.29[2]
PC71BM	~0.989	~12.90	~55.5	~7.08[3]

Experimental Protocols

The following sections detail the typical experimental procedures for the fabrication and characterization of BTR-Cl-based organic solar cells.

Device Fabrication

A standard device architecture for evaluating BTR-Cl based active layers is the conventional bulk heterojunction (BHJ) structure. The fabrication process generally follows these steps:

• Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol. The substrates are then treated with UV-ozone for a set duration to improve the work function and ensure a clean surface.

• Hole Transport Layer (HTL) Deposition: A thin layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrate and subsequently annealed to remove residual solvent.

• Active Layer Deposition: A solution of BTR-Cl and the acceptor molecule (e.g., Y6, BTP-FCl-FCl, or PC71BM) in a suitable solvent like chloroform (B151607) is spin-coated on top of the HTL in an inert atmosphere (e.g., a nitrogen-filled glovebox). The film may then be subjected to thermal annealing at a specific temperature to optimize the morphology of the active layer.[4][5]

• Electron Transport Layer (ETL) and Cathode Deposition: Finally, an electron transport layer and a metal cathode (e.g., LiF/Al or Ca/Al) are deposited via thermal evaporation under high vacuum.

Visualizing Key Processes and Properties

To better understand the operational principles of BTR-Cl based solar cells, the following diagrams illustrate the experimental workflow and the energy level alignment of the materials.

A generalized workflow for the fabrication and characterization of BTR-Cl based organic solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Review of High-Performance BTR-Cl Devices for Advanced Research Applications

In the landscape of organic electronics, the small molecule donor BTR-Cl has emerged as a key material, driving significant advancements in the performance of various optoelectronic devices. This guide provides a comprehensive comparison of high-performance devices based on BTR-Cl, including organic solar cells (OSCs), organic photodetectors (OPDs), and organic field-effect transistors (OFETs). The content is tailored for researchers, scientists, and drug development professionals, offering a detailed overview of performance benchmarks, experimental protocols, and underlying device physics.

Organic Solar Cells (OSCs)

BTR-Cl has demonstrated exceptional potential as a donor material in organic solar cells, consistently achieving high power conversion efficiencies (PCEs). Its highly crystalline nature and favorable energy levels when paired with various non-fullerene acceptors (NFAs) contribute to efficient charge generation and transport.

Performance Benchmarks

The performance of BTR-Cl based organic solar cells is summarized in the table below, showcasing key photovoltaic parameters from recent studies.

Acceptor	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Device Structure
Y6	13.6	0.86	24.0	64.6	ITO/PEDOT:PSS/BTR-Cl:Y6/Phen-NaDPO/Ag[1]
Y6	14.7	0.83	23.66	74.7	ITO/PEDOT:PSS/BTR-Cl:Y6/Phen-NaDPO/Ag[1]
Y6 + 5 wt% PC71BM	15.34	-	-	-	ITO/PEDOT:PSS/BTR-Cl:Y6:PC71BM/Phen-NaDPO/Ag[1]
BTP-FCl-FCl	15.29	0.825	24.58	75.36	Not Specified[2]
BTP-2F-2Cl	13.14	0.823	22.35	71.41	Not Specified[2]

Experimental Protocols

The fabrication of high-performance BTR-Cl:NFA solar cells typically involves the following steps:

• Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned using detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath. The substrates are then treated with UV-ozone to improve the work function and ensure a clean surface.

• Hole Transport Layer (HTL) Deposition: A thin layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO substrate and subsequently annealed.

• Active Layer Deposition: A blend solution of BTR-Cl and the non-fullerene acceptor in a suitable solvent (e.g., chloroform) is prepared. This active layer solution is then spin-coated on top of the HTL in an inert atmosphere (e.g., a nitrogen-filled glovebox). The film is often subjected to solvent vapor annealing or thermal annealing to optimize the morphology for efficient charge separation and transport.

• Electron Transport Layer (ETL) Deposition: An electron transport layer, such as Phen-NaDPO, is deposited on the active layer.

• Cathode Deposition: Finally, a metal cathode, typically silver (Ag), is thermally evaporated on top of the ETL through a shadow mask to define the device area.

Characterization Workflow

The performance of the fabricated solar cells is evaluated through a series of characterization techniques:

OSC Characterization Workflow

Organic Photodetectors (OPDs)

While the application of BTR-Cl in organic photodetectors is a less explored area compared to solar cells, its inherent properties of strong light absorption and good charge transport make it a promising candidate for high-performance photodetectors.

Performance Benchmarks

Quantitative performance data for BTR-Cl based photodetectors is emerging. The following table summarizes key performance metrics for organic photodetectors, providing a baseline for comparison. Although not all examples explicitly use BTR-Cl, they represent the current state-of-the-art for similar material systems.

Active Layer	Responsivity (A/W)	Detectivity (Jones)	Dark Current Density (A/cm²)	Wavelength (nm)
PBDTT-8ttTPD:PC71BM	0.39	1.13 x 10¹³	3.72 x 10⁻⁹	530[3]
Generic OPD	0.32	3.21 x 10¹³	0.31 x 10⁻⁹	566[4]
Fullerene-based	-	> 10¹³	1.68 x 10⁻¹⁰	300-800[2]

Experimental Protocols

The fabrication of BTR-Cl based OPDs follows a similar procedure to that of OSCs, with the device architecture optimized for high sensitivity and low dark current.

• Substrate and Electrode Preparation: Similar to OSCs, patterned ITO on glass or flexible substrates is typically used as the transparent electrode.

• Transport Layer Deposition: Depending on the device architecture (conventional or inverted), either a hole-transporting or electron-transporting layer is deposited.

• Active Layer Formation: A blend of BTR-Cl and a suitable acceptor material is spin-coated or vacuum-deposited to form the photoactive layer. The thickness and morphology of this layer are critical for achieving high responsivity and low noise.

• Counter Electrode Deposition: A top electrode, which can be transparent for see-through applications, is deposited to complete the device.

Characterization Workflow

The characterization of OPDs focuses on their sensitivity to light and their noise characteristics.

OPD Characterization Workflow

Organic Field-Effect Transistors (OFETs)

The application of BTR-Cl in organic field-effect transistors is an area of active research. Its high crystallinity suggests the potential for high charge carrier mobility, a critical parameter for transistor performance.

Performance Benchmarks

While specific data for BTR-Cl based OFETs is limited in the readily available literature, the table below presents typical performance ranges for high-mobility small molecule organic transistors, which can serve as a benchmark for future studies on BTR-Cl.

Semiconductor	Mobility (cm²/Vs)	On/Off Ratio	Threshold Voltage (V)	Configuration
C8-BTBT:C16IDT-BT	2 - 7	> 10²	-	Bottom-Gate, Top-Contact[1]
NTCDA	0.016	2.25 x 10²	-32	Not Specified[5]
PTVDPP-2FT	0.383	10⁴	-	Bottom-Gate, Bottom-Contact[6]

Experimental Protocols

The fabrication of OFETs involves creating a channel of the organic semiconductor between source and drain electrodes, with a gate electrode to modulate the current flow.

• Substrate and Gate Electrode: A heavily doped silicon wafer with a thermally grown silicon dioxide layer is commonly used as the substrate and gate dielectric, with the silicon acting as the gate electrode.

• Dielectric Surface Treatment: The SiO₂ surface is often treated with a self-assembled monolayer (SAM), such as octadecyltrichlorosilane (B89594) (OTS), to improve the ordering of the organic semiconductor molecules and reduce charge trapping.

• Source and Drain Electrode Patterning: Gold source and drain electrodes are patterned on the dielectric layer using photolithography or shadow masking.

• Organic Semiconductor Deposition: A thin film of BTR-Cl is deposited onto the substrate, covering the channel region between the source and drain electrodes. This can be done via thermal evaporation or solution-based techniques like spin-coating.

• Annealing: The device is typically annealed to improve the crystallinity of the organic film and enhance device performance.

Characterization Workflow

The primary goal of OFET characterization is to determine the charge carrier mobility, on/off ratio, and threshold voltage.

OFET Characterization Workflow

Conclusion

BTR-Cl stands out as a versatile and high-performing organic semiconductor with significant potential across a range of optoelectronic applications. While its utility in organic solar cells is well-established with impressive efficiencies, its exploration in organic photodetectors and transistors is a promising and evolving field of research. This guide provides a foundational comparison to aid researchers in evaluating the potential of BTR-Cl for their specific applications and to guide the design and fabrication of next-generation organic electronic devices. Further research into device engineering and material optimization will undoubtedly unlock even higher performance from this remarkable molecule.

References

• 1. Downscaling of Organic Field‐Effect Transistors based on High‐Mobility Semiconducting Blends for High‐Frequency Operation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www2.scut.edu.cn [www2.scut.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. Long-Term Stable Organic Photodetectors with Ultra Low Dark Currents for High Detectivity Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cui.umn.edu [cui.umn.edu]
• 6. Preparation of Novel Organic Polymer Semiconductor and Its Properties in Transistors through Collaborative Theoretical and Experimental Approaches [mdpi.com]

Navigating the Synthesis Maze: A Cost-Effectiveness Analysis of BTR-Cl and its Alternatives in Organic Photovoltaics

For Immediate Release

In the rapidly evolving landscape of organic photovoltaics (OPVs), the synthesis of novel donor materials is a critical driver of progress. Among these, BTR-Cl has emerged as a high-performing small molecule donor, consistently achieving impressive power conversion efficiencies. This guide provides a comprehensive analysis of the cost-effectiveness of BTR-Cl synthesis, juxtaposed with two key alternatives: BTR-OH and ZR1. This objective comparison, supported by detailed experimental data and protocols, is intended to inform researchers, scientists, and drug development professionals in their pursuit of efficient and economically viable OPV materials.

Performance Benchmark: BTR-Cl and its Contemporaries

The performance of a small molecule donor in an organic solar cell is a primary determinant of its viability. As outlined in Table 1, BTR-Cl consistently delivers high power conversion efficiencies (PCEs), ranging from 13% to over 15% in binary blends and reaching up to 17.9% in ternary systems.[1][2][3] In contrast, BTR-OH, a closely related derivative, exhibits more modest performance, with reported efficiencies in the range of 8-10%. ZR1, another prominent small molecule donor, demonstrates strong performance with a PCE of 14.34%.[4]

Molecule	Device Architecture	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current (Jsc) (mA/cm²)	Fill Factor (FF) (%)	Reference
BTR-Cl	Binary Blend with Y6	13.6 - 15.34	~0.83	~23.7	~77.1	[3]
BTR-Cl	Ternary Blend	up to 17.92	-	-	-	[1]
BTR-OH	Binary Blend with PC71BM	8.00 - 10.14	~0.90	~13.6	~65.3	[5][6]
ZR1	Binary Blend with Y6	14.34	0.861	24.34	68.44	[4]

Table 1: Performance Comparison of BTR-Cl and Alternative Small Molecule Donors. This table summarizes the key photovoltaic performance parameters of BTR-Cl, BTR-OH, and ZR1 in organic solar cell devices.

The Synthetic Pathway: A Step-by-Step Examination

A thorough cost-effectiveness analysis necessitates a detailed understanding of the synthetic routes for each molecule. While specific, step-by-step industrial synthesis protocols with yields and reagent costs are often proprietary, this guide outlines the general synthetic strategies based on available scientific literature. The complexity of these routes, including the number of steps, the nature of the reagents, and the purification methods required, are key factors influencing the final cost of the material.

Synthesis of Benzodithiophene (BDT)-based Precursors

The synthesis of BTR-Cl, BTR-OH, and other similar molecules often begins with the construction of a benzodithiophene (BDT) core. This typically involves multi-step reactions, including palladium-catalyzed cross-coupling reactions like Stille or Suzuki coupling, to build the conjugated backbone. These reactions often require specialized catalysts and inert atmosphere conditions, contributing to the overall cost.

Caption: General synthetic approach for the Benzodithiophene (BDT) core.

Final Assembly of the Small Molecule Donors

Following the synthesis of the BDT core and other necessary building blocks (such as rhodanine (B49660) derivatives and thiophene-based side chains), the final molecules are assembled. This concluding step often involves a Knoevenagel condensation reaction. The purification of the final product is a critical and often costly step, frequently requiring techniques like column chromatography and recrystallization to achieve the high purity necessary for optimal device performance.

Caption: Final assembly and purification of BDT-based small molecule donors.

Experimental Protocols: A Glimpse into the Lab

While detailed industrial protocols are not publicly available, the following represents a generalized experimental workflow for the synthesis of BDT-based small molecule donors, based on common laboratory practices described in the literature.

General Procedure for Stille Coupling:

• To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the appropriate distannyl and dibromo-aromatic monomers, a palladium catalyst (e.g., Pd(PPh₃)₄), and a suitable solvent (e.g., anhydrous toluene).

• Degas the reaction mixture by several freeze-pump-thaw cycles.

• Heat the reaction mixture to the specified temperature (typically 80-120 °C) and stir for the required duration (often 12-48 hours).

• Monitor the reaction progress using techniques like thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and precipitate the product by adding a non-solvent (e.g., methanol).

• Collect the crude product by filtration and purify it further.

General Procedure for Knoevenagel Condensation:

• Dissolve the aldehyde or ketone precursor and the active methylene (B1212753) compound (e.g., a rhodanine derivative) in a suitable solvent (e.g., chloroform (B151607) or toluene) in a round-bottom flask.

• Add a catalytic amount of a base (e.g., piperidine (B6355638) or pyridine).

• Reflux the reaction mixture for a specified period (typically 2-24 hours), often with the removal of water using a Dean-Stark apparatus.

• Monitor the reaction by TLC.

• After completion, cool the mixture, wash with water and brine, and dry the organic layer over an anhydrous salt (e.g., MgSO₄).

• Remove the solvent under reduced pressure and purify the crude product by column chromatography and/or recrystallization.

Cost-Effectiveness: A Qualitative and Quantitative Perspective

The cost-effectiveness of a small molecule donor is a multi-faceted issue, balancing the synthetic cost against the final device performance.

Factors Influencing Synthesis Cost:

• Number of Synthetic Steps: More steps generally lead to a lower overall yield and increased labor and reagent costs.

• Cost of Starting Materials and Reagents: The use of expensive or specialized starting materials and catalysts significantly impacts the final cost.

• Reaction Yields: Higher yields at each step are crucial for a cost-effective process.

• Purification Methods: Complex and multi-step purification procedures add to the cost and time of production.

• Scalability: The ease with which a synthesis can be scaled up to industrial production levels is a critical factor.

While precise cost figures are difficult to obtain without access to industrial-scale production data, a qualitative assessment can be made based on the synthetic complexity. Molecules requiring fewer steps, utilizing readily available starting materials, and achieving high yields are inherently more cost-effective.

The relationship between the number of synthetic steps and the final material cost is a well-established principle in the field of organic electronics. Therefore, a molecule like BTR-Cl, which is derived from BTR through an additional chlorination step, may have a slightly higher synthetic cost than its precursor, assuming similar yields. The cost-effectiveness of this additional step is then justified by the significant improvement in power conversion efficiency.

Caption: Logical relationship of factors influencing cost-effectiveness.

Conclusion

The synthesis of BTR-Cl represents a significant achievement in the development of high-performance small molecule donors for organic solar cells. While its synthetic pathway involves multiple steps and requires careful control of reaction conditions, the resulting high power conversion efficiencies position it as a highly attractive material for researchers and developers. The comparison with alternatives like BTR-OH and ZR1 highlights the critical trade-off between synthetic complexity and device performance. BTR-OH offers a potentially simpler synthetic route but with a compromise in efficiency, whereas ZR1 presents a high-performance alternative whose cost-effectiveness would similarly depend on the intricacies of its synthesis. Ultimately, the continued advancement of OPV technology will rely on the development of materials that not only push the boundaries of efficiency but are also amenable to scalable and cost-effective synthesis. This guide provides a foundational framework for evaluating these critical factors, empowering researchers to make informed decisions in the design and selection of next-generation organic photovoltaic materials.

References

• 1. researchgate.net [researchgate.net]
• 2. open.metu.edu.tr [open.metu.edu.tr]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. US6361750B2 - Systems for purification of boron trichloride - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal of BTR-Cl: A Guide for Laboratory Professionals

Researchers and scientists handling BTR-Cl are advised to follow systematic procedures for its disposal to ensure laboratory safety and environmental protection. While BTR-Cl is not classified as a hazardous substance under Regulation (EC) No. 1272/2008, it is imperative to avoid its release into the environment.[1] Proper disposal should be conducted in accordance with local, state, or national legislation.[1]

Core Principles for BTR-Cl Disposal:

• Avoid Environmental Release : Under no circumstances should BTR-Cl or its solutions be disposed of down the drain or in regular solid waste.

• Segregated Waste Stream : BTR-Cl waste should be collected separately from other chemical waste to prevent unforeseen reactions.

• Clear Labeling : All waste containers must be clearly and accurately labeled with their contents.

• Professional Disposal : The ultimate disposal of BTR-Cl waste must be handled by a certified hazardous waste disposal company.

Procedural Steps for BTR-Cl Disposal

The following steps provide a clear guide for the safe handling and disposal of BTR-Cl waste in a laboratory setting.

I. Personal Protective Equipment (PPE)

Before handling BTR-Cl, ensure that appropriate personal protective equipment is worn. This includes:

• Eye Protection : Safety glasses or goggles.

• Hand Protection : Chemical-resistant gloves (e.g., nitrile).

• Body Protection : A laboratory coat.

II. Waste Collection

• Designated Waste Container : Use a dedicated, leak-proof, and clearly labeled container for all BTR-Cl waste. The container should be made of a material compatible with the solvents used to dissolve BTR-Cl, such as chloroform (B151607) or chlorobenzene.[2]

• Solid Waste :

  • Collect unused or contaminated solid BTR-Cl powder directly into the designated waste container.

  • Use tools such as a spatula or scoopula for transfer.

  • If any solid BTR-Cl is spilled, it should be swept up carefully, avoiding dust generation, and placed in the waste container.[1]

• Solution Waste :

  • Pour solutions of BTR-Cl directly into the designated liquid waste container.

  • Rinse any glassware that contained BTR-Cl solutions with a small amount of a suitable solvent (e.g., chloroform, chlorobenzene) and add the rinsate to the liquid waste container.

• Contaminated Materials :

  • Any materials, such as weighing paper, gloves, or pipette tips, that are contaminated with BTR-Cl should be placed in a separate, labeled solid waste container.

III. Waste Storage

• Labeling : The waste container must be labeled "BTR-Cl Waste" and include the primary solvent used (e.g., "BTR-Cl in Chloroform"). The date of initial waste addition should also be recorded.

• Storage Location : Store the sealed waste container in a well-ventilated area, such as a chemical fume hood or a designated satellite accumulation area for hazardous waste.

• Segregation : Ensure the BTR-Cl waste container is stored separately from incompatible chemicals.

IV. Final Disposal

• Contact Environmental Health and Safety (EHS) : Once the waste container is full or is no longer being used, contact your institution's Environmental Health and Safety department or the designated chemical waste management office.

• Arrange for Pickup : Schedule a pickup for the BTR-Cl waste. Do not attempt to transport the waste off-site yourself.

• Documentation : Complete any required waste disposal forms or manifests as instructed by your EHS department.

Logical Workflow for BTR-Cl Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of BTR-Cl.

Caption: Workflow for the proper disposal of BTR-Cl waste.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. ossila.com [ossila.com]

Essential Safety and Logistical Information for Handling BTR-Cl

For researchers, scientists, and drug development professionals working with BTR-Cl, adherence to proper safety protocols is paramount. While BTR-Cl is not classified as a hazardous substance or mixture according to Regulation (EC) No. 1272/2008, observing standard laboratory safety procedures is essential to ensure a safe working environment.[1] This guide provides a comprehensive overview of the necessary personal protective equipment (PPE), handling procedures, and disposal guidelines.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for handling BTR-Cl.[2][3] The following table summarizes the recommended PPE to minimize exposure and ensure personal safety.

PPE Category	Recommended Equipment	Purpose
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact with the substance.[2][4]
Eye Protection	Safety glasses or goggles	To protect eyes from potential splashes or dust particles.[2][4][5]
Body Protection	Laboratory coat	To protect personal clothing and skin from contamination.[2][4]
Respiratory Protection	Use in a well-ventilated area. A respirator may be required if dust is generated.	To prevent inhalation of dust particles.[1][5]

First aiders should ensure they have taken adequate steps to protect themselves from exposure by wearing the recommended personal protection equipment.[1]

Handling and Operational Plan

Proper handling of BTR-Cl is crucial to maintain its integrity and prevent contamination or accidental exposure.

Engineering Controls:

• Work in a well-ventilated area to minimize inhalation of any dust.[1]

General Hygiene Measures:

• Avoid inhalation, ingestion, and contact with skin and eyes.[1]

• Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

• Keep the substance away from food and drink.[1]

Spill Management:

• Provide adequate ventilation.

• Sweep up the spilled substance, avoiding dust generation.

• Where practical, use vacuum equipment for collecting spilt materials.[1]

• Dispose of the collected material in accordance with local, state, or national legislation.[1]

Disposal Plan

The disposal of BTR-Cl and its packaging must be conducted in compliance with all relevant regulations.

• Product Disposal: Dispose of contents in accordance with local, state, or national legislation.[1] The recommended method of disposal is via incineration operated by an accredited disposal contractor.[1] Alternatively, it can be sent to a licensed recycler or reclaimer.[1]

• Packaging Disposal: Only completely emptied packaging should be recycled.[1]

Quantitative Data

The following table summarizes key quantitative data for BTR-Cl.[1][6]

Property	Value
Chemical Formula	C102H126Cl2N2O2S14
Molecular Weight	1931.97 g/mol
CAS Number	2410661-17-3
Appearance	Dark Purple Powder/Crystals
Melting Point	226°C, 195°C (Tg)
Solubility	Chloroform, chlorobenzene
HOMO / LUMO	HOMO = -5.46 eV, LUMO = -3.70 eV

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of BTR-Cl, from preparation to disposal.

Safe handling workflow for BTR-Cl.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]
• 3. BVL - Personal protective equipment [bvl.bund.de]
• 4. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]
• 5. epa.gov [epa.gov]
• 6. ossila.com [ossila.com]